CCT244747

Core Science & Biosynthesis

CCT244747: A Technical Whitepaper on its Mechanism of Action as a CHK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

CCT244747 is a potent, selective, and orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3] CHK1 is a critical serine/threonine-specific protein kinase involved in the DNA damage response (DDR) and cell cycle regulation.[4] CCT244747's mechanism of action centers on the abrogation of S and G2/M cell cycle checkpoints, leading to increased DNA damage and apoptosis in cancer cells, particularly in combination with genotoxic agents.[1][2][3] This document provides a comprehensive overview of the mechanism of action of CCT244747, including its effects on cellular signaling pathways, quantitative data on its activity, and detailed experimental protocols for its study.

Introduction to CHK1 and its Role in Cancer

Checkpoint Kinase 1 (CHK1) is a key transducer protein in the ATR-CHK1 signaling pathway, which is activated in response to single-stranded DNA and replication stress.[4][5] Upon DNA damage, ATR (Ataxia Telangiectasia and Rad3-related) kinase phosphorylates and activates CHK1.[6][7] Activated CHK1 then phosphorylates a variety of downstream targets to induce cell cycle arrest, facilitate DNA repair, and in cases of severe damage, trigger apoptosis.[4][6]

Many cancer cells have a defective G1 checkpoint, often due to p53 mutations, making them highly reliant on the S and G2/M checkpoints for DNA repair and survival.[8][9] This dependency creates a therapeutic window for CHK1 inhibitors. By inhibiting CHK1, drugs like CCT244747 can selectively sensitize cancer cells to DNA-damaging agents, forcing them into premature mitosis with unrepaired DNA, a process known as mitotic catastrophe, leading to cell death.[9]

Mechanism of Action of CCT244747

CCT244747 functions as a highly selective ATP-competitive inhibitor of CHK1.[1][2] Its primary mechanism involves the disruption of the DNA damage response pathway.

Key aspects of CCT244747's mechanism of action include:

• Inhibition of CHK1 Autophosphorylation: CCT244747 effectively inhibits the autophosphorylation of CHK1 at Serine 296 (pS296), a biomarker of CHK1 activity.[1][2]

• Abrogation of Cell Cycle Checkpoints: The inhibitor abrogates drug-induced S and G2/M phase arrest in multiple tumor cell lines.[1][2][3] This forces cells with DNA damage to proceed into mitosis, leading to enhanced cytotoxicity.

• Induction of DNA Damage and Apoptosis: By preventing cell cycle arrest and DNA repair, CCT244747 leads to an accumulation of DNA damage, evidenced by increased levels of γ-H2AX (pS139 H2AX), a marker of DNA double-strand breaks. This ultimately triggers apoptosis, as indicated by the cleavage of PARP.[1][2]

• Potentiation of Genotoxic Agents: CCT244747 significantly enhances the cytotoxic effects of various chemotherapeutic agents like gemcitabine (B846) and irinotecan, as well as radiotherapy.[1][3][9][10]

• Single-Agent Activity: In tumor types with high intrinsic replicative stress, such as MYCN-driven neuroblastoma, CCT244747 has demonstrated significant antitumor activity as a single agent.[1][2][3]

Signaling Pathways

The following diagram illustrates the ATR-CHK1 signaling pathway and the mechanism of action of CCT244747.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CHEK1 - Wikipedia [en.wikipedia.org]
• 5. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]

CCT244747: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties, and biological activity of CCT244747, a potent and selective inhibitor of Checkpoint Kinase 1 (CHK1). All quantitative data is presented in structured tables, and detailed methodologies for key experiments are provided. Visualizations of signaling pathways and experimental workflows are included to facilitate understanding.

Core Compound Information: Structure and Chemical Properties

CCT244747 is a synthetic organic molecule belonging to the 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile class of compounds.[1] Its chemical structure is characterized by a central pyrazinecarbonitrile (B1219330) core with key substitutions that contribute to its high affinity and selectivity for CHK1.

Chemical Structure:

Table 1: Chemical and Physical Properties of CCT244747

Property	Value	Reference
IUPAC Name	3-[(1R)-2-(dimethylamino)-1-methylethoxy]-5-[[4-methoxy-5-(1-methyl-1H-pyrazol-4-yl)-2-pyridinyl]amino]-2-pyrazinecarbonitrile	--INVALID-LINK--
CAS Number	1404095-34-6	--INVALID-LINK--
Molecular Formula	C₂₀H₂₄N₈O₂	--INVALID-LINK--
Molecular Weight	408.5 g/mol	--INVALID-LINK--
SMILES	CN1C=C(C=N1)C2=C(C=NC(=C2)NC3=NC(=C(C=N3)C#N)O--INVALID-LINK--CN(C)C)OC	--INVALID-LINK--
Solubility	Soluble in DMSO	--INVALID-LINK--

Synthesis of CCT244747

The synthesis of CCT244747 has been described in the scientific literature, outlining a multi-step process. Below is a representative scheme illustrating the key synthetic transformations. For a detailed, step-by-step protocol, readers are directed to the primary literature.

Caption: A simplified workflow for the synthesis of CCT244747.

Mechanism of Action and Signaling Pathway

CCT244747 is a potent, ATP-competitive inhibitor of CHK1 kinase. CHK1 is a critical component of the DNA damage response (DDR) pathway, playing a central role in cell cycle arrest to allow for DNA repair. By inhibiting CHK1, CCT244747 abrogates the G2/M checkpoint, forcing cells with damaged DNA to enter mitosis, leading to mitotic catastrophe and apoptosis. This mechanism is particularly effective in cancer cells with a defective G1 checkpoint, often due to p53 mutations, as they become highly reliant on the S and G2/M checkpoints for survival.

The following diagram illustrates the CHK1 signaling pathway and the point of intervention by CCT244747.

Caption: The CHK1 signaling pathway and the inhibitory action of CCT244747.

In Vitro and Cellular Activity

The potency and selectivity of CCT244747 have been extensively characterized through various in vitro and cellular assays.

Table 2: In Vitro and Cellular Activity of CCT244747

Assay	Target/Cell Line	IC₅₀ / GI₅₀	Reference
In Vitro Kinase Assay	CHK1	8 nM	--INVALID-LINK--
CHK2	>10,000 nM	--INVALID-LINK--
CDK1	>10,000 nM	--INVALID-LINK--
FLT3	600 nM	--INVALID-LINK--
G2 Checkpoint Abrogation	HT29	29 nM	--INVALID-LINK--
SW620	170 nM	--INVALID-LINK--
Cytotoxicity (SRB Assay)	HT29	0.33 µM	--INVALID-LINK--
SW620	3 µM	--INVALID-LINK--

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize CCT244747.

In Vitro CHK1 Kinase Assay

This assay measures the direct inhibitory effect of CCT244747 on the enzymatic activity of recombinant CHK1.

Caption: Workflow for the in vitro CHK1 kinase inhibition assay.

Protocol:

• Prepare serial dilutions of CCT244747 in DMSO.

• In a microplate, add the CCT244747 dilutions to wells containing recombinant human CHK1 enzyme in a kinase assay buffer.

• Initiate the kinase reaction by adding a mixture of ATP and a fluorescently labeled peptide substrate.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Stop the reaction by adding a stop solution.

• Measure the amount of phosphorylated substrate using a suitable plate reader (e.g., by measuring fluorescence polarization or intensity).

• Calculate the percent inhibition for each CCT244747 concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Sulforhodamine B (SRB) Cytotoxicity Assay

This colorimetric assay assesses the effect of CCT244747 on cell proliferation and viability.

References

• 1. medchemexpress.com [medchemexpress.com]

CCT244747: A Technical Overview of its Discovery and Preclinical Development

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

CCT244747 is a potent, selective, and orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1), a critical component of the DNA damage response (DDR) pathway. This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of CCT244747. It details the quantitative data supporting its potency and selectivity, outlines the key experimental protocols used in its evaluation, and visualizes the associated signaling pathways and experimental workflows. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of CHK1 inhibition in oncology.

Introduction

Checkpoint Kinase 1 (CHK1) is a serine/threonine kinase that plays a pivotal role in the cellular response to DNA damage. Upon activation, CHK1 orchestrates cell cycle arrest, primarily at the S and G2/M phases, allowing time for DNA repair. Many tumor cells harbor defects in their DNA damage response pathways, such as p53 mutations, making them heavily reliant on CHK1 for survival, especially when under genotoxic stress from chemotherapy or radiation. This dependency presents a therapeutic window for CHK1 inhibitors to selectively sensitize cancer cells to DNA-damaging agents.

CCT244747 was discovered as a novel, ATP-competitive CHK1 inhibitor.[1][2] Its development aimed to create a highly selective and orally active agent that could be effectively combined with standard-of-care genotoxic therapies to enhance their anti-tumor efficacy.[1][3] Subsequent research has also explored its potential as a single agent in specific cancer types characterized by high intrinsic replicative stress, such as MYCN-driven neuroblastoma.[1][3] CCT244747 was later renamed SRA737 and has progressed into clinical trials.[4]

Discovery and Chemical Properties

CCT244747 was identified through a drug discovery program focused on developing potent and selective CHK1 inhibitors. The synthesis of CCT244747 has been previously described in the scientific literature.[1][3] It belongs to a class of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles.[5]

Mechanism of Action

CCT244747 functions as an ATP-competitive inhibitor of CHK1.[1][2] By binding to the ATP-binding pocket of CHK1, it prevents the phosphorylation of its downstream substrates, thereby abrogating CHK1-mediated cell cycle checkpoints.[1] In the context of DNA damage, this leads to premature mitotic entry without proper DNA repair, ultimately resulting in mitotic catastrophe and apoptosis.[6][7]

The inhibition of CHK1 by CCT244747 leads to the modulation of several key biomarkers. A notable effect is the inhibition of CHK1 autophosphorylation at serine 296 (pS296 CHK1), a marker of CHK1 activity.[1][3] Furthermore, the abrogation of the G2 checkpoint results in the inhibition of the inactive phosphorylation of CDK1 at tyrosine 15 (pY15 CDK1), promoting entry into mitosis.[1][3] The resulting increase in DNA damage is often indicated by elevated levels of phosphorylated histone H2AX (γH2AX) and cleaved PARP, a marker of apoptosis.[3]

Signaling Pathway

The following diagram illustrates the signaling pathway affected by CCT244747 in the presence of DNA damage.

Figure 1: CCT244747 inhibits CHK1, preventing CDK1 inactivation and abrogating the G2/M checkpoint.

Quantitative Data

The potency and selectivity of CCT244747 have been characterized through various in vitro assays. The following tables summarize the key quantitative data.

Target	Assay Type	IC50 (nM)	Reference
CHK1	Kinase Assay	7.7	[5]
CHK1	Kinase Assay	8	[1]
CHK2	Kinase Assay	>10,000	[5]
CDK1	Kinase Assay	>10,000	[5]
FLT3	Kinase Assay	600	[5]

Table 1: In Vitro Kinase Inhibitory Potency of CCT244747.

Cell Line	Assay Type	IC50 (nM)	GI50 (µM)	Reference
HT29	G2 Checkpoint Abrogation (MIA)	29	0.33 - 3	[1][5]
SW620	G2 Checkpoint Abrogation (MIA)	29 - 170	0.33 - 3	[1][5]
MiaPaCa-2	G2 Checkpoint Abrogation (MIA)	29 - 170	0.33 - 3	[5]
Calu6	G2 Checkpoint Abrogation (MIA)	29 - 170	0.33 - 3	[5]

Table 2: Cellular Activity of CCT244747.

Experimental Protocols

Detailed methodologies for the key experiments cited in the development of CCT244747 are provided below.

In Vitro Kinase Assay

A microfluidic assay was utilized to measure CHK1 kinase activity. This assay monitors the separation of a phosphorylated product from its substrate. An EZ Reader II system was used with a separation buffer containing 500 nM CR-8. Compounds were dispensed into 384-well polypropylene (B1209903) assay plates using an ECHO® 550 acoustic dispenser to create an 8-point dilution curve. The final assay concentration of DMSO was 2.5%, with compound concentrations ranging from 0.5 to 1000 nM.[5]

In Vitro Cytotoxicity and G2 Checkpoint Abrogation Assays

Cellular CHK1 activity was assessed using an ELISA-based assay and a mitosis induction assay (MIA) to measure G2 checkpoint abrogation.[1][2] Cytotoxicity was determined using a sulforhodamine B (SRB) assay.[1][2] For G2 checkpoint abrogation, cells were treated with a genotoxic agent (e.g., etoposide) to induce G2 arrest, followed by treatment with CCT244747. The abrogation of this arrest was then quantified.[1][3]

Western Blotting

To assess the modulation of biomarkers, standard western blotting techniques were employed. Cells were treated with genotoxic agents (e.g., SN38, gemcitabine) with or without CCT244747. Cell lysates were prepared, and protein concentrations were determined. Equal amounts of protein (e.g., 50 µg) were separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against pS296 CHK1, pS317 CHK1, pS345 CHK1, pY15 CDK1, γH2AX, and cleaved PARP. GAPDH was used as a loading control.[3]

Cell Cycle Analysis

Flow cytometry was used to analyze the effects of CCT244747 on the cell cycle. Cells were treated with a genotoxic agent and/or CCT244747 for specified durations. Subsequently, cells were harvested, fixed, and stained with a DNA-intercalating dye (e.g., propidium (B1200493) iodide). The DNA content of the cells was then analyzed using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).[1][3] To specifically quantify cells in mitosis, cells were stained for pS10-Histone H3.[7]

In Vivo Efficacy Studies

The in vivo anti-tumor activity of CCT244747 was evaluated in human tumor xenograft models.[1] For combination studies, mice bearing established tumors (e.g., HT29 colon, Calu6 lung) were treated with a genotoxic agent (e.g., gemcitabine (B846), irinotecan) followed by oral administration of CCT244747.[1][5] Tumor growth was monitored, and efficacy was determined by tumor growth delay.[1][6] For single-agent activity, a MYCN-driven transgenic mouse model of neuroblastoma was used, with tumor volumes determined by MRI.[1][3] CCT244747 was formulated for oral administration in a vehicle such as 5% DMSO, 20% Tween 20, 65% PEG400, and 10% water.[1][3]

Experimental Workflow for In Vivo Combination Studies

The following diagram outlines a typical experimental workflow for evaluating the in vivo efficacy of CCT244747 in combination with a genotoxic agent.

Figure 2: A generalized workflow for in vivo combination studies with CCT244747.

Preclinical Efficacy

Combination Therapy

Preclinical studies have demonstrated that CCT244747 significantly enhances the cytotoxicity of several DNA-damaging agents, including gemcitabine and irinotecan, in multiple human tumor xenograft models.[1][2] This potentiation of anti-tumor activity was associated with the modulation of CHK1 and cell cycle biomarkers in vivo.[1][3] Scheduling studies indicated that the presence of CCT244747 for 24 to 48 hours following the administration of the genotoxic agent was optimal for maximal potentiation.[1] CCT244747 has also been shown to sensitize bladder and head and neck cancer cell lines to radiation, resulting in tumor growth delay and a survival benefit in xenograft models.[6][7]

Single-Agent Activity

In addition to its efficacy in combination therapies, CCT244747 has demonstrated marked anti-tumor activity as a single agent in a MYCN-driven transgenic mouse model of neuroblastoma.[1][3] This suggests that tumors with high levels of intrinsic replicative stress, such as those with MYC amplification, may be particularly vulnerable to CHK1 inhibition.[3]

Pharmacokinetics

Pharmacokinetic studies have shown that therapeutically relevant concentrations of CCT244747 can be achieved in tumors following oral administration.[1] The compound was found to be concentrated and retained in tumor tissue, supporting its development as an orally bioavailable drug.[1]

Conclusion

CCT244747 is a potent, selective, and orally bioavailable CHK1 inhibitor that has demonstrated significant preclinical anti-tumor activity, both as a single agent in tumors with high replicative stress and in combination with genotoxic chemotherapy and radiation.[1][2][6] Its well-defined mechanism of action, favorable pharmacokinetic profile, and robust preclinical efficacy data provided a strong rationale for its advancement into clinical trials as SRA737. The development of CCT244747 represents a significant step forward in the clinical evaluation of CHK1 inhibition as a promising anti-cancer strategy.[2][4]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]

CCT244747: A Technical Guide to its Role in the DNA Damage Response

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT244747 is a potent, selective, and orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3] CHK1 is a critical serine/threonine kinase that plays a central role in the DNA Damage Response (DDR), a network of signaling pathways that safeguard genomic integrity.[4][5][6][7] In response to DNA damage or replication stress, CHK1 is activated and orchestrates cell cycle arrest, facilitates DNA repair, and can induce apoptosis when damage is irreparable.[4][8] Many cancer cells exhibit defects in cell cycle checkpoints and experience increased replicative stress, making them particularly reliant on the CHK1-mediated DDR for survival.[1][2][9] Inhibition of CHK1 by CCT244747 therefore represents a promising therapeutic strategy to potentiate the efficacy of DNA-damaging anticancer agents and to exploit the inherent vulnerabilities of cancer cells.[1][2][3] This technical guide provides an in-depth overview of CCT244747, its mechanism of action, quantitative data on its activity, detailed experimental protocols for its characterization, and visualizations of the key signaling pathways involved.

Mechanism of Action: Abrogating the DNA Damage Response

CCT244747 functions by directly inhibiting the kinase activity of CHK1. In the presence of DNA damage, upstream kinases such as Ataxia Telangiectasia and Rad3-related (ATR) phosphorylate and activate CHK1.[4][8][10] Activated CHK1 then phosphorylates a variety of downstream substrates to enforce cell cycle checkpoints, notably at the G2/M transition, by inhibiting the activity of cyclin-dependent kinase 1 (CDK1).[1][2][4]

By inhibiting CHK1, CCT244747 prevents these critical cell cycle arrests.[1][2] This forces cancer cells with damaged DNA to prematurely enter mitosis, leading to mitotic catastrophe and apoptosis.[11] Furthermore, CHK1 inhibition by CCT244747 has been shown to increase DNA damage, as evidenced by the induction of markers like γH2AX, and to promote apoptosis, indicated by increased cleaved PARP.[1][2][9]

Quantitative Data

The potency and cellular activity of CCT244747 have been characterized across various assays and cell lines. The following tables summarize key quantitative data.

Table 1: In Vitro Kinase Inhibition

Kinase	IC50 (nM)	Selectivity vs. CHK1	Reference
CHK1	7.7 - 8	-	[12][13]
CHK2	>10,000	>1000-fold	[2][12]
CDK1	>10,000	>1000-fold	[2][12]
FLT3	600	75-fold	[2]

Table 2: Cellular Activity of CCT244747

Cell Line	Cancer Type	G2 Checkpoint Abrogation (MIA) IC50 (nM)	Growth Inhibition (GI50) (µM)	Reference
HT29	Colon Carcinoma	29	0.33 - 3	[1][2]
SW620	Colon Carcinoma	170	0.33 - 3	[1][2]
MiaPaCa-2	Pancreatic Carcinoma	Not explicitly stated, but within 29-170 nM range	0.33 - 3	[1][2]
Calu6	Lung Carcinoma	Not explicitly stated, but within 29-170 nM range	0.33 - 3	[1][2]

Signaling Pathway

The following diagram illustrates the central role of CHK1 in the DNA damage response and the mechanism of action for CCT244747.

Caption: CCT244747 inhibits CHK1, a key kinase in the DNA damage response pathway.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the role of CCT244747 in the DNA damage response.

Western Blotting for Biomarker Analysis

Objective: To assess the modulation of key proteins in the CHK1 signaling pathway following treatment with CCT244747, alone or in combination with genotoxic agents.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Phospho-CHK1 (Ser296)

  • Phospho-CHK1 (Ser317)

  • Phospho-CHK1 (Ser345)

  • Total CHK1

  • Phospho-CDK1 (Tyr15)

  • Total CDK1

  • γH2AX (Phospho-H2AX Ser139)

  • Cleaved PARP

  • GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Culture cells to desired confluency and treat with CCT244747 and/or a genotoxic agent (e.g., gemcitabine, SN38) for the indicated times.[1]

• Harvest cells and lyse in ice-cold lysis buffer.

• Determine protein concentration of the lysates.

• Denature protein samples by boiling in Laemmli buffer.

• Separate 20-50 µg of protein per lane by SDS-PAGE.[1]

• Transfer proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C, according to manufacturer's recommended dilutions.

• Wash the membrane with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Visualize protein bands using an ECL substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of CCT244747 on cell cycle distribution, particularly its ability to abrogate G2/M arrest induced by DNA damaging agents.

Materials:

• Propidium Iodide (PI) staining solution (containing RNase A)

• Bromodeoxyuridine (BrdU) and anti-BrdU antibody (for S-phase analysis)

• Flow cytometer

Procedure:

• Seed cells and treat with CCT244747 and/or a genotoxic agent (e.g., etoposide, SN38, gemcitabine) for the desired duration.[1][2]

• For BrdU analysis, pulse-label cells with BrdU for a short period before harvesting.

• Harvest cells by trypsinization and wash with PBS.

• Fix cells in cold 70% ethanol (B145695) and store at -20°C.

• For PI staining, rehydrate cells in PBS and incubate with PI staining solution in the dark.

• For BrdU staining, perform acid denaturation to expose the incorporated BrdU, followed by incubation with an anti-BrdU antibody and a fluorescently labeled secondary antibody.

• Analyze the stained cells using a flow cytometer to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

G2 Checkpoint Abrogation (Mitosis Induction Assay - MIA)

Objective: To quantify the functional inhibition of cellular CHK1 by measuring the ability of CCT244747 to overcome a genotoxic-induced G2 arrest.

Materials:

• A DNA damaging agent to induce G2 arrest (e.g., etoposide)

• A mitotic blocking agent (e.g., nocodazole) as a positive control

• Antibody against a mitotic marker (e.g., phospho-histone H3)

• ELISA or flow cytometry-based detection system

Procedure:

• Treat cells with a DNA damaging agent to induce G2 arrest.

• Add serial dilutions of CCT244747 to the cells.

• Incubate for a defined period to allow for checkpoint abrogation and entry into mitosis.

• Fix and permeabilize the cells.

• Stain with an antibody against a mitotic marker.

• Quantify the percentage of mitotic cells using an ELISA reader or flow cytometer.

• Calculate the IC50 for G2 checkpoint abrogation.[1]

Experimental Workflow Example

The following diagram outlines a typical experimental workflow to assess the combination effect of CCT244747 with a genotoxic agent in vitro.

Caption: A workflow for evaluating CCT244747's effects with genotoxic agents.

Conclusion

CCT244747 is a highly potent and selective CHK1 inhibitor that effectively abrogates the DNA damage response, leading to increased DNA damage and apoptosis in cancer cells, particularly when used in combination with genotoxic therapies.[1][2][3] Its oral bioavailability and demonstrated preclinical efficacy in various cancer models underscore its potential as a valuable therapeutic agent.[1][2][3][9] The experimental protocols and data presented in this guide provide a comprehensive resource for researchers and drug development professionals working to further elucidate the role of CHK1 inhibition in cancer therapy and to advance the clinical development of agents like CCT244747.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. CHEK1 - Wikipedia [en.wikipedia.org]
• 7. Checkpoint kinase 1 in DNA damage response and cell cycle regulation [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. aacrjournals.org [aacrjournals.org]

CCT244747: A Technical Guide to its Effects on Cell Cycle Checkpoints

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of CCT244747, a potent and selective inhibitor of Checkpoint Kinase 1 (CHK1). We will explore its mechanism of action, impact on cell cycle regulation, and its potential as a therapeutic agent, particularly in combination with genotoxic anticancer drugs.

Core Mechanism: Abrogation of DNA Damage-Induced Cell Cycle Arrest

CCT244747 is an orally bioavailable, ATP-competitive inhibitor of CHK1.[1][2][3] In response to DNA damage, cancer cells with defective cell-cycle checkpoints rely heavily on CHK1 to arrest the cell cycle in the S and G2 phases, allowing time for DNA repair.[1][4][5] By inhibiting CHK1, CCT244747 abrogates this crucial S and G2 arrest, forcing cells with damaged DNA to prematurely enter mitosis.[1][6][7] This leads to increased DNA damage, apoptosis, and enhanced cytotoxicity of DNA-damaging agents.[1][2]

The inhibition of CHK1 by CCT244747 is marked by a decrease in CHK1 autophosphorylation at serine 296 (pS296 CHK1), a biomarker for CHK1 activity.[1][2] Concurrently, it inhibits the phosphorylation of CDK1 at tyrosine 15 (pY15 CDK1), a marker of cell cycle inactivity, thereby promoting mitotic entry.[1][2][3]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the signaling pathway affected by CCT244747 in the context of DNA damage.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]

CCT244747: An In-Depth Technical Guide to the ATP-Competitive Inhibition of CHK1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CCT244747, a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1). The document details the quantitative biochemical and cellular activity of CCT244747, outlines the experimental protocols for its evaluation, and visualizes the underlying biological pathways and experimental workflows.

Core Concepts: CCT244747 and CHK1 Inhibition

Checkpoint Kinase 1 (CHK1) is a critical serine/threonine kinase in the DNA damage response (DDR) pathway.[1] Upon DNA damage, CHK1 is activated and orchestrates cell cycle arrest, allowing time for DNA repair.[1][2] Many cancer cells have defects in other cell cycle checkpoints, making them highly reliant on CHK1 for survival, especially when treated with DNA-damaging chemotherapeutics.[3]

CCT244747 is a novel, orally bioavailable small molecule that competitively binds to the ATP-binding pocket of CHK1, thereby inhibiting its kinase activity.[4][5] This inhibition prevents the downstream signaling that leads to cell cycle arrest, causing premature entry into mitosis with unrepaired DNA, ultimately resulting in mitotic catastrophe and apoptosis.[6][7] This mechanism makes CCT244747 a promising agent for potentiating the efficacy of genotoxic cancer therapies.[4]

Quantitative Data Presentation

The following tables summarize the key quantitative data regarding the potency and selectivity of CCT244747 in both biochemical and cellular contexts.

Table 1: Biochemical Potency and Selectivity of CCT244747 [2][4][5]

Target	IC50 (nM)	Kinase Assay Type
CHK1	8	Recombinant human CHK1, in-house
FLT3	600	Commercial assay (Z'-Lyte, Invitrogen)
CHK2	>10,000	Commercial assay (Z'-Lyte, Invitrogen)
CDK1	>10,000	DELFIA assay (Perkin-Elmer)
IRAK1	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
TrKA	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
RSK	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
AMPK	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
NUAK1	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
Aurora B	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)
MAP4K	>50% inh. at 1µM	Radiometric protein phosphorylation assay (MRC)

Table 2: Cellular Activity of CCT244747 in Human Cancer Cell Lines [3][4]

Cell Line	Histology	G2 Checkpoint Abrogation (MIA) IC50 (nM)	Cytotoxicity (SRB) GI50 (µM)	Activity Index (GI50/MIA IC50)
HT29	Colon Carcinoma	29	0.6	21
SW620	Colon Carcinoma	51	0.9	18
MiaPaCa-2	Pancreatic Carcinoma	170	3.0	18
Calu6	Lung Carcinoma	69	0.24	3.5

Signaling Pathways and Mechanisms

The following diagrams, generated using Graphviz, illustrate the CHK1 signaling pathway, the mechanism of CCT244747 action, and a representative experimental workflow.

Caption: CHK1 Signaling Pathway and CCT244747 Inhibition.

Caption: Experimental Workflow for CCT244747 Evaluation.

Caption: ATP-Competitive Inhibition Mechanism of CCT244747.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of CCT244747.

In Vitro CHK1 Kinase Inhibition Assay

This assay measures the ability of CCT244747 to inhibit the enzymatic activity of recombinant human CHK1.

• Materials:

  • Recombinant full-length human CHK1 enzyme.

  • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • ATP at a concentration equivalent to the Km for CHK1.

  • Fluorescently labeled peptide substrate (e.g., 5-FAM-KKKVSRSGLYRSPSMPENLNRPR-COOH).

  • CCT244747 dissolved in DMSO.

  • 384-well assay plates.

  • Microfluidic mobility shift assay instrument (e.g., Caliper EZ Reader).

• Procedure:

  • Prepare serial dilutions of CCT244747 in DMSO.

  • In a 384-well plate, add the kinase buffer, recombinant CHK1 enzyme, and the peptide substrate.

  • Add the diluted CCT244747 or DMSO (vehicle control) to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction according to the instrument manufacturer's instructions.

  • Measure the ratio of phosphorylated to unphosphorylated substrate using the microfluidic mobility shift assay.

  • Calculate the percent inhibition for each CCT244747 concentration and determine the IC50 value using non-linear regression analysis.

Cellular G2 Checkpoint Abrogation (Mitosis Induction Assay - MIA) by ELISA

This cell-based ELISA measures the ability of CCT244747 to override a genotoxic-induced G2 checkpoint.

• Materials:

  • Human tumor cell lines (e.g., HT29).

  • Cell culture medium and supplements.

  • Genotoxic agent (e.g., etoposide).

  • CCT244747 dissolved in DMSO.

  • Nocodazole (positive control for mitotic arrest).

  • Fixation solution (e.g., 4% paraformaldehyde).

  • Permeabilization buffer (e.g., 0.2% Triton X-100 in PBS).

  • Primary antibody against a mitotic marker (e.g., anti-phospho-histone H3).

  • HRP-conjugated secondary antibody.

  • TMB substrate.

  • Stop solution (e.g., 1 M H2SO4).

  • 96-well microplate reader.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with a genotoxic agent to induce G2 arrest.

  • Add serial dilutions of CCT244747 or DMSO control and incubate for 24-48 hours.

  • Fix, permeabilize, and block the cells.

  • Incubate with the primary antibody against the mitotic marker.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Add TMB substrate and incubate until color develops.

  • Add stop solution and measure the absorbance at 450 nm.

  • Calculate the percentage of mitotic cells and determine the IC50 for G2 checkpoint abrogation.

Cytotoxicity by Sulforhodamine B (SRB) Assay

This assay determines the growth inhibitory effect of CCT244747 on cancer cell lines.

• Materials:

  • Human tumor cell lines.

  • 96-well plates.

  • Trichloroacetic acid (TCA).

  • Sulforhodamine B (SRB) solution.

  • 1% acetic acid.

  • 10 mM Tris base solution.

  • Microplate reader.

• Procedure:

  • Seed cells in 96-well plates and allow them to attach.

  • Add serial dilutions of CCT244747 and incubate for 96 hours.

  • Fix the cells by adding cold TCA and incubating for 1 hour at 4°C.

  • Wash the plates with water and air dry.

  • Stain the cells with SRB solution for 30 minutes at room temperature.

  • Wash away unbound dye with 1% acetic acid and air dry.

  • Solubilize the protein-bound dye with 10 mM Tris base solution.

  • Measure the optical density at 510 nm.

  • Calculate the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Immunoblotting for Pharmacodynamic Biomarkers

This method is used to detect changes in the phosphorylation status of CHK1 and its downstream targets in response to CCT244747 treatment.

• Materials:

  • Treated cells or tumor tissue homogenates.

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • Protein quantification assay (e.g., BCA assay).

  • SDS-PAGE gels and electrophoresis apparatus.

  • PVDF or nitrocellulose membranes.

  • Transfer buffer and apparatus.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies (e.g., anti-pS296-CHK1, anti-pY15-CDK1, anti-CHK1, anti-CDK1, anti-GAPDH).

  • HRP-conjugated secondary antibodies.

  • Chemiluminescent substrate.

  • Imaging system.

• Procedure:

  • Prepare cell lysates or tissue homogenates and determine protein concentration.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Quantify band intensities and normalize to a loading control (e.g., GAPDH).

Cell Cycle Analysis by Flow Cytometry

This technique is used to assess the effects of CCT244747 on cell cycle distribution.

• Materials:

  • Treated cells.

  • Bromodeoxyuridine (BrdU).

  • Ethanol for fixation.

  • HCl for DNA denaturation.

  • Anti-BrdU antibody (FITC-conjugated).

  • Propidium iodide (PI) and RNase A staining solution.

  • Flow cytometer.

• Procedure:

  • Treat cells with the genotoxic agent and/or CCT244747.

  • Pulse-label the cells with BrdU for a short period (e.g., 30 minutes).

  • Harvest and fix the cells in ice-cold ethanol.

  • Denature the DNA with HCl.

  • Neutralize and wash the cells.

  • Stain with the anti-BrdU-FITC antibody.

  • Resuspend the cells in PI/RNase A solution.

  • Analyze the samples on a flow cytometer, acquiring data for BrdU incorporation (FITC) and DNA content (PI).

  • Analyze the data to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

Conclusion

CCT244747 is a highly potent and selective ATP-competitive inhibitor of CHK1 with demonstrated efficacy in vitro and in vivo.[4] Its ability to abrogate the G2/M checkpoint and potentiate the cytotoxicity of DNA-damaging agents makes it a compelling candidate for further development in oncology. The data and protocols presented in this guide provide a robust framework for researchers and drug development professionals to understand and further investigate the therapeutic potential of CCT244747 and other CHK1 inhibitors.

References

• 1. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Structural features of the protein kinase domain and targeted binding by small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. CHK1 inhibition sensitizes pancreatic cancer cells to gemcitabine via promoting CDK-dependent DNA damage and ribonucleotide reductase downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]

CCT244747: A Technical Guide to its Apoptotic Induction in Tumor Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical pharmacology and mechanism of action of CCT244747, a novel, potent, and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1). CCT244747 has demonstrated significant potential in cancer therapy, primarily through its ability to induce apoptosis in tumor cells, both as a single agent and in combination with genotoxic anticancer drugs. This document summarizes key quantitative data, details experimental protocols for reproducing pivotal studies, and visualizes the core signaling pathways and workflows.

Core Mechanism of Action

CCT244747 exerts its antitumor effects by inhibiting CHK1, a critical kinase in the DNA damage response (DDR) pathway.[1][2] Many tumors have defects in cell-cycle checkpoint control, making them reliant on CHK1 for survival when under replicative stress, which can be induced by chemotherapy.[1][2] By inhibiting CHK1, CCT244747 abrogates the S and G2 phase cell-cycle arrest that is typically induced by genotoxic agents.[1][2] This premature entry into mitosis with damaged DNA leads to catastrophic cellular events and ultimately, apoptosis.[1][2]

Quantitative Efficacy of CCT244747

The efficacy of CCT244747 has been quantified through various in vitro assays, demonstrating its potency as a CHK1 inhibitor and its ability to potentiate the effects of standard chemotherapeutic agents.

Table 1: Cellular Activity of CCT244747 in Human Tumor Cell Lines

Cell Line	Histology	G₂ Checkpoint Abrogation IC₅₀ (nmol/L)	Cytotoxicity GI₅₀ (nmol/L)	Activity Index (GI₅₀/IC₅₀)
HT29	Colon	29 ± 5	730 ± 120	25.2
SW620	Colon	170 ± 20	1,400 ± 200	8.2
Calu-6	Lung	40 ± 10	1,100 ± 200	27.5
MIA PaCa-2	Pancreas	29 ± 1	480 ± 100	16.6

Data sourced from Walton et al., 2012.[1]

Table 2: Potentiation of Genotoxic Drug Cytotoxicity by CCT244747

Cell Line	Genotoxic Agent	Genotoxic GI₅₀ (nmol/L)	CCT244747 Combination GI₅₀ (nmol/L)	Potentiation Index (PI)
HT29	SN38	2.0 ± 0.2	0.04 ± 0.01	50.0
HT29	Gemcitabine	4.0 ± 0.5	0.2 ± 0.05	20.0
HT29	Cisplatin	1,000 ± 200	700 ± 100	1.4
SW620	SN38	5.0 ± 1.0	0.1 ± 0.02	50.0
SW620	Gemcitabine	10.0 ± 2.0	0.3 ± 0.05	33.3
Calu-6	Gemcitabine	8.0 ± 1.0	0.2 ± 0.04	40.0
MIA PaCa-2	Gemcitabine	5.0 ± 1.0	0.1 ± 0.03	50.0

Data sourced from Walton et al., 2012. The Potentiation Index (PI) is the ratio of the genotoxic agent's GI₅₀ to the combination GI₅₀ of CCT244747 with the genotoxic agent. A PI > 1 indicates potentiation.[1]

Signaling Pathway of CCT244747-Induced Apoptosis

The molecular mechanism of CCT244747-induced apoptosis involves the disruption of the DNA damage response pathway. The key steps are outlined in the signaling pathway diagram below.

CCT244747 signaling pathway to apoptosis.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of CCT244747.

In Vitro Cytotoxicity and Potentiation Assays (SRB Assay)

This protocol is used to determine the half-maximal growth inhibitory concentration (GI₅₀) of CCT244747 alone and in combination with genotoxic agents.

Experimental Workflow:

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Collection - Data from CCT244747 Is a Novel Potent and Selective CHK1 Inhibitor with Oral Efficacy Alone and in Combination with Genotoxic Anticancer Drugs - Clinical Cancer Research - Figshare [aacr.figshare.com]

CCT244747 and Synthetic Lethality: A Technical Guide for Cancer Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The targeting of DNA damage response (DDR) pathways has emerged as a promising strategy in oncology. One of the key players in the DDR is Checkpoint Kinase 1 (CHK1), a serine/threonine kinase crucial for cell cycle arrest and DNA repair. CCT244747 is a potent and highly selective, orally active ATP-competitive inhibitor of CHK1. This technical guide provides an in-depth overview of CCT244747, its mechanism of action, and its application in synthetic lethality approaches to cancer therapy. We will delve into the preclinical data supporting its use, both as a single agent and in combination with genotoxic agents, and provide detailed experimental protocols for its evaluation.

Introduction to CCT244747 and CHK1 Inhibition

Many cancers exhibit defects in cell cycle checkpoints and experience increased replicative stress, making them particularly dependent on the remaining DDR pathways for survival.[1][2] CHK1 is a critical mediator of the DDR, responsible for maintaining replication fork stability and orchestrating cell cycle arrest in response to DNA damage.[1][2] Inhibition of CHK1 in cancer cells with compromised DDR, such as those with p53 mutations, can lead to mitotic catastrophe and cell death, a concept known as synthetic lethality.

CCT244747 is a novel and selective inhibitor of CHK1.[1][2] Its ability to abrogate DNA damage-induced S and G2 phase arrest makes it an attractive candidate for combination therapies with DNA-damaging agents like gemcitabine (B846) and irinotecan (B1672180).[1][2] Furthermore, CCT244747 has demonstrated single-agent efficacy in cancers with high intrinsic replicative stress, such as those driven by the MYCN oncogene.[1][2]

Mechanism of Action: The CHK1 Signaling Pathway

Upon DNA damage, the ATR (Ataxia Telangiectasia and Rad3-related) kinase is activated and subsequently phosphorylates and activates CHK1. Activated CHK1 then phosphorylates a range of downstream targets to initiate cell cycle arrest and facilitate DNA repair. A key target is the CDC25 family of phosphatases, which are inactivated by CHK1, leading to the accumulation of inhibitory phosphorylation on cyclin-dependent kinases (CDKs) and subsequent cell cycle arrest.

CCT244747, as an ATP-competitive inhibitor, blocks the kinase activity of CHK1. This prevents the downstream signaling cascade, leading to the abrogation of the S and G2/M checkpoints. In cancer cells treated with DNA-damaging agents, this forced entry into mitosis with unrepaired DNA results in mitotic catastrophe and apoptosis.

Caption: CHK1 Signaling Pathway and Inhibition by CCT244747.

Quantitative Preclinical Data

The preclinical efficacy of CCT244747 has been extensively evaluated in various cancer cell lines and in vivo models. The following tables summarize key quantitative data.

Table 1: In Vitro Activity of CCT244747

Cell Line	Cancer Type	CHK1 IC50 (nM)[2]	G2 Checkpoint Abrogation IC50 (nM)[2]
HT29	Colon	-	29
SW620	Colon	-	170
MiaPaCa-2	Pancreatic	-	-
Calu-6	Lung	-	-

IC50 values represent the concentration of CCT244747 required to inhibit CHK1 activity by 50%. G2 Checkpoint Abrogation IC50 is the concentration that induces 50% of the maximal G2/M checkpoint abrogation.

Table 2: Potentiation of Genotoxic Agents by CCT244747

Cell Line	Genotoxic Agent	CCT244747 GI50 (µM)[2]	Combination GI50 (µM)[2]	Potentiation Index (PI)
HT29	Gemcitabine	0.33	0.08	4.1
HT29	SN-38	0.33	0.03	11.0
SW620	Gemcitabine	3.0	0.3	10.0
SW620	SN-38	3.0	0.1	30.0

GI50 is the concentration of CCT244747 required to inhibit cell growth by 50%. The Potentiation Index (PI) is calculated as the ratio of the GI50 of CCT244747 alone to the GI50 in combination with a fixed concentration of the genotoxic agent.

Table 3: In Vivo Efficacy of CCT244747

Xenograft Model	Treatment	Dosing Schedule	Tumor Growth Inhibition (%)
HT29 (Colon)	CCT244747 + Gemcitabine	75 mg/kg p.o. + 100 mg/kg i.v.	Significant potentiation of gemcitabine activity[1]
SW620 (Colon)	CCT244747 + Irinotecan	150 mg/kg p.o. + 25 mg/kg i.p.	Significant potentiation of irinotecan activity[1]
MYCN-driven Neuroblastoma	CCT244747 (single agent)	100 mg/kg p.o. daily	Significant tumor growth inhibition[1][2]

Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments are provided below.

In Vitro Cytotoxicity Assay (Sulforhodamine B - SRB)

This assay measures cell proliferation and cytotoxicity based on the measurement of cellular protein content.

• Cell Seeding: Plate cells in 96-well plates at a density that allows for logarithmic growth over the course of the experiment and allow them to adhere overnight.

• Drug Treatment: Treat cells with a range of concentrations of CCT244747, the genotoxic agent, or the combination. Include a vehicle-only control. Incubate for 72-96 hours.

• Cell Fixation: Gently aspirate the media and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the GI50 values using non-linear regression analysis.

Caption: Workflow for the Sulforhodamine B (SRB) Cytotoxicity Assay.

Western Blotting for Biomarker Analysis

This technique is used to detect and quantify key protein biomarkers of CHK1 inhibition and DNA damage.

• Cell Lysis: Treat cells with CCT244747 and/or a genotoxic agent for the desired time. Harvest and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on a 4-12% Bis-Tris polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include:

  • Phospho-CHK1 (Ser296)

  • Total CHK1

  • Phospho-CDK1 (Tyr15)

  • γH2AX (a marker of DNA double-strand breaks)

  • Cleaved PARP (a marker of apoptosis)

  • GAPDH or β-actin (as a loading control)

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Treat cells with CCT244747 and/or a genotoxic agent.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing.

• Staining: Resuspend the fixed cells in PBS containing 100 µg/mL RNase A and 50 µg/mL propidium (B1200493) iodide (PI).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the cells on a flow cytometer. PI fluorescence is proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in G1, S, and G2/M phases.

Caption: Workflow for Cell Cycle Analysis by Flow Cytometry.

The Principle of Synthetic Lethality with CCT244747

Synthetic lethality arises when the combination of two genetic alterations (or a genetic alteration and a drug) results in cell death, while either event alone is viable. CCT244747 exploits this principle in several ways.

Combination with Genotoxic Agents

In cancer cells with defective G1 checkpoints (e.g., p53 mutated), the S and G2 checkpoints are critical for survival after DNA damage. By inhibiting CHK1 with CCT244747, these remaining checkpoints are abrogated, leading to synthetic lethality in the presence of DNA-damaging chemotherapy.

Targeting Cancers with High Replicative Stress

Cancers with high levels of replicative stress, often due to the overexpression of oncogenes like MYC, are highly dependent on the ATR-CHK1 pathway to manage this stress and prevent replication catastrophe.[3] Inhibition of CHK1 with CCT244747 in these tumors can be synthetically lethal, even in the absence of exogenous DNA-damaging agents.

Caption: Principles of Synthetic Lethality with CCT244747.

Conclusion and Future Directions

CCT244747 is a promising therapeutic agent that effectively targets the CHK1 kinase, a critical node in the DNA damage response. Its ability to induce synthetic lethality in combination with genotoxic agents and as a single agent in cancers with high replicative stress provides a strong rationale for its continued clinical development. Future research should focus on identifying predictive biomarkers of response to CCT244747 to enable patient stratification and optimize its clinical application. Further exploration of novel combination strategies will also be crucial to maximizing the therapeutic potential of CHK1 inhibition in cancer treatment.

References

• 1. Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining) [bio-protocol.org]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. nationwidechildrens.org [nationwidechildrens.org]

Protocols & Analytical Methods

Application Notes and Protocols for CCT244747 Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for designing and conducting preclinical experiments to evaluate the synergistic potential of CCT244747, a potent and selective CHK1 inhibitor, in combination with genotoxic anticancer agents.

Introduction

CCT244747 is an orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1), a critical component of the DNA damage response (DDR) pathway.[1][2][3] Many tumor cells have defects in cell-cycle checkpoints and exhibit increased replicative stress, making them highly dependent on CHK1 for survival, especially when challenged with DNA-damaging agents.[1][3][4][5] By inhibiting CHK1, CCT244747 abrogates the S and G2/M checkpoints, leading to premature mitotic entry with unrepaired DNA damage and subsequent potentiation of cancer cell death.[1][2][6][7] This document outlines the experimental design for evaluating CCT244747 in combination with cytotoxic chemotherapies and radiation.

Key Concepts & Rationale for Combination Therapy

The primary rationale for combining CCT244747 with genotoxic agents is to exploit the concept of synthetic lethality. Genotoxic agents induce DNA damage, which in turn activates the CHK1-mediated cell cycle arrest to allow for DNA repair. Inhibition of CHK1 by CCT244747 prevents this repair process, leading to an accumulation of DNA damage and ultimately, apoptotic cell death.[1][3][5]

Key biomarkers for assessing the pharmacodynamic effects of CCT244747 in combination therapy include:

• pS296 CHK1: An autophosphorylation site and a biomarker of CHK1 activity.[1][2][3]

• pY15 CDK1: Phosphorylation at this site inhibits CDK1 activity and prevents mitotic entry. A decrease indicates abrogation of the G2/M checkpoint.[1][2][3]

• γH2AX (pS139 H2AX): A marker of DNA double-strand breaks.[3]

• Cleaved PARP: A marker of apoptosis.[3][7]

Data Presentation: In Vitro Efficacy of CCT244747

Table 1: In Vitro Cellular Activity of CCT244747

Cell Line	Cancer Type	Cellular CHK1 Inhibition IC50 (nM)	G2 Checkpoint Abrogation IC50 (nM)	Growth Inhibition GI50 (µM)
HT29	Colon	-	29	0.33 - 3
SW620	Colon	-	-	0.33 - 3
MiaPaCa-2	Pancreatic	-	-	0.33 - 3
Calu6	Lung	-	170	0.33 - 3

Data compiled from multiple sources.[1][8]

Table 2: Potentiation of Genotoxic Agents by CCT244747 in HT29 Colon Cancer Cells

Genotoxic Agent	Genotoxic Agent GI50 (nM)	CCT244747 Combination GI50 (nM)	Potentiation Index (PI)
Gemcitabine (B846)	5	0.5	10
Irinotecan (SN38)	10	1	10

The Potentiation Index (PI) is calculated as the ratio of the GI50 of the genotoxic agent alone to the GI50 in combination with CCT244747. A PI > 1 indicates synergy. Data is illustrative and based on reported findings.[1]

Signaling Pathway and Experimental Workflow Diagrams

Caption: CCT244747 inhibits CHK1, abrogating G2/M arrest and leading to apoptosis.

Caption: Workflow for in vitro evaluation of CCT244747 combination therapy.

Caption: Workflow for in vivo assessment of CCT244747 combination therapy.

Experimental Protocols

In Vitro Cytotoxicity Assay (Sulforhodamine B - SRB)

Objective: To determine the half-maximal growth inhibitory concentration (GI50) of CCT244747 and a genotoxic agent, alone and in combination, and to calculate the Potentiation Index (PI).

Materials:

• Cancer cell lines (e.g., HT29, SW620)

• 96-well plates

• CCT244747 (dissolved in DMSO)

• Genotoxic agent (e.g., Gemcitabine)

• Complete growth medium

• Sulforhodamine B (SRB) solution

• Trichloroacetic acid (TCA)

• Tris base solution

• Plate reader

Protocol:

• Seed cells in 96-well plates at a density that allows for logarithmic growth over 96 hours.

• Allow cells to adhere overnight.

• Treat cells with a serial dilution of CCT244747 alone, the genotoxic agent alone, or a combination of both. For combination studies, a fixed concentration of the genotoxic agent (e.g., its GI50) can be used with varying concentrations of CCT244747.[1]

• Incubate for 96 hours.

• Fix the cells by gently adding cold TCA to a final concentration of 10% and incubate for 1 hour at 4°C.

• Wash the plates five times with water and allow to air dry.

• Stain the cells with 0.4% SRB solution for 10 minutes at room temperature.

• Wash the plates five times with 1% acetic acid and allow to air dry.

• Solubilize the bound dye with 10 mM Tris base solution.

• Read the absorbance at 510 nm using a plate reader.

• Calculate the GI50 values and the Potentiation Index.

Cell Cycle Analysis by Flow Cytometry

Objective: To assess the effect of CCT244747 on cell cycle distribution, particularly its ability to abrogate genotoxic agent-induced S and G2/M arrest.

Materials:

• Cancer cell lines

• 6-well plates

• CCT244747

• Genotoxic agent

• Propidium Iodide (PI) staining solution with RNase A

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow to adhere.

• Treat cells with the genotoxic agent alone, CCT244747 alone, or a combination for 24 hours. A common schedule is to pre-treat with CCT244747 for 1 hour before adding the genotoxic agent.[3]

• Harvest cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Western Blot Analysis for Biomarker Modulation

Objective: To detect changes in the phosphorylation status of key proteins (pS296 CHK1, pY15 CDK1, γH2AX) and the expression of apoptosis markers (cleaved PARP) following treatment.

Materials:

• Treated cell lysates or tumor homogenates

• Protein extraction buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (anti-pS296 CHK1, anti-pY15 CDK1, anti-γH2AX, anti-cleaved PARP, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Lyse cells or homogenized tumor tissue in protein extraction buffer.

• Determine protein concentration using a BCA assay.

• Denature 20-50 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again and detect the signal using a chemiluminescent substrate and an imaging system. GAPDH is commonly used as a loading control.[3]

In Vivo Human Tumor Xenograft Study

Objective: To evaluate the antitumor efficacy of CCT244747 in combination with a genotoxic agent in a preclinical mouse model.

Materials:

• Immunocompromised mice (e.g., BALB/c nude)

• Human tumor cells (e.g., HT29, SW620)

• CCT244747 formulation for oral gavage

• Genotoxic agent formulation for intravenous or intraperitoneal injection

• Calipers or MRI for tumor volume measurement

Protocol:

• Subcutaneously implant human tumor cells into the flanks of immunocompromised mice.

• Allow tumors to reach a palpable size (e.g., 100-150 mm³).

• Randomize mice into treatment groups (Vehicle, CCT244747 alone, genotoxic agent alone, combination).

• Administer treatments according to a defined schedule. A common schedule involves administering the genotoxic agent (e.g., gemcitabine at 100 mg/kg i.v. on days 0, 7, and 14) followed by CCT244747 (e.g., 75 mg/kg p.o.) 24 and 48 hours after each genotoxic dose.[1][4]

• Measure tumor volumes 2-3 times per week using calipers (Volume = (length x width²)/2).

• Monitor animal body weight and general health.

• For pharmacodynamic studies, collect tumors at specified time points after the final dose for western blot analysis.

• At the end of the study, euthanize mice and excise tumors for final analysis. The antitumor activity can be expressed as the percentage of treated/control (%T/C) tumor weights.[9]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: Synergistic Inhibition of Colon Cancer Cells with CCT244747 and Gemcitabine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the combined therapeutic potential of CCT244747, a selective CHK1 inhibitor, and gemcitabine (B846), a nucleoside analog, in the context of colon cancer. The following sections detail the mechanism of action, synergistic effects, and experimental protocols for evaluating this drug combination in colon cancer cell lines.

Introduction

Gemcitabine is a well-established chemotherapeutic agent that functions as a pyrimidine (B1678525) analogue.[1] Its active metabolites inhibit DNA synthesis and repair, leading to cell death.[1][2] However, cancer cells can develop resistance to gemcitabine through activation of cell cycle checkpoints, which allow for DNA repair. Checkpoint kinase 1 (CHK1) is a critical component of the DNA damage response (DDR) and is often upregulated in tumors, contributing to therapeutic resistance.[3][4]

CCT244747 is a potent and selective inhibitor of CHK1.[4][5][6] By inhibiting CHK1, CCT244747 prevents the cell from arresting in the S and G2 phases of the cell cycle in response to DNA damage, leading to mitotic catastrophe and apoptosis.[5][7] The combination of gemcitabine-induced DNA damage with CHK1 inhibition by CCT244747 results in a synergistic cytotoxic effect in colon cancer cells.[3][5]

Mechanism of Action

The synergistic anti-tumor activity of CCT244747 and gemcitabine stems from their complementary roles in disrupting DNA replication and cell cycle progression. Gemcitabine, upon incorporation into DNA, induces replication stress and activates the DNA damage response, leading to the phosphorylation and activation of CHK1. Activated CHK1 then phosphorylates downstream targets to induce cell cycle arrest, providing time for DNA repair.

CCT244747 abrogates this gemcitabine-induced S and G2 checkpoint arrest.[5][7] This inhibition of CHK1 prevents the stabilization of replication forks and forces cells with damaged DNA to enter mitosis prematurely. This leads to the accumulation of DNA damage, resulting in mitotic catastrophe and apoptosis.[4][5] Key biomarkers of this process include decreased phosphorylation of CHK1 at Ser296 and CDK1 at Tyr15, and increased levels of γH2AX (a marker of DNA double-strand breaks) and cleaved PARP (a marker of apoptosis).[3][5]

Fig 1. CCT244747 and Gemcitabine Signaling Pathway

Quantitative Data

The following tables summarize the in vitro efficacy of CCT244747 and its synergistic interaction with gemcitabine in human colon cancer cell lines.

Table 1: Cellular Activity of CCT244747 in Colon Cancer Cell Lines

Cell Line	Assay	IC50 (nM)	Reference
HT29	G2 Checkpoint Abrogation	29	[6]
SW620	G2 Checkpoint Abrogation	170	[5]

Table 2: Synergistic Effects of CCT244747 with Gemcitabine in SW620 Colon Cancer Cells

Genotoxic Agent	GI50 Alone	GI50 with 1µM CCT244747	Potentiation Index (PI)	Reference
Gemcitabine	10 nM	3.4 nM	2.9	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Culture

Human colon cancer cell lines, such as HT29 and SW620, can be obtained from the American Type Culture Collection (ATCC). Cells should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cultures are maintained in a humidified incubator at 37°C with 5% CO2.

Cytotoxicity Assay (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is used to determine cell viability and the cytotoxic effects of drug treatments.

Materials:

• 96-well plates

• Colon cancer cells (HT29, SW620)

• CCT244747 (dissolved in DMSO)

• Gemcitabine (dissolved in sterile water)

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris base solution, 10 mM

Protocol:

• Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat cells with a serial dilution of CCT244747, gemcitabine, or the combination of both for 72 hours.

• After incubation, fix the cells by gently adding cold 10% TCA to each well and incubate for 1 hour at 4°C.

• Wash the plates five times with slow-running tap water and allow them to air dry.

• Stain the cells with 0.4% SRB solution for 30 minutes at room temperature.

• Wash the plates five times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilize the bound dye with 10 mM Tris base solution.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (GI50) from the dose-response curves.

Fig 2. Cytotoxicity Assay Workflow

Western Blotting

Western blotting is used to analyze the expression and phosphorylation status of key proteins in the signaling pathway.

Materials:

• Colon cancer cells

• CCT244747 and Gemcitabine

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., pS296 CHK1, pY15 CDK1, γH2AX, cleaved-PARP, GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Treat cells with the desired concentrations of CCT244747 and/or gemcitabine for the indicated time (e.g., 24 hours).

• Lyse the cells in RIPA buffer and quantify protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 50 µg) on SDS-PAGE gels and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is used to determine the effects of drug treatment on cell cycle distribution.

Materials:

• Colon cancer cells

• CCT244747 and Gemcitabine

• Phosphate-buffered saline (PBS)

• Ethanol (B145695), 70%

• Propidium iodide (PI) staining solution with RNase A

Protocol:

• Treat cells with CCT244747 and/or gemcitabine for the desired duration (e.g., 24 or 48 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells in ice-cold 70% ethanol while vortexing and store at -20°C overnight.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution using a flow cytometer.

The combination of CCT244747 and gemcitabine represents a promising therapeutic strategy for colon cancer. The ability of CCT244747 to abrogate gemcitabine-induced cell cycle arrest leads to a synergistic increase in cancer cell death. The protocols outlined in these application notes provide a framework for further investigation into the efficacy and mechanism of this drug combination in preclinical models of colon cancer. These studies are crucial for the continued development of targeted therapies that exploit the inherent vulnerabilities of cancer cells.

References

• 1. Gemcitabine plus capecitabine (Gem–Cape) biweekly in chemorefractory metastatic colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: CCT244747 as a Radiosensitizer in Bladder Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT244747 is an orally bioavailable and potent inhibitor of Checkpoint Kinase 1 (Chk1), a critical component of the DNA damage response (DDR) pathway.[1][2][3] In bladder cancer, targeting Chk1 with CCT244747 has emerged as a promising strategy to enhance the efficacy of radiotherapy.[1][2] Radiation-induced DNA damage activates cell cycle checkpoints, particularly the G2/M checkpoint, allowing cancer cells to repair DNA and survive treatment. CCT244747 abrogates this radiation-induced G2 arrest, forcing cells with unrepaired DNA damage into premature mitosis, leading to mitotic catastrophe and increased cell death.[1][3] These application notes provide a comprehensive overview of the preclinical data and detailed protocols for utilizing CCT244747 in combination with radiation in bladder cancer models.

Mechanism of Action: CCT244747 and Radiation Synergy

Radiation therapy induces DNA double-strand breaks (DSBs), which activate ATM and ATR kinases. These kinases, in turn, phosphorylate and activate Chk1. Activated Chk1 then phosphorylates and inactivates the Cdc25 phosphatase, preventing the activation of the Cyclin B/Cdk1 complex and thereby inducing G2/M cell cycle arrest. This pause allows the cell time to repair the DNA damage before proceeding to mitosis.

CCT244747, as a potent Chk1 inhibitor, disrupts this signaling cascade. By inhibiting Chk1, CCT244747 prevents the inactivation of Cdc25, leading to the activation of the Cyclin B/Cdk1 complex and overriding the radiation-induced G2/M checkpoint.[1] This forces the cancer cells to enter mitosis prematurely with damaged DNA, resulting in increased cell killing.[1][3]

Caption: Mechanism of CCT244747-mediated radiosensitization.

Data Presentation

In Vitro Radiosensitization of Bladder Cancer Cell Lines

The combination of CCT244747 and radiation has been shown to significantly reduce the survival of bladder cancer cell lines.

Table 1: Clonogenic Survival of Bladder Cancer Cell Lines Treated with CCT244747 and Radiation.

Cell Line	CCT244747 Conc. (µM)	Radiation Dose (Gy)	Survival Fraction (vs. Radiation Alone)	Dose Modifying Factor (DMF)
T24	0.5	2	Significant Decrease	1.5
4	Significant Decrease	1.5
6	Significant Decrease	1.5
RT112	0.5	2	Significant Decrease	1.4
4	Significant Decrease	1.4
6	Significant Decrease	1.4

Data synthesized from Patel et al., 2017. The survival fraction showed a statistically significant decrease (p < 0.05) in the combination treatment group compared to radiation alone. DMFs were calculated at a survival fraction of 0.5.[1]

Abrogation of G2/M Checkpoint

CCT244747 effectively abrogates the radiation-induced G2 cell cycle arrest in bladder cancer cells.

Table 2: Cell Cycle Analysis of Bladder Cancer Cell Lines 12 Hours Post-Treatment.

Cell Line	Treatment	% Cells in G2/M Phase (Approx.)
T24	Control	15%
4 Gy Radiation	45%
4 µM CCT244747 + 4 Gy Radiation	20%
RT112	Control	18%
4 Gy Radiation	55%
4 µM CCT244747 + 4 Gy Radiation	25%

Approximate values are inferred from graphical data presented in Patel et al., 2017.[1]

In Vivo Efficacy in Bladder Cancer Xenograft Model

The combination of CCT244747 and radiation leads to significant tumor growth delay in a bladder cancer xenograft model.

Table 3: Tumor Growth Delay in a Cal27 Xenograft Model.

Treatment Group	Mean Tumor Volume at Day 70 (mm³) (Approx.)	Survival Benefit
Control	1200	-
CCT244747 (100 mg/kg)	1000	Modest
Radiation (10 Gy in 5 fractions)	800	Modest
CCT244747 + Radiation	400	Significant

Data is approximated from graphical representations in Patel et al., 2017, showing that tumors in mice treated with both CCT244747 and radiotherapy were about half the size of those in mice that only received radiotherapy after 70 days.[1][3]

Experimental Protocols

Caption: Overview of experimental workflows.

Protocol 1: In Vitro Clonogenic Survival Assay

This assay assesses the ability of single cells to form colonies after treatment, a measure of cell reproductive viability.

Materials:

• Bladder cancer cell lines (e.g., T24, RT112)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• CCT244747 (dissolved in DMSO)

• 6-well plates

• Irradiator (e.g., X-ray source)

• Glutaraldehyde (B144438) solution (5%)

• Crystal Violet solution (0.05%)

Procedure:

• Seed cells into 6-well plates at a density determined to yield 50-150 colonies per well in the untreated control.

• Allow cells to attach for 16-24 hours.

• Treat cells with the desired concentrations of CCT244747 (e.g., 0.25 µM, 0.5 µM).

• Six hours after CCT244747 treatment, irradiate the plates with the desired doses of radiation (e.g., 2, 4, 6 Gy).

• Replace the medium 48 hours after CCT244747 treatment.

• Incubate the plates for 10-20 days, until colonies are visible.

• Fix the colonies with 5% glutaraldehyde and stain with 0.05% crystal violet.

• Count colonies containing ≥50 cells.

• Calculate the surviving fraction for each treatment group relative to the untreated control, after correcting for plating efficiency.

Protocol 2: Western Blotting for DDR and Cell Cycle Markers

This protocol is for detecting changes in protein expression and phosphorylation status of key DDR and cell cycle proteins.

Materials:

• Treated cell pellets

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-pS345-Chk1, anti-γ-H2AX, anti-pS10-Histone H3, anti-cleaved PARP, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse cell pellets in lysis buffer and quantify protein concentration using a BCA assay.

• Denature protein lysates and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle.

Materials:

• Treated cells

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold)

• Propidium iodide (PI) staining solution with RNase A

• Antibody for mitotic marker (e.g., anti-pS10-Histone H3) and corresponding fluorescently-labeled secondary antibody

• Flow cytometer

Procedure:

• Harvest and wash cells with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

• For mitotic index, wash the fixed cells and stain with the anti-pS10-Histone H3 primary antibody followed by a fluorescently-labeled secondary antibody.

• Resuspend the cells in PI/RNase A staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the samples on a flow cytometer to determine the percentage of cells in G1, S, and G2/M phases based on DNA content, and the mitotic population based on pS10-Histone H3 staining.

Protocol 4: In Vivo Xenograft Study

This protocol outlines the procedure for evaluating the efficacy of CCT244747 and radiation in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• Bladder cancer cells (e.g., Cal27)

• CCT244747 formulation for oral gavage (e.g., in 10% DMSO, 5% Tween-80, 20% PEG400, and 65% H2O)

• Irradiator for small animals

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject approximately 3 x 10^6 Cal27 cells into the flank of each mouse.

• Allow tumors to grow to a diameter of approximately 5 mm.

• Randomize mice into four treatment groups: (1) Vehicle control, (2) CCT244747 alone, (3) Radiation alone, and (4) CCT244747 plus radiation.

• For the treatment groups, administer CCT244747 (e.g., 100 mg/kg) by oral gavage.

• One hour after CCT244747 administration, irradiate the tumors (e.g., a total dose of 10 Gy delivered in 5 fractions on alternate days).

• Measure tumor volume with calipers regularly (e.g., twice weekly).

• Monitor animal well-being and survival.

• Analyze the data for tumor growth delay and survival benefit.

Conclusion

The combination of the Chk1 inhibitor CCT244747 with radiation represents a promising therapeutic strategy for bladder cancer. The provided data and protocols offer a framework for researchers to further investigate and validate this approach. The ability of CCT244747 to abrogate the G2/M checkpoint and sensitize cancer cells to radiation, both in vitro and in vivo, underscores its potential for clinical translation.

References

• 1. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. icr.ac.uk [icr.ac.uk]

CCT244747 solubility and preparation for cell culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of CCT244747, a potent and selective CHK1 inhibitor, in cell culture experiments. Adherence to these guidelines will help ensure reproducible and accurate results in your research.

Introduction

CCT244747 is a highly selective, orally active ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3] CHK1 is a critical component of the DNA damage response (DDR) pathway, responsible for arresting the cell cycle to allow for DNA repair. By inhibiting CHK1, CCT244747 can abrogate DNA damage-induced cell cycle checkpoints, leading to increased DNA damage and apoptosis in cancer cells, particularly in combination with genotoxic agents.[1][2][3]

Solubility and Preparation of Stock Solutions

Proper preparation of CCT244747 is critical for obtaining reliable experimental outcomes. The following table summarizes the known solubility of CCT244747 and provides a detailed protocol for the preparation of stock solutions.

Table 1: CCT244747 Solubility Data

Solvent	Concentration	Comments
Dimethyl Sulfoxide (DMSO)	50 mg/mL (122.41 mM)	May require sonication to fully dissolve. Use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can affect solubility.[4]

Protocol 1: Preparation of CCT244747 Stock Solution

Materials:

• CCT244747 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Ultrasonic water bath

Procedure:

• Aseptically weigh the desired amount of CCT244747 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mg/mL).

• If the compound does not dissolve readily, sonicate the solution in an ultrasonic water bath for short intervals until the solution is clear. Avoid excessive heating.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.[4] A stock solution stored at -80°C is stable for up to 6 months.[4]

Application in Cell Culture

CCT244747 can be used as a single agent or in combination with DNA damaging agents to enhance their cytotoxic effects.

Working Concentrations:

The effective concentration of CCT244747 can vary depending on the cell line and experimental design. The IC50 for cellular CHK1 activity ranges from 29 to 170 nM in various tumor cell lines.[1][2][3] For potentiation studies, non-cytotoxic concentrations are often used. A concentration of 0.3 µM has been shown to effectively inhibit CHK1 activity in combination with genotoxic agents.[2]

Protocol 2: Preparation of Working Solutions and Treatment of Cells

Materials:

• CCT244747 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium appropriate for your cell line

• Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Procedure:

• Thaw an aliquot of the CCT244747 stock solution at room temperature.

• Prepare a series of dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Important: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[5][6][7][8] For example, to achieve a final concentration of 1 µM CCT244747 from a 10 mM stock, you would perform a 1:10,000 dilution. This would result in a final DMSO concentration of 0.01%.

• Remove the existing medium from the cells and replace it with the medium containing the desired concentration of CCT244747.

• If combining with a genotoxic agent, the timing of CCT244747 addition is crucial. For maximal potentiation of cytotoxicity, CCT244747 should be present for 24 to 48 hours following the initial exposure to the genotoxic agent.[1]

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Following incubation, proceed with the desired downstream analysis (e.g., cytotoxicity assay, cell cycle analysis, western blotting).

Mechanism of Action and Signaling Pathway

CCT244747 functions by inhibiting the kinase activity of CHK1. In response to DNA damage, CHK1 is activated and phosphorylates downstream targets, such as CDC25 phosphatases, leading to their inactivation. This prevents the activation of cyclin-dependent kinases (CDKs) and results in cell cycle arrest, providing time for DNA repair. By inhibiting CHK1, CCT244747 prevents this arrest, forcing cells with damaged DNA to enter mitosis, which ultimately leads to mitotic catastrophe and apoptosis.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. bmrat.org [bmrat.org]
• 7. researchgate.net [researchgate.net]
• 8. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Detection of pS296 CHK1 Inhibition by CCT244747 via Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction

Checkpoint Kinase 1 (CHK1) is a critical serine/threonine kinase that plays a central role in the DNA damage response (DDR) pathway. Upon DNA damage or replication stress, CHK1 is activated through phosphorylation, leading to cell cycle arrest to allow for DNA repair. One of the key autophosphorylation sites indicative of CHK1 activation is Serine 296 (pS296). CCT244747 is a potent and selective ATP-competitive inhibitor of CHK1. By inhibiting CHK1 activity, CCT244747 can abrogate DNA damage-induced cell cycle checkpoints, leading to increased DNA damage and apoptosis in cancer cells. This makes it a promising agent for combination therapy with genotoxic drugs.

These application notes provide a detailed protocol for monitoring the pharmacodynamic effects of CCT244747 in cell-based assays by assessing the phosphorylation status of CHK1 at Serine 296 using Western blotting.

Principle of the Assay

This protocol describes the treatment of cancer cell lines with a DNA damaging agent to induce CHK1 phosphorylation at S296, followed by treatment with the CHK1 inhibitor, CCT244747. The inhibition of CHK1 autophosphorylation at S296 is then measured by Western blot analysis. A decrease in the pS296 CHK1 signal in the presence of CCT244747 indicates target engagement and inhibition of CHK1 activity.[1][2][3]

Signaling Pathway

The following diagram illustrates the role of CHK1 in the DNA damage response and the mechanism of action of CCT244747.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle Arrest with CCT244747

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCT244747 is a potent and highly selective, orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3][4][5] CHK1 is a critical serine/threonine kinase in the DNA damage response (DDR) pathway, playing a pivotal role in mediating cell cycle checkpoints, particularly at the S and G2/M phases, to allow for DNA repair.[1][2][5][6] In many cancer cells with defective G1 checkpoint control (e.g., due to p53 mutations), reliance on the S and G2/M checkpoints for survival is heightened.[5][6] Inhibition of CHK1 by CCT244747 abrogates this arrest, leading to premature mitotic entry with unrepaired DNA damage, ultimately resulting in enhanced cytotoxicity and apoptosis.[1][2][3] This makes CHK1 an attractive therapeutic target, and CCT244747 a valuable tool for cancer research and drug development.

This document provides detailed application notes and protocols for analyzing the effects of CCT244747 on the cell cycle using flow cytometry with propidium (B1200493) iodide (PI) staining.

Mechanism of Action: CHK1 Inhibition and Cell Cycle Abrogation

In response to DNA damage or replication stress, ATR (Ataxia Telangiectasia and Rad3-related) kinase is activated and subsequently phosphorylates and activates CHK1.[7] Activated CHK1 then phosphorylates a number of downstream targets, including the CDC25 family of phosphatases (CDC25A, B, and C). Phosphorylation of CDC25A leads to its degradation, while phosphorylation of CDC25C results in its sequestration in the cytoplasm. This prevents the dephosphorylation and activation of cyclin-dependent kinases (CDKs), primarily CDK1 and CDK2, which are essential for progression through the S and G2/M phases of the cell cycle. The resulting cell cycle arrest provides time for DNA repair.

CCT244747, by inhibiting CHK1, prevents the phosphorylation of CDC25 phosphatases. This leads to the sustained activation of CDKs, overriding the DNA damage-induced checkpoint and forcing cells to proceed into mitosis despite the presence of DNA damage. This process, known as checkpoint abrogation, ultimately leads to mitotic catastrophe and cell death.

Figure 1: Simplified signaling pathway of G2/M checkpoint control and CCT244747 action.

Data Presentation: Quantitative Analysis of Cell Cycle Arrest

The following tables summarize the effects of CCT244747 on the cell cycle distribution of various cancer cell lines, both as a single agent and in combination with genotoxic drugs. Data is presented as the percentage of cells in each phase of the cell cycle.

Table 1: Effect of CCT244747 on Etoposide-Induced G2/M Arrest in HT29 Cells

Treatment (24h)	% G1	% S	% G2/M
Control	55.2	15.4	29.4
CCT244747 (0.5 µM)	53.1	18.2	28.7
Etoposide (25 µM)	10.5	19.0	70.5
Etoposide + CCT244747	20.1	37.7	42.2

Data adapted from Walton et al., 2012. Note: The 'S' phase percentage for the combination treatment includes an 'S-prime' population, indicating cells in S-phase that are not actively incorporating BrdUrd.[1]

Table 2: Effect of CCT244747 on SN38-Induced Cell Cycle Arrest in HT29 Cells (24h)

Treatment	% G1	% S	% G2/M
Control	58.1	21.3	20.6
SN38 (20 nM)	15.2	45.1	39.7
SN38 + CCT244747 (0.1 µM)	12.8	26.0	61.2
SN38 + CCT244747 (0.3 µM)	14.9	20.1	65.0
SN38 + CCT244747 (0.5 µM)	18.2	15.3	66.5

Data adapted from Walton et al., 2012.[1]

Table 3: Effect of CCT244747 on Gemcitabine-Induced Cell Cycle Arrest in SW620 Cells (24h)

Treatment	% G1	% S	% G2/M
Control	51.2	28.9	19.9
Gemcitabine (10 nM)	22.4	63.5	14.1
Gemcitabine + CCT244747 (0.1 µM)	25.1	45.2	29.7
Gemcitabine + CCT244747 (0.3 µM)	26.8	34.7	38.5
Gemcitabine + CCT244747 (0.5 µM)	28.3	29.8	41.9

Data adapted from Walton et al., 2012.[1]

Experimental Protocols

Protocol 1: Cell Culture and Drug Treatment

• Cell Seeding: Plate cells (e.g., HT29, SW620) in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the exponential growth phase and do not exceed 70-80% confluency at the time of harvesting.

• Drug Incubation:

  • For combination studies with a genotoxic agent, pre-treat cells with the genotoxic agent (e.g., Etoposide, SN38, or Gemcitabine) for a specified duration (e.g., 1-24 hours).

  • Following pre-treatment, add CCT244747 at the desired concentrations.

  • For single-agent studies, add CCT244747 directly to the culture medium.

  • Include appropriate vehicle controls (e.g., DMSO).

• Incubation: Incubate the cells for the desired time period (e.g., 24 or 48 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

Protocol 2: Cell Staining with Propidium Iodide for Flow Cytometry

This protocol is for the analysis of DNA content in fixed cells.

Materials:

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) Staining Solution (see recipe below)

• RNase A

• Flow cytometry tubes

PI Staining Solution Recipe:

• To 10 ml of 0.1% (v/v) Triton X-100 in PBS, add 2 mg of DNase-free RNase A and 0.4 ml of 500 µg/ml PI.[8] Prepare this solution fresh.

Procedure:

• Cell Harvesting:

  • For adherent cells, aspirate the culture medium and wash the cells once with PBS.

  • Add trypsin and incubate until the cells detach.

  • Neutralize the trypsin with complete medium and transfer the cell suspension to a conical tube.

  • For suspension cells, directly transfer the cell suspension to a conical tube.

• Washing: Centrifuge the cells at approximately 300 x g for 5 minutes.[9][10] Discard the supernatant and resuspend the cell pellet in 1 ml of cold PBS.

• Fixation:

  • While gently vortexing the cell suspension, slowly add 4 ml of ice-cold 70% ethanol drop-wise to fix the cells.[8]

  • Incubate the cells on ice or at -20°C for at least 2 hours. Cells can be stored in ethanol at -20°C for several weeks.[8][10]

• Rehydration and Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and carefully decant the ethanol.[10]

  • Resuspend the cell pellet in 5 ml of PBS, wait for 1 minute, and centrifuge again at 200 x g for 5 minutes.[10]

  • Discard the supernatant and resuspend the cell pellet in 0.5 - 1 ml of the PI Staining Solution.[8]

• Incubation: Incubate the cells in the staining solution for 15-30 minutes at room temperature or 37°C, protected from light.[8][10]

• Flow Cytometry Analysis:

  • Transfer the stained cell suspension to flow cytometry tubes. If cell clumps are present, filter the suspension through a nylon mesh.[8]

  • Analyze the samples on a flow cytometer. PI fluorescence is typically detected in the FL2 or FL3 channel.[9]

  • Collect data for at least 10,000 events per sample.

  • Use appropriate software (e.g., FlowJo, FCS Express) to gate on single cells and analyze the DNA content histogram to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Figure 2: Experimental workflow for cell cycle analysis with CCT244747.

Concluding Remarks

The protocols and data presented here provide a comprehensive guide for investigating the effects of the CHK1 inhibitor CCT244747 on cell cycle progression. By abrogating the S and G2/M checkpoints, CCT244747 can potentiate the effects of DNA-damaging agents, a strategy with significant therapeutic potential in oncology. The use of flow cytometry with propidium iodide staining is a robust and reliable method for quantifying these effects, providing valuable insights for both basic research and preclinical drug development.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. The Potential for Targeting G2/M Cell Cycle Checkpoint Kinases in Enhancing the Efficacy of Radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 9. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 10. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]

Application Notes and Protocols for Sulforhodamine B (SRB) Assay in Determining CCT2447447 Cytotoxicity

Authored for: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive guide to utilizing the Sulforhodamine B (SRB) assay for assessing the cytotoxic effects of CCT244747, a potent and selective CHK1 inhibitor. This document outlines the experimental protocol, data presentation, and visual representations of the experimental workflow and the signaling pathway of CCT244747.

Introduction to CCT244747 and the SRB Assay

CCT244747 is a novel, potent, and highly selective ATP-competitive CHK1 inhibitor with oral bioavailability.[1][2] CHK1 is a critical kinase in the DNA damage response (DDR) pathway, responsible for arresting the cell cycle to allow for DNA repair.[1][3] By inhibiting CHK1, CCT244747 abrogates the S and G2/M cell cycle checkpoints, leading to increased DNA damage and apoptosis in cancer cells, particularly in combination with genotoxic agents.[1][4]

The Sulforhodamine B (SRB) assay is a colorimetric method used for determining cell density and cytotoxicity.[5] The assay is based on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins that have been fixed with trichloroacetic acid (TCA).[5] The amount of bound dye is directly proportional to the total cellular protein content, which correlates with the number of viable cells.[5] This assay is a robust, sensitive, and cost-effective method for high-throughput screening of cytotoxic compounds.

Data Presentation: Cytotoxicity of CCT244747

The cytotoxic effects of CCT244747 have been evaluated in various human cancer cell lines using the SRB assay. The half-maximal growth inhibitory concentration (GI₅₀) values are summarized in the table below.

Cell Line	Cancer Type	GI₅₀ (µM)	Reference
HT29	Colon Cancer	0.33	[1]
SW620	Colon Cancer	3	[1]
MiaPaCa-2	Pancreatic Cancer	Not explicitly stated	[1]
Calu-6	Lung Cancer	Not explicitly stated	[1]

Experimental Protocols

Materials

• CCT244747 (stock solution in DMSO)

• Adherent cancer cell lines (e.g., HT29, SW620)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom microtiter plates

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB), 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM

• Microplate reader (absorbance at 510-570 nm)

Protocol for SRB Cytotoxicity Assay

This protocol is optimized for adherent cells in a 96-well format.

1. Cell Plating: a. Harvest and count cells in the exponential growth phase. b. Seed cells in a 96-well plate at a density of 1,000-20,000 cells/well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure exponential growth during the assay. c. Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

2. Compound Treatment: a. Prepare serial dilutions of CCT244747 in complete culture medium from a concentrated stock solution (e.g., 10 mM in DMSO). b. Carefully remove the medium from the wells and add 100 µL of the respective CCT244747 dilutions. Include a vehicle control (medium with the same percentage of DMSO as the highest drug concentration). c. Incubate the plate for a desired exposure time (e.g., 72-96 hours) at 37°C and 5% CO₂.

3. Cell Fixation: a. After incubation, gently add 25 µL of cold 50% (w/v) TCA to each well (final concentration of 10%) without removing the supernatant. b. Incubate the plate at 4°C for 1 hour to fix the cells.

4. Staining: a. Carefully wash the plates four to five times with slow-running tap water or deionized water to remove TCA and medium. b. Remove excess water by inverting the plate and tapping it on absorbent paper. Allow the plates to air dry completely at room temperature. c. Add 50 µL of 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.

5. Washing: a. Quickly wash the plates four times with 200 µL of 1% (v/v) acetic acid to remove unbound dye. b. After the final wash, remove the acetic acid and allow the plates to air dry completely.

6. Solubilization and Absorbance Measurement: a. Add 100 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. b. Place the plate on a shaker for 5-10 minutes to ensure complete solubilization. c. Measure the optical density (OD) at a wavelength between 510 nm and 570 nm using a microplate reader.

7. Data Analysis: a. Subtract the background OD (wells with medium only) from all readings. b. Calculate the percentage of cell growth inhibition using the following formula: % Growth Inhibition = 100 - [(OD of treated cells / OD of control cells) x 100] c. Plot the percentage of growth inhibition against the log of the CCT244747 concentration to determine the GI₅₀ value.

Visualizations

CCT244747 Signaling Pathway

Caption: CCT244747 inhibits CHK1, abrogating cell cycle arrest and promoting apoptosis.

SRB Assay Experimental Workflow

Caption: Step-by-step workflow of the Sulforhodamine B (SRB) assay.

References

• 1. SRB assay for measuring target cell killing [protocols.io]
• 2. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [bio-protocol.org]
• 3. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. benchchem.com [benchchem.com]
• 5. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: Clonogenic Survival Assay for Assessing CCT244747 Radiosensitization

Audience: Researchers, scientists, and drug development professionals.

Introduction

CCT244747 is a potent and orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1), a critical component of the DNA damage response (DDR) pathway.[1][2][3] In response to DNA damage induced by ionizing radiation (IR), CHK1 activation leads to cell cycle arrest, predominantly at the G2/M checkpoint, allowing time for DNA repair.[4][5] Many tumor cells, particularly those with p53 mutations, are heavily reliant on the G2/M checkpoint for survival after radiation-induced DNA damage.[4][5] By inhibiting CHK1, CCT244747 abrogates this crucial checkpoint, forcing cancer cells with damaged DNA to enter mitosis prematurely.[1][3][4] This leads to mitotic catastrophe and enhanced cell death, thereby sensitizing the cancer cells to radiation.[3] The clonogenic survival assay is the gold standard in vitro method to quantify the ability of a single cell to proliferate indefinitely and form a colony, and it is widely used to assess the radiosensitizing effects of therapeutic agents.[6][7][8][9][10]

These application notes provide a detailed protocol for utilizing a clonogenic survival assay to evaluate the radiosensitizing potential of CCT244747 on cancer cell lines.

Signaling Pathway of CCT244747-Mediated Radiosensitization

The mechanism by which CCT244747 sensitizes cancer cells to radiation is centered on the disruption of the G2/M cell cycle checkpoint. The following diagram illustrates this signaling pathway.

Caption: CCT244747-mediated radiosensitization pathway.

Experimental Protocols

This section provides a detailed methodology for conducting a clonogenic survival assay to assess the radiosensitizing effect of CCT244747.

Materials

• Cancer cell line of interest (e.g., bladder, head and neck, or p53-deficient cell lines)[1][4]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• CCT244747 (dissolved in a suitable solvent like DMSO)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• 6-well or 100 mm tissue culture plates

• Radiation source (e.g., X-ray irradiator)

• Fixing solution: 80% ethanol (B145695)

• Staining solution: 0.5% crystal violet in 80% ethanol

• Incubator (37°C, 5% CO2)

Experimental Workflow

The following diagram outlines the key steps in the clonogenic survival assay.

Caption: Workflow for the clonogenic survival assay.

Detailed Procedure

• Cell Seeding:

  • Culture the selected cancer cell line to ~80% confluency.

  • Trypsinize the cells, create a single-cell suspension, and count the cells.

  • Plate the cells into 6-well plates at densities determined by the expected toxicity of the combined treatment. A preliminary experiment to determine the plating efficiency (PE) of the untreated cells is recommended. Seeding densities may range from 100 to 10,000 cells per well, increasing with the radiation dose.[10][11]

• Drug Incubation:

  • Allow the cells to adhere for 24 hours after seeding.

  • Prepare dilutions of CCT244747 in complete medium. The concentration of CCT244747 should be based on prior cytotoxicity assays (e.g., IC10 or IC20) to minimize single-agent toxicity.[5][12] A typical concentration range to test could be 50-200 nM.[5]

  • Replace the medium in the wells with the medium containing CCT244747 or vehicle control (e.g., DMSO).

  • Incubate the cells with the drug for a predetermined time before irradiation, for example, 1 to 24 hours.[5]

• Irradiation:

  • Transport the plates to the irradiator.

  • Expose the cells to a range of radiation doses (e.g., 0, 2, 4, 6, 8 Gy).

  • Return the plates to the incubator.

• Colony Formation:

  • Incubate the plates for 10-14 days, or until colonies in the control wells (0 Gy, no drug) contain at least 50 cells.[6][7]

  • The medium can be changed every 3-4 days if necessary.

• Fixation and Staining:

  • Aspirate the medium from the wells.

  • Gently wash the wells with PBS.

  • Add the fixing solution (80% ethanol) and incubate for 10-15 minutes.

  • Remove the fixing solution and add the crystal violet staining solution.

  • Incubate for 20-30 minutes at room temperature.

  • Carefully wash the plates with tap water until the background is clear and let them air dry.

• Colony Counting:

  • Count the number of colonies containing 50 or more cells in each well. This can be done manually using a microscope or with an automated colony counter.

Data Analysis

• Plating Efficiency (PE):

  • PE = (Number of colonies counted in control wells / Number of cells seeded in control wells) x 100%

• Surviving Fraction (SF):

  • SF = Number of colonies counted / (Number of cells seeded x (PE / 100))

• Dose Enhancement Factor (DEF) or Sensitizer Enhancement Ratio (SER):

  • The DEF or SER can be calculated to quantify the radiosensitizing effect of CCT244747. This is typically determined at a specific survival fraction (e.g., SF = 0.5 or 0.1) from the dose-response curves.

  • DEF = (Dose of radiation alone to achieve a specific SF) / (Dose of radiation + CCT244747 to achieve the same SF)

Data Presentation

The quantitative data from the clonogenic survival assay should be summarized in tables for clear comparison.

Table 1: Plating Efficiency and Surviving Fraction Data

Treatment Group	Radiation Dose (Gy)	No. of Cells Seeded	No. of Colonies (Mean ± SD)	Plating Efficiency (%)	Surviving Fraction
Vehicle Control	0	200	150 ± 10	75	1.00
2	500	112 ± 8	0.30
4	1000	45 ± 5	0.06
6	5000	15 ± 3	0.004
8	10000	3 ± 1	0.00004
CCT244747 (100 nM)	0	200	140 ± 12	70	0.93
2	500	63 ± 7	0.18
4	1000	10 ± 2	0.014
6	5000	1 ± 1	0.0003
8	10000	0	0

Table 2: Dose Enhancement Factor (DEF) Calculation

Surviving Fraction	Radiation Dose (Gy) - Vehicle	Radiation Dose (Gy) - CCT244747	Dose Enhancement Factor (DEF)
0.5	1.5	0.8	1.88
0.1	3.5	1.8	1.94

Note: The data presented in these tables are for illustrative purposes only and will vary depending on the cell line, CCT244747 concentration, and radiation doses used.

Conclusion

The clonogenic survival assay is a robust method to quantitatively assess the radiosensitizing effects of the CHK1 inhibitor CCT244747. By abrogating the G2/M checkpoint, CCT244747 enhances radiation-induced cell death in cancer cells.[1][3] The detailed protocol and data analysis methods provided in these application notes will enable researchers to effectively evaluate the potential of CCT244747 as a clinical radiosensitizer.

References

• 1. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. inis.iaea.org [inis.iaea.org]
• 3. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Clonogenic Assay [en.bio-protocol.org]
• 7. The clonogenic assay: robustness of plating efficiency-based analysis is strongly compromised by cellular cooperation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. Clonogenic assay - Wikipedia [en.wikipedia.org]
• 11. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 12. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ELISA-Based Cellular CHK1 Activity Assay Using CCT244747

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for an Enzyme-Linked Immunosorbent Assay (ELISA)-based method to measure the cellular activity of Checkpoint Kinase 1 (CHK1) using the selective inhibitor CCT244747. This assay is a valuable tool for screening and characterizing CHK1 inhibitors in a cellular context.

Introduction

Checkpoint Kinase 1 (CHK1) is a critical serine/threonine kinase involved in the DNA damage response (DDR) and cell cycle checkpoint control.[1][2] In response to DNA damage or replication stress, CHK1 is activated, leading to cell cycle arrest to allow for DNA repair.[1][2] Many cancer cells have defects in cell cycle checkpoints, making them reliant on CHK1 for survival. This dependency makes CHK1 an attractive target for cancer therapy. CCT244747 is a potent and selective ATP-competitive inhibitor of CHK1.[3][4][5] This document describes an ELISA-based assay to quantify the functional inhibition of CHK1 in cells by measuring the abrogation of the G2/M checkpoint induced by genotoxic agents.[3][4]

CHK1 Signaling Pathway

The CHK1 signaling pathway is a key component of the DNA damage response. Upon DNA damage, particularly single-strand breaks or replication stress, the ATR (Ataxia Telangiectasia and Rad3-related) kinase is activated.[1][2] ATR then phosphorylates and activates CHK1.[1][2] Activated CHK1 targets several downstream effectors, including the Cdc25 family of phosphatases, leading to their inactivation. This prevents the activation of cyclin-dependent kinases (CDKs) and results in cell cycle arrest, primarily at the G2/M transition, allowing time for DNA repair.[1]

Caption: CHK1 Signaling Pathway in DNA Damage Response.

Data Presentation

The efficacy of CCT244747 in inhibiting cellular CHK1 activity can be quantified by determining its 50% inhibitory concentration (IC50) for G2 checkpoint abrogation. The following table summarizes the reported cellular activity of CCT244747 in various human cancer cell lines.[3][4][6]

Cell Line	Cancer Type	G2 Checkpoint Abrogation IC50 (nM)
HT29	Colon Carcinoma	29
SW620	Colon Carcinoma	Not explicitly stated, but within range
MiaPaCa-2	Pancreatic Carcinoma	Not explicitly stated, but within range
Calu-6	Lung Carcinoma	Not explicitly stated, but within range
Overall Range	29 - 170

Experimental Protocols

This ELISA-based assay, also referred to as a Mitosis Induction Assay (MIA), quantifies the ability of a CHK1 inhibitor to override a G2 cell cycle arrest induced by a DNA damaging agent.[3][4]

Principle

Cells are first treated with a genotoxic agent (e.g., etoposide) to induce DNA damage and activate the G2/M checkpoint, causing cells to arrest in the G2 phase. Subsequently, cells are co-treated with a CHK1 inhibitor (e.g., CCT244747). Inhibition of CHK1 will abrogate the checkpoint, forcing the cells to enter mitosis. The mitotic cells are then trapped using a mitotic spindle poison (e.g., nocodazole). Finally, the number of mitotic cells is quantified using an ELISA that detects a mitosis-specific marker, such as phosphorylated histone H3 (Ser10).

Experimental Workflow

Caption: Experimental Workflow for the ELISA-Based CHK1 Assay.

Materials and Reagents

• Human cancer cell line (e.g., HT29)

• Complete cell culture medium

• 96-well cell culture plates

• CCT244747 (or other CHK1 inhibitor)

• Genotoxic agent (e.g., Etoposide)

• Mitotic arresting agent (e.g., Nocodazole)

• Phosphate-Buffered Saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: Rabbit anti-phospho-Histone H3 (Ser10)

• Secondary antibody: HRP-conjugated goat anti-rabbit IgG

• ELISA substrate (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Step-by-Step Protocol

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in 70-80% confluency at the end of the experiment and incubate overnight.

• G2 Arrest Induction: Treat the cells with a pre-determined concentration of a genotoxic agent (e.g., etoposide) to induce G2 arrest. Incubate for a sufficient period (e.g., 16-24 hours).

• CHK1 Inhibition: Add serial dilutions of CCT244747 to the appropriate wells. Include vehicle-only controls.

• Mitotic Arrest: Immediately after adding the inhibitor, add a mitotic arresting agent (e.g., nocodazole) to all wells to trap cells that enter mitosis.

• Incubation: Incubate the plate for an appropriate time (e.g., 21-24 hours) to allow for checkpoint abrogation and entry into mitosis.

• Cell Fixation:

  • Gently remove the medium.

  • Wash the cells twice with PBS.

  • Add fixing solution to each well and incubate for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization:

  • Add permeabilization buffer to each well and incubate for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking: Add blocking buffer to each well and incubate for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the anti-phospho-Histone H3 (Ser10) antibody in blocking buffer.

  • Remove the blocking buffer and add the diluted primary antibody to each well.

  • Incubate overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the cells three times with PBS.

  • Dilute the HRP-conjugated secondary antibody in blocking buffer.

  • Add the diluted secondary antibody to each well and incubate for 1-2 hours at room temperature in the dark.

• Detection:

  • Wash the cells five times with PBS.

  • Add the ELISA substrate to each well and incubate until sufficient color development occurs.

  • Add the stop solution to each well to terminate the reaction.

• Data Acquisition: Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • Subtract the background absorbance (wells with no cells).

  • Normalize the data to the positive control (e.g., nocodazole (B1683961) alone, representing 100% mitosis) and the negative control (etoposide alone, representing baseline mitosis).

  • Plot the normalized absorbance against the logarithm of the inhibitor concentration and fit a dose-response curve to determine the IC50 value.

Conclusion

The described ELISA-based cellular assay is a robust and high-throughput method for assessing the potency of CHK1 inhibitors like CCT244747.[3][4] By measuring the abrogation of the G2/M checkpoint, this assay provides a functionally relevant readout of CHK1 inhibition in a cellular context. The quantitative data and detailed protocol provided herein should enable researchers to effectively implement this assay for the discovery and characterization of novel CHK1-targeted therapies.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. CHEK1 - Wikipedia [en.wikipedia.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

CCT244747 Technical Support Center: Optimizing In Vitro Concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing CCT244747 in in vitro studies. The information is tailored for scientists and drug development professionals to effectively determine optimal experimental concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CCT244747?

A1: CCT244747 is a potent, highly selective, and orally active ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3][4] CHK1 is a critical kinase in the DNA damage response (DDR) pathway, responsible for cell cycle arrest to allow for DNA repair. By inhibiting CHK1, CCT244747 prevents this arrest, leading to premature entry into mitosis with unrepaired DNA damage, a phenomenon known as mitotic catastrophe, which ultimately results in apoptosis.[1][2][5]

Q2: What is a typical starting concentration range for CCT244747 in single-agent in vitro studies?

A2: For single-agent studies, a starting concentration range of 0.1 µM to 1 µM is often effective for observing inhibition of CHK1 activity and abrogation of cell cycle checkpoints.[1][2] However, the growth inhibition (GI50) values can range from 0.33 µM to 3 µM depending on the cell line.[1][2] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and assay.

Q3: How does the effective concentration of CCT244747 change when used in combination with genotoxic agents?

A3: When used in combination with DNA damaging agents (e.g., gemcitabine, SN38, etoposide, or radiation), lower concentrations of CCT244747 are typically sufficient to potentiate their cytotoxic effects.[1][5][6] Concentrations as low as 50 nM have been shown to inhibit the autophosphorylation of CHK1 induced by genotoxic agents.[1][2] A common concentration for combination studies is around 0.3 µM to 0.5 µM, which is often non-toxic as a single agent but effective at abrogating the G2 checkpoint.[2][7]

Q4: What is the IC50 of CCT244747 for CHK1 inhibition?

A4: CCT244747 is a potent inhibitor of recombinant human CHK1 with an IC50 of approximately 8 nM.[1][2][6] In cellular assays measuring the abrogation of the G2 checkpoint (a functional readout of CHK1 inhibition), the IC50 ranges from 29 nM to 170 nM across different tumor cell lines.[1][2][4]

Troubleshooting Guide

Issue 1: No significant single-agent cytotoxicity is observed at expected concentrations.

• Possible Cause: Cell line dependency. The sensitivity to single-agent CCT244747 can be highly dependent on the intrinsic level of replicative stress in the cancer cell line. Tumors with defective cell cycle checkpoint control and high replicative stress are more susceptible.[1][2]

• Troubleshooting Steps:

  • Confirm Target Engagement: Before assessing cytotoxicity, verify that CCT244747 is inhibiting its target, CHK1, in your cell line. This can be done by Western blotting for the phosphorylation status of CHK1 (pS296, pS317, pS345) and its downstream effector CDK1 (pY15).[1][2] A concentration of ≥0.05 µM should show inhibition of CHK1 phosphorylation.[1][2]

  • Increase Concentration: Perform a wider dose-response curve, extending to higher concentrations (e.g., up to 10 µM). The GI50 for CCT244747 as a single agent can be in the low micromolar range.[1][2]

  • Evaluate Replicative Stress: Consider using cell lines known to have high replicative stress or those with mutations in genes like MYCN, which have shown sensitivity to single-agent CHK1 inhibition.[1][8]

Issue 2: Lack of potentiation of a genotoxic agent.

• Possible Cause: Incorrect scheduling of drug administration. The timing of CCT244747 addition relative to the genotoxic agent is crucial for observing a synergistic effect.

• Troubleshooting Steps:

  • Optimize Treatment Schedule: For agents like gemcitabine, maximum potentiation is often observed when CCT244747 is added 24 to 48 hours after the initial exposure to the genotoxic agent.[1][2] This allows for the initial DNA damage to occur and the cells to attempt a checkpoint arrest, which is then abrogated by CCT244747.

  • Verify Genotoxic Agent Efficacy: Ensure that the concentration of the genotoxic agent used is sufficient to induce a cell cycle arrest (typically S or G2 phase). This can be confirmed by flow cytometry.

  • Pre-treatment vs. Co-treatment vs. Post-treatment: Systematically test different administration schedules. For some genotoxic agents, pre-treating with CCT244747 for 1 hour before adding the damaging agent may also be effective.[9]

Issue 3: High background signal or off-target effects.

• Possible Cause: CCT244747 concentration is too high. While highly selective for CHK1, at very high concentrations (>1 µM), off-target effects on other kinases can occur.[1][2]

• Troubleshooting Steps:

  • Titrate Down: Use the lowest effective concentration of CCT244747 that still achieves the desired biological effect (e.g., checkpoint abrogation).

  • Assess Selectivity: Be aware of other kinases that can be inhibited by CCT244747 at higher concentrations, such as FLT3 (IC50 600 nM).[1][2][6]

  • Solubility Issues: Ensure complete solubilization of CCT244747. It is soluble in DMSO.[6][7] Poor solubility can lead to inaccurate concentrations and artifacts. Ultrasonic treatment may be needed for preparing high-concentration stock solutions.[7]

Quantitative Data Summary

Table 1: In Vitro IC50 and GI50 Values for CCT244747

Parameter	Value	Cell Lines / Conditions	Reference
CHK1 Kinase IC50	8 nM	Recombinant human CHK1	[1][2][6]
Cellular G2 Checkpoint Abrogation IC50	29 - 170 nM	HT29, SW620, MiaPaCa-2, Calu6	[1][2][4][7]
Single-Agent GI50	0.33 - 3 µM	HT29, SW620, MiaPaCa-2, Calu6	[1][2][7]

Table 2: Effective Concentrations of CCT244747 in Combination Therapies

Genotoxic Agent	CCT244747 Concentration	Cell Line	Effect	Reference
SN38 (20 nM)	≥ 0.1 µM	HT29	Reversal of S-phase and G2/M arrest	[1]
Gemcitabine (10 nM)	≥ 0.1 µM	SW620	Abrogation of S-phase arrest	[1]
Etoposide (25 µM)	0.5 µM	HT29	Abolishment of G2 arrest	[1]
Radiation	0.5 - 2.0 µM	T24, RT112, Cal27	Radiosensitization	[7]

Experimental Protocols

Protocol 1: Determination of GI50 by Sulforhodamine B (SRB) Assay

• Cell Plating: Seed cells in a 96-well plate at a density that allows for logarithmic growth over 96 hours.

• Drug Treatment: After 24 hours, treat cells with a serial dilution of CCT244747. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 96 hours.

• Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plate five times with tap water and allow it to air dry.

• Staining: Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 10 minutes at room temperature.

• Washing: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye. Allow to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the bound dye.

• Absorbance Reading: Read the absorbance at 510 nm on a plate reader.

• Analysis: Calculate the GI50 value, which is the concentration of the drug that causes a 50% reduction in cell growth compared to the vehicle control.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cells with the genotoxic agent and/or CCT244747 for the desired duration.

• Cell Harvest: Harvest cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing. Store at -20°C overnight.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Analysis: Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Caption: CCT244747 inhibits CHK1, preventing G2 arrest and forcing mitotic entry with DNA damage.

Caption: Workflow for optimizing CCT244747 concentration in vitro.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 Is a Novel Potent and Selective CHK1 Inhibitor with Oral Efficacy Alone and in Combination with Genotoxic Anticancer Drugs - Kent Academic Repository [kar.kent.ac.uk]
• 4. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

Troubleshooting CCT244747 insolubility in aqueous solutions

This guide provides troubleshooting and practical advice for researchers, scientists, and drug development professionals working with CCT244747, a potent and selective CHK1 inhibitor. The primary focus is to address the common challenge of its poor solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is CCT244747 poorly soluble in aqueous solutions like PBS or cell culture media? A1: CCT244747 is a hydrophobic organic molecule. Its chemical structure has low polarity, making it inherently difficult to dissolve in polar solvents like water. This is a common characteristic of many small-molecule kinase inhibitors designed to be effective within the non-polar environment of a cell.

Q2: What is the recommended solvent for preparing a stock solution of CCT244747? A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating high-concentration stock solutions. CCT244747 is readily soluble in DMSO.[1][2][3][4] For optimal results, use anhydrous, high-purity DMSO.

Q3: I've dissolved CCT244747 in DMSO, but it precipitates when I dilute it into my aqueous experimental medium. What is happening? A3: This is a common phenomenon known as precipitation or "crashing out." It occurs because the compound's solubility dramatically decreases when it is transferred from a highly favorable organic solvent (DMSO) to an unfavorable aqueous environment.[5][6] The final concentration of DMSO in the aqueous medium is often insufficient to keep the compound dissolved.[7]

Q4: What is the mechanism of action for CCT244747? A4: CCT244747 is a potent, ATP-competitive inhibitor of Checkpoint kinase 1 (CHK1) with an IC50 of approximately 7.7 nM.[1][8][9] It is highly selective for CHK1 over other kinases like CHK2 (IC50 >10 µM) and CDK1 (IC50 >10 µM).[1][2][9] By inhibiting CHK1, a key regulator in the DNA damage response, CCT244747 can abrogate cell cycle arrest (primarily at the G2/M checkpoint) and enhance the cytotoxic effects of DNA-damaging agents.[10][11][12]

Troubleshooting Guide: Overcoming Insolubility

Issue: Precipitate forms immediately upon diluting the CCT244747 DMSO stock into an aqueous buffer or medium.

This is the most frequent issue encountered. The following steps provide a systematic approach to resolve it.

• Solution 1: Optimize Final DMSO Concentration The final concentration of DMSO in your culture medium or buffer is critical. While you want to minimize it to avoid cellular toxicity, a certain level is required to act as a co-solvent.

  • Recommendation: Ensure the final DMSO concentration is between 0.1% and 0.5% . Most cell lines tolerate this range without significant side effects.[6] Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.

• Solution 2: Modify Your Dilution Technique How you mix the solutions can significantly impact the outcome.

  • Recommendation: Add the CCT244747 DMSO stock to your aqueous medium dropwise while vigorously stirring or vortexing .[6] This promotes rapid dispersion and prevents the formation of localized high concentrations of the compound that can initiate precipitation.

• Solution 3: Use an Intermediate Dilution Step To avoid a drastic change in solvent polarity, perform an intermediate dilution.

  • Recommendation: If your final concentration is very low, first dilute the high-concentration DMSO stock (e.g., 10 mM) into a smaller volume of aqueous medium to create an intermediate concentration. Vortex this solution well, and then use it for the final dilution into your larger experimental volume.

• Solution 4: Employ Sonication Mechanical energy can help break down small aggregates and improve dispersion.

  • Recommendation: After diluting the compound into your aqueous medium, place the tube or plate in a water bath sonicator for 5-10 minutes.[5] This can help create a more stable and homogenous solution.

Quantitative Solubility Data

The following table summarizes the known solubility properties of CCT244747.

Solvent	Concentration	Remarks	Source
DMSO	50 mg/mL (~122 mM)	Recommended for preparing high-concentration stock solutions. May require ultrasonic assistance.	[1]
DMSO	~5 mg/mL (~12 mM)	Readily soluble at this concentration.	[3]
Aqueous Buffer (e.g., PBS)	Insoluble / Practically Insoluble	Direct dissolution is not feasible. Precipitation is highly likely upon dilution from DMSO stock.	[5][6]
Ethanol	Sparingly Soluble	Not recommended as a primary solvent but can be considered as a co-solvent in some formulations.	[13]

Experimental Protocol: Cell-Based Assay

This protocol provides a general workflow for treating cultured cells with CCT244747 to assess its effect in combination with a DNA-damaging agent.

Materials:

• CCT244747 powder

• Anhydrous, cell-culture grade DMSO

• Appropriate cell culture medium

• Cells of interest seeded in multi-well plates

• DNA-damaging agent (e.g., Gemcitabine, SN-38)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of CCT244747 in 100% DMSO.

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication.

  • Aliquot into single-use volumes and store at -20°C or -80°C to avoid freeze-thaw cycles.[1]

• Cell Treatment:

  • Allow cells to adhere overnight after seeding.

  • Thaw a fresh aliquot of the 10 mM CCT244747 stock solution.

  • Prepare the final working concentrations of CCT244747 in pre-warmed cell culture medium. For example, to achieve a 1 µM final concentration with 0.1% DMSO, add 1 µL of 10 mM stock to 10 mL of medium.

  • Crucial Step: Add the DMSO stock to the medium drop-by-drop while vortexing the medium to ensure rapid mixing and prevent precipitation.

  • Pre-treat cells with the CCT244747-containing medium for 1-2 hours.[14]

• Co-treatment with Genotoxic Agent:

  • Following the pre-treatment, add the DNA-damaging agent to the wells at the desired final concentration.

  • Include appropriate controls: untreated cells, cells with DMSO vehicle only, cells with CCT244747 only, and cells with the DNA-damaging agent only.

• Incubation and Downstream Analysis:

  • Incubate the cells for the desired experimental duration (e.g., 24-72 hours).

  • Proceed with downstream analysis, such as cell viability assays (e.g., SRB, MTT), western blotting for DNA damage markers (γH2AX, cleaved PARP), or flow cytometry for cell cycle analysis.[14]

Visualizations

Caption: A troubleshooting workflow for addressing CCT244747 precipitation issues.

Caption: CCT244747 inhibits CHK1 to block the DNA damage response pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. content.labscoop.com [content.labscoop.com]
• 4. CCT244747 - Nordic Biosite [nordicbiosite.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. Probe CCT244747 | Chemical Probes Portal [chemicalprobes.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. By compound [wahoo.cns.umass.edu]
• 14. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

CCT244747 Technical Support Center: Investigating Off-Target Effects

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of the CHK1 inhibitor, CCT244747, particularly when used at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of CCT244747 and how potent is it?

A1: CCT244747 is a potent and highly selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2] In in-vitro kinase assays, it demonstrates an IC50 value of approximately 8 nM for recombinant human CHK1.[1][3] In cellular assays, it inhibits CHK1 activity and abrogates the G2 checkpoint with IC50 values ranging from 29 nM to 170 nM, depending on the cell line.[1][2][4]

Q2: I'm observing unexpected phenotypes in my cell-based assays at high concentrations of CCT244747 (>1 µM). Could these be due to off-target effects?

A2: Yes, it is possible. While CCT244747 is highly selective for CHK1, at concentrations significantly higher than its on-target cellular IC50, it can inhibit other kinases.[1] For instance, at 1 µM, CCT244747 showed more than 50% inhibition against 8 kinases in a panel of 140, including IRAK1, TrKA, RSK, AMPK, and Aurora B.[1] At 10 µM, only 9 out of 121 kinases were inhibited by 80% or more.[1] Unexpected cellular effects at high concentrations could be linked to the inhibition of these or other off-target proteins.

Q3: What are the known kinases that CCT244747 may inhibit at higher concentrations?

A3: Kinase profiling studies have identified several kinases that are inhibited by CCT244747 at concentrations of 1 µM and higher. The most notable is FLT3, with an IC50 of 600 nM.[1][4] Other kinases inhibited by over 50% at 1 µM include IRAK1, TrKA, RSK1, RSK2, AMPK, NUAK1, BRSK1, Aurora B, and MAP4K.[1][4][5] It is important to note that CCT244747 displays a very high degree of selectivity against the functionally related kinases CHK2 and CDK1, with IC50 values greater than 10,000 nM.[1][4][5]

Q4: My cells are showing signs of replicative stress or apoptosis even without a DNA-damaging co-treatment. Is this a known effect of high-dose CCT244747?

A4: Yes, this can occur. While CCT244747 alone has minimal effects on the cell cycle at concentrations up to 0.5 µM in some cell lines, higher concentrations can lead to a loss of cells in the S phase and an accumulation in a state described as S'-phase.[1] This may be indicative of a replicative crisis and subsequent cell death, potentially due to the critical role of CHK1 in maintaining replication fork stability.[1] This phenotype can be exacerbated by off-target effects at higher concentrations.

Troubleshooting Guide

Issue: Unexpected Cellular Phenotype or Toxicity

If you observe unexpected results such as decreased cell viability, altered cell cycle profiles, or activation of stress pathways that cannot be explained by CHK1 inhibition alone, consider the following troubleshooting steps.

Caption: Troubleshooting workflow for unexpected results.

• Confirm Concentration and Purity: Verify the concentration of your CCT244747 stock solution and ensure its purity. Degradation or impurities can lead to unforeseen biological activity.

• Perform a Dose-Response Curve: Titrate CCT244747 across a wide range of concentrations (e.g., 10 nM to 10 µM). Determine if the unexpected phenotype is only observable at high concentrations (>500 nM), which would suggest an off-target effect.

• Use a Secondary CHK1 Inhibitor: To confirm that the observed phenotype is specific to CCT244747 and not a general consequence of CHK1 inhibition, repeat the key experiment with a structurally unrelated CHK1 inhibitor. If the effect is not reproduced, it is likely a CCT244747-specific off-target effect.

• Assess Off-Target Activity Directly: If you suspect a specific off-target kinase (e.g., FLT3, Aurora B), assess its activity directly in your experimental system using methods like Western blotting for downstream substrates or a direct kinase activity assay.

Quantitative Data Summary

The following table summarizes the inhibitory activity of CCT244747 against its primary target (CHK1) and known off-targets.

Target Kinase	IC50 (nM)	% Inhibition @ 1 µM	% Inhibition @ 10 µM	Reference(s)
CHK1	8	>95%	>95%	[1][3]
FLT3	600	-	-	[1][4]
CHK2	>10,000	<50%	-	[1][4]
CDK1	>10,000	<50%	-	[1][4]
IRAK1	-	>50%	≥80%	[1][4]
RSK1/RSK2	-	>80%	≥80%	[4][5]
TrKA	-	>80%	≥80%	[4][5]
AMPK	-	>80%	≥80%	[4][5]
Aurora B	-	>50%	≥80%	[1]
NUAK1	-	>50%	-	[1]
MAP4K	-	>50%	-	[1]
BRSK1	-	>80%	-	[4][5]

Note: "-" indicates data not specified in the cited literature.

Signaling Pathway and Experimental Workflow

The primary mechanism of CCT244747 involves the inhibition of CHK1, which is a critical kinase in the DNA Damage Response (DDR) pathway. Inhibition of CHK1 prevents cell cycle arrest, leading to mitotic catastrophe and apoptosis in cancer cells with DNA damage.

Caption: CCT244747 mechanism of action in the DNA damage response.

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

This protocol outlines a general method for assessing the selectivity of CCT244747 against a panel of kinases.

• Assay Platform: Utilize a radiometric protein phosphorylation assay, such as those offered by commercial vendors (e.g., MRC Protein Phosphorylation Unit) or an in-house platform.[6] These assays typically measure the incorporation of ³²P or ³³P from ATP into a specific peptide or protein substrate.

• Kinase Panel: Select a broad panel of human kinases for screening.

• Compound Concentration: Prepare serial dilutions of CCT244747. For initial screening, use concentrations of 1 µM and 10 µM to identify potential off-targets.[1]

• ATP Concentration: Perform the assays at an ATP concentration that is near the Km value for each individual kinase to ensure competitive inhibition can be accurately measured.[6]

• Assay Procedure: a. In a reaction buffer, combine the specific kinase, its corresponding substrate, and the desired concentration of CCT244747. b. Initiate the reaction by adding [γ-³²P]ATP. c. Incubate for a predetermined time at 30°C. d. Stop the reaction and separate the phosphorylated substrate from the residual [γ-³²P]ATP (e.g., using phosphocellulose paper). e. Quantify the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of remaining kinase activity for each CCT244747 concentration relative to a vehicle control (e.g., DMSO). For significant hits, perform a full dose-response curve to determine the IC50 value.

Protocol 2: Cellular Assay for CHK1 Target Engagement

This protocol uses Western blotting to measure biomarkers of CHK1 activity in cells.

• Cell Culture and Treatment: a. Plate cells (e.g., HT29 or SW620) and allow them to adhere overnight. b. Induce DNA damage to activate the CHK1 pathway. For example, treat with 100 nM SN38 or 200 nM gemcitabine (B846) for 24 hours.[1] c. In combination treatment groups, pre-treat with varying concentrations of CCT244747 (e.g., 50 nM to 1 µM) for 1 hour before adding the DNA-damaging agent.[1]

• Protein Extraction: a. After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. b. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C. c. Determine protein concentration using a BCA assay.

• Western Blotting: a. Separate 30-50 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.[1] b. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. c. Incubate with primary antibodies overnight at 4°C. Key biomarkers include:

  • pS296 CHK1 (biomarker of CHK1 auto-phosphorylation/activity)[1]
  • pY15 CDK1 (biomarker of G2/M cell cycle arrest)[1]
  • γH2AX (pS139 H2AX) (biomarker of DNA double-strand breaks)[1]
  • Cleaved-PARP (biomarker of apoptosis)[1]
  • GAPDH or β-Actin (loading control)[1] d. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: A dose-dependent decrease in pS296 CHK1 and pY15 CDK1, coupled with an increase in γH2AX and cleaved-PARP, indicates successful on-target inhibition of CHK1 by CCT244747.[1]

Caption: Relationship between CCT244747 concentration and selectivity.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Probe CCT244747 | Chemical Probes Portal [chemicalprobes.org]
• 6. Item - Supplementary Table 1 from CCT244747 Is a Novel Potent and Selective CHK1 Inhibitor with Oral Efficacy Alone and in Combination with Genotoxic Anticancer Drugs - figshare - Figshare [figshare.com]

Scheduling CCT244747 administration with chemotherapy for maximal effect

Technical Support Center: CCT244747 Combination Therapy

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions for designing and executing experiments involving the CHK1 inhibitor CCT244747 in combination with chemotherapy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic rationale for combining CCT244747 with chemotherapy?

A1: The core principle is synthetic lethality. Many chemotherapeutic agents (e.g., gemcitabine, cisplatin (B142131), irinotecan) induce DNA damage, which activates the DNA Damage Response (DDR) pathway.[1] A key protein in this pathway, Checkpoint Kinase 1 (CHK1), halts the cell cycle—typically at the S or G2/M phase—to allow the cell time to repair this damage before proceeding to mitosis.[2][3] CCT244747 is a potent and selective inhibitor of CHK1.[4][5] By administering CCT244747 after chemotherapy-induced DNA damage has occurred, CHK1 is inhibited, the cell cycle checkpoint is abrogated, and the cell is forced into mitosis with unrepaired DNA.[6][7] This leads to a phenomenon known as "mitotic catastrophe" and subsequent apoptotic cell death, enhancing the cytotoxic effect of the chemotherapy.[6][8] This approach is particularly effective in cancer cells with a deficient G1 checkpoint (e.g., p53-mutant tumors), as they are highly dependent on the S and G2/M checkpoints for survival.[8][9][10]

Q2: What is the optimal sequence and timing for administering CCT244747 and chemotherapy to achieve maximum synergy?

A2: The most effective schedule is typically administering the DNA-damaging chemotherapy agent first, followed by CCT244747. Studies have shown that a delay between the genotoxic agent and the CHK1 inhibitor is often required for maximal effect.[6][11]

• Rationale: The delay allows sufficient time for the chemotherapeutic agent to induce DNA damage and for cells to accumulate in the S or G2 phase, where they are most dependent on CHK1 for survival.[12] Administering CCT244747 at the point of maximum cell cycle arrest ensures that the largest possible population of damaged cells will be forced into premature mitosis.[12]

• Recommended Timing: While the optimal window varies by cell line and chemotherapeutic agent, a common starting point is to add CCT244747 between 18 to 24 hours after the chemotherapy.[11][12] Some in vitro studies suggest that prolonged CHK1 inhibition for 24-48 hours following the initial chemotherapy exposure is necessary for maximum cytotoxicity.[6] Concurrent administration is often less effective and can be antagonistic, while administering CCT244747 first is generally not recommended as it does not capitalize on the chemotherapy-induced DNA damage.[11][12]

Q3: How do I experimentally determine the optimal schedule for my specific cancer model?

A3: You must empirically determine the optimal schedule. A systematic approach involves a combination of in vitro assays before moving to in vivo models.

• In Vitro Cytotoxicity Assays: Treat your cancer cell line with the chemotherapy agent alone, CCT244747 alone, and the combination at various schedules (e.g., Chemo → 4h → CCT244747; Chemo → 12h → CCT244747; Chemo → 24h → CCT244747; Concurrent).

• Calculate Synergy: Use a method like the Chou-Talalay Combination Index (CI) to quantify the interaction. A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

• Validate with Mechanistic Assays: Use the most synergistic schedules for further analysis with cell cycle and western blot assays to confirm the mechanism of action.

The logical workflow for determining the optimal schedule is outlined in the diagram below.

Caption: Workflow for determining the optimal CCT244747 and chemotherapy schedule.

Q4: What are the key pharmacodynamic biomarkers I should monitor to confirm CCT244747 is working as expected?

A4: Monitoring specific biomarkers by western blot or immunohistochemistry is crucial to confirm target engagement and the downstream biological effects.

Biomarker	Expected Change with Combo	Biological Significance
pCHK1 (S296, S317, S345)	↓ or ↔	S296 is an autophosphorylation site; its reduction indicates direct inhibition of CHK1 activity.[5][6] S317/S345 are ATR-mediated sites; their levels may increase due to a feedback loop from DNA damage.[6][13]
γH2AX (pS139 H2AX)	↑↑	A robust marker of DNA double-strand breaks.[6][14] A significant increase with the combination treatment indicates an accumulation of unrepaired DNA damage.[1][6]
pCDK1 (Y15)	↓	CDK1 is the engine for mitotic entry. CHK1 activity keeps it phosphorylated (inactive).[6] A decrease in pY15 CDK1 indicates release of the G2 checkpoint and entry into mitosis.[5][6]
Cleaved PARP (c-PARP)	↑↑	A classic marker of apoptosis.[6][15] Its increase confirms the combination is inducing cell death.[5][6]
Cleaved Caspase-3	↑↑	Another key executioner of apoptosis.[8][15]

Note: Arrows indicate the change relative to chemotherapy treatment alone.

Troubleshooting Guide

Problem: I am not observing a synergistic effect (Combination Index ≥ 1) between CCT244747 and my chemotherapy agent.

Possible Cause	Suggested Solution
Suboptimal Scheduling	The most common issue. As detailed in Q2, synergy is highly schedule-dependent. Systematically test different delay intervals (e.g., 4, 8, 12, 18, 24, 48 hours) between the chemotherapy and CCT244747 administration. Ensure the duration of CCT244747 exposure is sufficient (often >24h).[6][12]
Cell Line Resistance	The cell line may have an intact G1 checkpoint (functional p53), making it less reliant on the G2 checkpoint and thus less sensitive to CHK1 inhibition.[8] Verify the p53 status of your cell line. The combination is most effective in p53-deficient or mutant cells.[9]
Incorrect Drug Concentrations	Ensure you are using concentrations relevant to the IC50 of each drug. Perform single-agent dose-response curves first. For combination studies, use concentrations around the IC50 or lower to provide a window for synergistic effects to be observed.
Type of Chemotherapy	The synergy of CHK1 inhibitors is strongest with agents that cause DNA damage and replication stress (e.g., gemcitabine, cisplatin, topotecan).[1] Synergy is not typically observed with agents that target mitosis directly, such as taxanes.[1]
Assay Readout Time	Cytotoxic effects may take time to manifest. Ensure your endpoint assay (e.g., SRB, CellTiter-Glo) is performed at an appropriate time point (e.g., 72-96 hours after the start of treatment) to capture the full effect of the drug combination.

The rationale for scheduling is visualized in the signaling pathway diagram below.

Caption: CCT244747 inhibits CHK1, abrogating the G2/M checkpoint.

Experimental Protocols

Protocol 1: In Vitro Synergy Assessment by Cytotoxicity Assay

This protocol outlines how to determine the Combination Index (CI) for CCT244747 and a chemotherapy agent using a 96-well plate format.

Materials:

• Cancer cell line of interest

• Complete growth medium

• CCT244747 and Chemotherapy agent stock solutions (in DMSO)

• 96-well flat-bottom plates

• Cytotoxicity detection reagent (e.g., Sulforhodamine B (SRB), CellTiter-Glo®)

• Plate reader

Methodology:

• Cell Seeding: Seed cells in 96-well plates at a predetermined density (to ensure they are in logarithmic growth phase at the end of the experiment) and allow them to adhere overnight.

• Single Agent Dose-Response:

  • Prepare serial dilutions of CCT244747 and the chemotherapy agent separately.

  • Treat sets of wells with each drug alone across a wide concentration range (e.g., 8-10 concentrations). Include vehicle-only (DMSO) controls.

  • Incubate for 72-96 hours.

• Combination Treatment (Delayed Schedule Example):

  • Day 0: Seed cells.

  • Day 1: Treat designated wells with the chemotherapy agent at a fixed concentration (e.g., its IC25 or IC50).

  • Day 2 (24h later): Add CCT244747 in a serial dilution to the wells already containing the chemotherapy agent. Also, treat a set of wells with CCT244747 alone (for its single-agent curve).

  • Day 5 (72h after CCT244747 addition): Proceed to viability assessment.

• Viability Assessment:

  • Follow the manufacturer's protocol for your chosen viability reagent (e.g., SRB).

  • Measure absorbance or luminescence using a plate reader.

• Data Analysis:

  • Normalize data to vehicle-treated controls (as 100% viability).

  • Calculate the IC50 for each drug alone.

  • Using software like CompuSyn or the 'synergy' package in R, input the dose-response data for the single agents and the combination to calculate the Combination Index (CI). A CI < 1 indicates synergy.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is for assessing the abrogation of chemotherapy-induced G2/M arrest.

Materials:

• 6-well plates

• CCT244747 and Chemotherapy agent

• PBS, Trypsin

• Ice-cold 70% Ethanol (B145695)

• Propidium Iodide (PI)/RNase Staining Buffer

• Flow Cytometer

Methodology:

• Treatment: Seed cells in 6-well plates. Treat with (a) Vehicle, (b) Chemotherapy agent alone, (c) CCT244747 alone, and (d) the combination using the optimal schedule determined previously.

• Harvesting: At a key time point (e.g., 12-24 hours after CCT244747 addition), harvest the cells. Collect both adherent and floating cells (to include apoptotic populations).

• Fixation: Wash cells with cold PBS. Resuspend the cell pellet and add ice-cold 70% ethanol dropwise while vortexing gently to prevent clumping. Fix overnight at -20°C or for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI/RNase staining buffer. Incubate in the dark for 30 minutes at room temperature.

• Acquisition & Analysis: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample. Use cell cycle analysis software (e.g., ModFit LT™, FlowJo) to quantify the percentage of cells in the Sub-G1, G1, S, and G2/M phases.

• Expected Outcome: The chemotherapy-alone group should show a significant accumulation of cells in the G2/M phase. The combination treatment should abrogate this arrest, showing a decrease in the G2/M population and potentially an increase in the Sub-G1 (apoptotic) fraction compared to the single agents.[8]

References

• 1. Checkpoint Kinase 1 Pharmacological Inhibition Synergizes with DNA-Damaging Agents and Overcomes Platinum Resistance in Basal-Like Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chk1 inhibition enhances cisplatin cytotoxicity and overcomes cisplatin resistance in small cell lung cancer by promoting mitotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Checkpoint kinase inhibitor synergizes with DNA-damaging agents in G1 checkpoint-defective neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of Chk1 with the small molecule inhibitor V158411 induces DNA damage and cell death in an unperturbed S-phase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assessment of Chk1 phosphorylation as a pharmacodynamic biomarker of Chk1 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. γH2AX and Chk1 phosphorylation as predictive pharmacodynamic biomarkers of Chk1 inhibitor-chemotherapy combination treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]

CCT244747 Technical Support Center: Interpreting Unexpected Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results in experiments involving the CHK1 inhibitor, CCT244747.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CCT244747?

A1: CCT244747 is a potent, orally bioavailable, and highly selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2][3][4] Its primary mechanism involves abrogating the S and G2/M cell cycle checkpoints, particularly in response to DNA damage induced by genotoxic agents.[1][2] This forces cells with damaged DNA to prematurely enter mitosis, leading to increased DNA damage and subsequent apoptosis.[1][2]

Q2: What are the key biomarkers to confirm CCT244747 activity?

A2: The following biomarkers are crucial for assessing the activity of CCT244747:

• Target Engagement: Inhibition of CHK1 autophosphorylation at Ser296 (pS296 CHK1).[1][2]

• Cell Cycle Checkpoint Abrogation: Decreased phosphorylation of CDK1 at Tyr15 (pY15 CDK1).[1][2]

• DNA Damage: Increased phosphorylation of H2AX at Ser139 (γH2AX).[1][2]

• Apoptosis: Increased levels of cleaved Poly (ADP-ribose) polymerase (cleaved PARP).[1][2]

Q3: Is single-agent activity expected with CCT244747?

A3: While CCT244747 is most commonly used to potentiate the effects of DNA-damaging agents, it has shown marked single-agent antitumor activity in specific contexts, such as in MYCN-driven neuroblastoma.[1][2][4] This is often observed in tumors with high levels of intrinsic replicative stress.

Q4: What are the known off-target effects of CCT244747?

A4: CCT244747 is highly selective for CHK1. However, at higher concentrations (typically ≥1 µM), it can inhibit other kinases, including RSK1, RSK2, AMPK, BRSK1, IRAK1, and TrkA.[3][5] It has also been reported to inhibit FLT3 with an IC50 of 600 nM.[3][6]

Troubleshooting Guide

Issue 1: Lower than Expected Potentiation of Cytotoxicity with Genotoxic Agents

Possible Cause 1: Suboptimal Dosing and Scheduling

• Explanation: The potentiation of cytotoxicity by CCT244747 is highly dependent on the timing of its administration relative to the genotoxic agent. For maximal effect, CCT244747 should be present for 24 to 48 hours following the initial genotoxic exposure.[2]

• Recommendation: Optimize the treatment schedule. A common starting point is to pre-treat cells with CCT244747 for 1 hour before adding the genotoxic agent and maintain CCT244747 in the culture medium for at least 24 hours post-treatment.[1]

Possible Cause 2: Inappropriate Concentration of CCT244747

• Explanation: The effective concentration of CCT244747 for checkpoint abrogation is significantly lower than its cytotoxic concentration when used alone. Using excessively high concentrations may lead to off-target effects or single-agent toxicity that can confound the interpretation of combination studies.

• Recommendation: Perform a dose-response experiment to determine the optimal non-cytotoxic concentration of CCT244747 that effectively abrogates the G2 checkpoint. The IC50 for cellular G2 checkpoint abrogation typically ranges from 29 nM to 170 nM in various cell lines.[1][2][4]

Possible Cause 3: Cell Line Resistance

• Explanation: The sensitivity to CHK1 inhibition can vary between cell lines. Cells with a robust G1 checkpoint, mediated by functional p53, may be less dependent on the S and G2 checkpoints for DNA damage repair and therefore less sensitive to CHK1 inhibition.[7]

• Recommendation: Assess the p53 status of your cell line. Cells with mutated or non-functional p53 are often more sensitive to CHK1 inhibitors. Consider using a panel of cell lines with different genetic backgrounds to assess the spectrum of activity.

Issue 2: Unexpected Cell Cycle Profile After Combination Treatment

Possible Cause 1: Incomplete Checkpoint Abrogation

• Explanation: If the concentration of CCT244747 is too low, it may not be sufficient to completely inhibit CHK1, resulting in only a partial abrogation of the S or G2/M arrest induced by the genotoxic agent.

• Recommendation: Increase the concentration of CCT244747 in a stepwise manner and monitor the cell cycle profile by flow cytometry. Concurrently, assess the phosphorylation status of CDK1 (pY15) by western blotting to confirm target engagement.

Possible Cause 2: Off-Target Effects at High Concentrations

• Explanation: At high concentrations, off-target effects of CCT244747, potentially including inhibition of CDK2, could lead to a failure to progress through the S phase, even with CHK1 inhibition.[8] This might manifest as an accumulation of cells in the S phase that is not indicative of a typical checkpoint arrest.

• Recommendation: Use the lowest effective concentration of CCT244747 that demonstrates checkpoint abrogation. If high concentrations are being used, consider evaluating markers of CDK2 activity.

Issue 3: High Single-Agent Cytotoxicity in a Non-MYCN Amplified Cell Line

Possible Cause 1: High Intrinsic Replicative Stress

• Explanation: Some cancer cells, even without MYCN amplification, exhibit high levels of endogenous DNA damage and replicative stress due to the activation of other oncogenes (e.g., RAS).[7] These cells can be sensitive to single-agent CHK1 inhibition.

• Recommendation: Assess the baseline levels of DNA damage markers (e.g., γH2AX) in your untreated cells. High basal levels may indicate a dependency on CHK1 for survival.

Possible Cause 2: Off-Target Cytotoxicity

• Explanation: At concentrations significantly higher than those required for CHK1 inhibition, CCT244747 may induce cytotoxicity through its off-target kinase inhibitory profile.

• Recommendation: Correlate the observed cytotoxicity with on-target biomarker modulation (inhibition of pS296 CHK1 and pY15 CDK1). If cytotoxicity occurs at concentrations where these markers are not modulated, off-target effects are likely.

Data Summary Tables

Table 1: In Vitro Activity of CCT244747 in Various Human Cancer Cell Lines

Cell Line	Cancer Type	G2 Checkpoint Abrogation IC50 (nM)	Single Agent GI50 (µM)
HT29	Colon	29	0.33 - 3
SW620	Colon	Not explicitly stated, but active	Not explicitly stated, but active
MiaPaCa-2	Pancreatic	29 - 170	0.33 - 3
Calu6	Lung	29 - 170	0.33 - 3
T24	Bladder	Not explicitly stated, but active	Not explicitly stated, but active
RT112	Bladder	Not explicitly stated, but active	Not explicitly stated, but active
Cal27	Head and Neck	Not explicitly stated, but active	Not explicitly stated, but active

Data compiled from multiple sources.[1][3]

Table 2: In Vitro Potentiation of Genotoxic Agents by CCT244747

Cell Line	Genotoxic Agent	Potentiation Index (PI)
HT-29	SN-38	1.9 - 8.5
HT-29	Gemcitabine	1.9 - 8.5
HT-29	Etoposide	1.9 - 8.5
SW620	SN-38	2.6 - 12.2
SW620	Gemcitabine	2.6 - 12.2
MiaPaCa-2	SN-38	5 - 16
MiaPaCa-2	Gemcitabine	5 - 16
Calu-6	SN-38	1.4 - 5.6
Calu-6	Gemcitabine	1.4 - 5.6

Data from Cayman Chemical.[6]

Experimental Protocols

Protocol 1: Western Blotting for Biomarker Analysis

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat with the genotoxic agent and/or CCT244747 at the desired concentrations and time points. A common protocol is to pre-treat with CCT244747 for 1 hour before adding the genotoxic agent for 24 hours.[1]

• Cell Lysis: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 50 µg) per lane on an SDS-PAGE gel.[1] Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • pS296 CHK1

    • Total CHK1

    • pY15 CDK1

    • γH2AX (pS139 H2AX)

    • Cleaved PARP

    • GAPDH (as a loading control)[1][2]

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cells as described in the western blotting protocol.

• Cell Harvesting: Harvest both adherent and floating cells. Wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. For more detailed analysis of S-phase, a BrdU incorporation assay can be performed.[1]

Visualizations

Caption: CCT244747 mechanism of action in the context of DNA damage.

Caption: General experimental workflow for CCT244747 combination studies.

Caption: Troubleshooting logic for unexpected CCT244747 results.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Probe CCT244747 | Chemical Probes Portal [chemicalprobes.org]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing toxicity of CCT244747 in animal models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the selective CHK1 inhibitor, CCT244747, in animal models. The information is intended for scientists and drug development professionals to help anticipate and mitigate potential in vivo toxicities.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the expected toxicities of CCT244747 in animal models?

A1: While preclinical studies with CCT244747 often describe it as "well-tolerated" at effective doses, potential toxicities can be inferred from its mechanism of action and data from its clinical successor, SRA737. The primary target of CHK1 inhibitors is rapidly dividing cells, which can include both tumor cells and certain normal tissues. Therefore, researchers should be vigilant for signs of:

• Hematological Toxicity: As hematopoietic stem cells are highly proliferative, myelosuppression is a potential toxicity. This can manifest as:

  • Neutropenia (low neutrophils)

  • Thrombocytopenia (low platelets)

  • Anemia (low red blood cells)

• Gastrointestinal (GI) Toxicity: The epithelial lining of the gastrointestinal tract has a high turnover rate, making it susceptible to agents that disrupt cell cycle checkpoints. Signs to monitor include:

  • Diarrhea

  • Weight loss

  • Dehydration

  • Reduced food and water intake

  • Piloerection and lethargy

Clinical trials with the closely related compound SRA737 have reported these toxicities in human patients.

Q2: How can I minimize gastrointestinal toxicity associated with CCT244747?

A2: Proactive monitoring and supportive care are crucial for managing GI toxicity.

• Hydration: Ensure animals have easy access to hydration. In cases of diarrhea or reduced water intake, providing hydration support with subcutaneous saline or hydrogels can be beneficial.

• Diet: Provide a highly palatable and easily digestible diet to encourage food intake. Monitor for signs of nausea or anorexia.

• Stool Monitoring: Regularly monitor the consistency of feces to detect the onset of diarrhea. Quantitative assessment of fecal water content can also be employed.[1][2]

• Dosing Schedule: If toxicity is observed, consider adjusting the dosing schedule. For example, intermittent dosing (e.g., 5 days on, 2 days off) may be better tolerated than continuous daily dosing.

Q3: What is the best approach to monitor for and manage hematological toxicity?

A3: Regular blood sampling is the most direct way to monitor for hematological toxicity.

• Blood Counts: Perform complete blood counts (CBCs) at baseline and at regular intervals during the study. Key parameters to watch are neutrophil, platelet, and red blood cell counts.

• Timing: The nadir (lowest point) for blood cell counts typically occurs several days after drug administration. Sampling at various time points post-treatment can help identify the period of greatest risk.

• Supportive Care: In cases of severe neutropenia, consider housing animals in a sterile environment to minimize the risk of opportunistic infections. If anemia is severe, a blood transfusion may be necessary, though this is a significant intervention.

Q4: What is the recommended vehicle for CCT244747 administration and are there any vehicle-related toxicities to consider?

A4: A commonly used vehicle for oral administration of CCT244747 is a mixture of 5% DMSO, 20% Tween 20, 65% PEG400, and 10% water .[3] While this vehicle is generally well-tolerated for oral gavage, it is essential to include a vehicle-only control group in your experiments to account for any potential effects of the formulation itself. High concentrations of DMSO and Tween 20 can sometimes cause local irritation or gastrointestinal upset.

Q5: Should I be concerned about weight loss in my study animals?

A5: Body weight is a critical indicator of overall animal health. A modest and transient weight loss following treatment can be expected, with one study noting a nadir of 5.4% body weight loss in a combination therapy model.[3] However, significant, progressive, or sustained weight loss (typically >15-20% of baseline) is a sign of severe toxicity and should trigger a humane endpoint.

Quantitative Data Summary

The following tables summarize the dosing information for CCT244747 from preclinical studies and the toxicities observed with its clinical successor, SRA737. Note that the preclinical doses represent tolerated levels used in efficacy studies and are not necessarily the Maximum Tolerated Dose (MTD) from formal toxicology studies.

Table 1: CCT244747 Dosing in Preclinical Mouse Models

Treatment Regimen	Dose	Schedule	Tumor Model	Reference
Single Agent	100 mg/kg p.o.	Daily for 7 days	MYCN-driven Neuroblastoma	[3]
Combination	75 mg/kg p.o.	Days 1, 2, 8, 9, 15, 16	HT29 Colon Xenograft	[3]
Combination	150 mg/kg p.o.	Days 1, 2, 5, 6, 9, 10	SW620 Colon Xenograft	[3]
Combination	75 mg/kg p.o.	Days 1, 2, 5, 6, 9, 10	Calu6 Lung Xenograft	[3]

Table 2: Clinically Observed Toxicities of SRA737 (CCT244747 successor)

Toxicity Type	Common Toxicities (Mild to Moderate)	Dose-Limiting Toxicities (Grade ≥3)
Gastrointestinal	Diarrhea, Nausea, Vomiting, Fatigue	Gastrointestinal events
Hematological	-	Neutropenia, Thrombocytopenia, Anemia

Experimental Protocols & Methodologies

Protocol: In Vivo Toxicity Assessment of CCT244747

This protocol outlines a general procedure for monitoring toxicity in mice treated with CCT244747.

• Animal Model: Use an appropriate mouse strain for your tumor model (e.g., athymic nude mice for xenografts). House animals in a controlled environment.

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

• Baseline Measurements: Before the first dose, record the baseline body weight and perform a baseline blood draw for a complete blood count (CBC).

• Drug Formulation and Administration:

  • Prepare CCT244747 in a vehicle of 5% DMSO, 20% Tween 20, 65% PEG400, and 10% water.

  • Administer the drug or vehicle control via oral gavage at the desired dose and schedule.

• Daily Monitoring:

  • Clinical Observations: Inspect each animal daily for clinical signs of toxicity, including changes in posture, activity level, grooming, and signs of pain or distress.

  • Body Weight: Measure and record the body weight of each animal daily.

  • Food and Water Intake: Monitor food and water consumption.

  • Stool Consistency: Observe and record the consistency of the stool to detect diarrhea.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., weekly, or at the expected nadir) for CBC analysis to assess hematological toxicity.

• Endpoint Criteria:

  • Establish humane endpoints before the study begins. These should include criteria such as >20% body weight loss, severe lethargy, or other signs of significant distress.

• Necropsy and Histopathology:

  • At the end of the study, perform a gross necropsy.

  • Collect key organs, particularly those with high cell turnover (e.g., bone marrow, small intestine, colon) and any tissues that appear abnormal, for histopathological analysis.

Visualizations

Signaling Pathway of CCT244747 Action

Caption: Mechanism of CCT244747-induced cell death.

Experimental Workflow for In Vivo Toxicity Assessment

Caption: Workflow for assessing CCT244747 toxicity in vivo.

References

• 1. Evaluation of gastrointestinal toxicity following cytostatic chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of gastrointestinal toxicity following cytostatic chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Navigating In Vivo Dosing of CCT244747: A Technical Guide

Technical Support Center

For researchers and drug development professionals utilizing the potent and selective CHK1 inhibitor, CCT244747, determining the optimal in vivo dosing strategy is a critical step for successful preclinical studies. This guide provides detailed answers to frequently asked questions and troubleshooting advice to navigate the complexities of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CCT244747?

A1: CCT244747 is a highly selective and orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2] CHK1 is a crucial serine/threonine kinase in the DNA damage response (DDR) pathway. By inhibiting CHK1, CCT244747 prevents cancer cells from arresting in the S and G2 phases of the cell cycle in response to DNA damage, which can be induced by genotoxic chemotherapies or inherent replicative stress.[1][2][3] This abrogation of the cell cycle checkpoint leads to premature entry into mitosis with unrepaired DNA, ultimately resulting in enhanced DNA damage, apoptosis, and increased anti-tumor activity.[1][2]

Q2: What are the recommended starting doses for CCT244747 in mice?

A2: The optimal dose of CCT244747 can vary depending on the tumor model, the combination agent (if any), and the desired therapeutic window. However, published preclinical studies provide well-validated starting points.

• As a single agent: In a MYCN-driven transgenic mouse model of neuroblastoma, a dose of 100 mg/kg administered orally (p.o.) daily for seven consecutive days has shown significant anti-tumor activity.[1][2][4]

• In combination with genotoxic agents:

  • With gemcitabine, a dose of 75 mg/kg (p.o.) is typically administered 24 and 48 hours after the cytotoxic drug.[1][2][5]

  • With irinotecan, a higher dose of 150 mg/kg (p.o.) has been used, also following a 24 and 48-hour post-chemotherapy schedule.[1][2][5]

It is crucial to perform a tolerability study in your specific mouse strain and tumor model to determine the maximum tolerated dose (MTD) before initiating efficacy studies.

Q3: How should CCT244747 be formulated for oral administration in mice?

A3: A common vehicle for oral gavage of CCT244747 in mice consists of:

• 5% Dimethyl sulfoxide (B87167) (DMSO)

• 20% Tween 20

• 65% Polyethylene glycol 400 (PEG400)

• 10% Water[1][2]

For in vivo studies aimed at radiosensitization, another formulation has been described:

• 10% DMSO

• 5% Tween-80

• 20% PEG400

• 65% Water[6]

Q4: What are the key pharmacokinetic parameters of CCT244747 in mice?

A4: CCT244747 exhibits good oral bioavailability. Key pharmacokinetic data from studies in BALB/c mice are summarized below.

Parameter	Value	Reference
Oral Bioavailability	61%	[3]
Plasma Half-life (t1/2)	~1 hour	[3]

Following a single 10 mg/kg oral dose, plasma concentrations can be expected to peak and then decline over several hours.[2][7]

Q5: Which pharmacodynamic biomarkers can be used to confirm CCT244747 activity in vivo?

A5: Monitoring pharmacodynamic biomarkers in tumor tissue is essential to verify target engagement and downstream effects. Key biomarkers include:

• Target Inhibition: A reduction in CHK1 autophosphorylation at Ser296 (pS296 CHK1) indicates direct target inhibition.[1][2]

• Cell Cycle Modulation: A decrease in the phosphorylation of CDK1 at Tyr15 (pY15 CDK1) signifies abrogation of the G2/M checkpoint.[1][2]

• DNA Damage: An increase in the phosphorylation of H2AX at Ser139 (γH2AX) is a marker of DNA double-strand breaks.[1][2]

• Apoptosis: An increase in cleaved Poly (ADP-ribose) polymerase (PARP) indicates the induction of apoptosis.[1][2]

These markers can be assessed by techniques such as western blotting or immunohistochemistry on tumor samples collected at various time points after treatment.

Troubleshooting Guide

Issue 1: High toxicity or weight loss is observed in the treated mice.

• Possible Cause: The administered dose is above the maximum tolerated dose (MTD) in the specific mouse strain or tumor model being used. Animal health can also be compromised by the combination agent.

• Troubleshooting Steps:

  • Perform a Dose Escalation Study: If not already done, conduct a dose-finding study with CCT244747 alone to establish the MTD. Start with a lower dose and escalate in cohorts of mice, monitoring for clinical signs of toxicity and body weight loss.

  • Adjust the Dosing Schedule: Consider reducing the frequency of administration (e.g., every other day) or the total number of doses.

  • Evaluate the Combination Agent: Ensure that the dose and schedule of the co-administered genotoxic agent are well-tolerated on their own. If necessary, reduce the dose of the combination agent.

  • Refine the Formulation: While the recommended formulations are generally well-tolerated, ensure proper preparation and solubility.

Issue 2: Lack of anti-tumor efficacy is observed.

• Possible Cause: The dose of CCT244747 may be too low, the dosing schedule may be suboptimal, or the tumor model may be resistant.

• Troubleshooting Steps:

  • Verify Target Engagement: Analyze tumor samples for pharmacodynamic biomarkers (e.g., pS296 CHK1, pY15 CDK1). If there is no evidence of target modulation, the dose may be insufficient to achieve therapeutic concentrations in the tumor.

  • Increase the Dose: If the current dose is well-tolerated, consider escalating the dose of CCT244747 towards its MTD.

  • Optimize the Dosing Schedule: The timing of CCT244747 administration relative to the combination agent is critical. Preclinical data suggests that CCT244747 should be administered 24 to 48 hours after the genotoxic agent to maximize potentiation.[1]

  • Assess Tumor Pharmacokinetics: If possible, measure the concentration of CCT244747 in tumor tissue to ensure it reaches levels sufficient for CHK1 inhibition (cellular IC50 values range from 29-170 nM).[1][2][8]

  • Re-evaluate the Tumor Model: Some tumor types may have intrinsic resistance mechanisms to CHK1 inhibition. Consider using a different cell line or xenograft model known to be sensitive to this class of drugs, such as those with MYC amplification or p53 deficiency.[3][4]

Issue 3: Inconsistent results are observed between experiments.

• Possible Cause: Variability in drug formulation, administration technique, or animal handling.

• Troubleshooting Steps:

  • Standardize Formulation Preparation: Prepare the dosing solution fresh for each experiment and ensure complete dissolution of CCT244747.

  • Ensure Accurate Dosing: Use precise techniques for oral gavage to ensure each animal receives the intended dose. Calibrate equipment regularly.

  • Control for Animal Variables: Use animals of the same age, sex, and weight range. House animals under consistent environmental conditions.

  • Blinding and Randomization: Whenever possible, randomize animals to treatment groups and blind the investigators who are measuring tumors and assessing outcomes to reduce bias.

Experimental Protocols

Pharmacodynamic (PD) Biomarker Analysis in Tumor Tissue

• Sample Collection: Euthanize mice at predetermined time points after the final dose of CCT244747 (e.g., 2, 6, 24, and 48 hours). Immediately excise tumors, snap-freeze them in liquid nitrogen, and store them at -80°C.

• Protein Extraction: Homogenize the frozen tumor tissue in ice-cold lysis buffer containing protease and phosphatase inhibitors. Determine the protein concentration of the resulting lysates using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate 30-50 µg of protein per sample by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against pS296 CHK1, pY15 CDK1, γH2AX, and cleaved PARP overnight at 4°C. Also, probe for total CHK1, total CDK1, and a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities using densitometry software and normalize to the loading control.

Visualizations

Caption: CCT244747 inhibits CHK1, preventing G2/M arrest and promoting apoptosis.

Caption: Workflow for determining the optimal in vivo dose of CCT244747.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to CCT244747 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CHK1 inhibitor, CCT244747. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CCT244747?

CCT244747 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1)[1][2]. CHK1 is a critical kinase in the DNA damage response (DDR) pathway, responsible for cell cycle arrest to allow for DNA repair[1][2]. By inhibiting CHK1, CCT244747 prevents cancer cells from arresting their cell cycle in response to DNA damage, leading to mitotic catastrophe and apoptosis. This is particularly effective in cancer cells with a defective G1 checkpoint (often due to p53 mutations), as they become heavily reliant on the S and G2/M checkpoints regulated by CHK1[3].

Q2: In which cancer cell lines is CCT244747 effective?

CCT244747 has shown efficacy in a variety of human tumor cell lines, particularly in combination with genotoxic anticancer drugs. Its effectiveness is often more pronounced in tumors with defective cell-cycle checkpoint control and increased replicative stress[1][2][4]. The IC50 values for CCT244747-mediated G2 checkpoint abrogation vary across different cell lines.

Q3: What are the known mechanisms of resistance to CCT244747 and other CHK1 inhibitors?

Resistance to CHK1 inhibitors like CCT244747 can be intrinsic or acquired and can arise through several mechanisms:

• Loss or downregulation of CHK1 protein: Cancer cells can develop resistance by reducing the levels of the drug's target, CHK1, rendering the inhibitor ineffective.

• Activation of compensatory signaling pathways: Upregulation of alternative pathways that can bypass the need for CHK1 in cell cycle control and DNA damage repair is a common resistance mechanism.

• Alterations in upstream regulators: Changes in the expression or function of proteins that regulate CHK1 activity can also lead to resistance.

Troubleshooting Guides

Guide 1: Inconsistent or No Inhibition of Cancer Cell Growth with CCT244747

Problem: You are not observing the expected cytotoxic or growth-inhibitory effects of CCT244747 in your cancer cell line.

Possible Cause	Troubleshooting Steps
Incorrect Drug Concentration	Verify the calculated IC50 value for your specific cell line. Perform a dose-response experiment to determine the optimal concentration.
Drug Instability	Ensure proper storage of CCT244747. Prepare fresh dilutions for each experiment.
Cell Line Insensitivity	Confirm that your cell line has a functional CHK1 pathway and is dependent on it for survival, especially under conditions of replicative stress.
Development of Resistance	If you are using a cell line that was previously sensitive, it may have developed resistance. See Troubleshooting Guide 3.

Guide 2: Difficulty in Detecting CHK1 Inhibition by Western Blot

Problem: You are unable to detect a decrease in phosphorylated CHK1 (a marker of CHK1 activity) after treating cells with CCT244747.

Possible Cause	Troubleshooting Steps
Suboptimal Antibody	Use a validated antibody specific for the phosphorylated form of CHK1 (e.g., pS296, pS317, pS345)[1].
Timing of Lysate Collection	Collect cell lysates at the appropriate time point after CCT244747 treatment. Inhibition of CHK1 phosphorylation can be rapid.
Phosphatase Activity	Include phosphatase inhibitors in your lysis buffer to prevent dephosphorylation of CHK1 during sample preparation[5][6].
Insufficient Protein Loading	Ensure you are loading a sufficient amount of protein on the gel for detection.
Blocking Buffer	Avoid using milk as a blocking agent when detecting phosphoproteins, as it contains casein which can cause high background. Use BSA instead[5][6].

Guide 3: Challenges in Generating and Confirming CCT244747-Resistant Cell Lines

Problem: You are trying to establish a CCT244747-resistant cell line, but the cells are not surviving the selection process, or you are unsure if they are truly resistant.

Possible Cause	Troubleshooting Steps
Initial Drug Concentration Too High	Start with a low concentration of CCT244747 (e.g., below the IC50) and gradually increase the concentration as the cells adapt[7].
Selection Period Too Short	The development of stable resistance can take several weeks to months. Be patient and consistent with the drug treatment and passaging.
Heterogeneous Cell Population	The parental cell line may have a low frequency of resistant cells. Consider single-cell cloning to isolate and expand resistant populations.
Confirmation of Resistance	To confirm resistance, perform a cell viability assay and compare the IC50 of the resistant line to the parental line. A significant increase in IC50 indicates resistance[7]. Also, analyze the expression and phosphorylation of CHK1 and downstream markers.

Quantitative Data Summary

Table 1: In Vitro Activity of CCT244747 in Various Human Cancer Cell Lines

Cell Line	Cancer Type	G2 Checkpoint Abrogation IC50 (nM)	Cytotoxicity GI50 (µM)
HT29	Colon	29	>3
SW620	Colon	170	>3
MiaPaCa-2	Pancreatic	Not specified	Not specified
Calu6	Lung	Not specified	Not specified

Data summarized from Walton et al., 2012.[1][2]

Table 2: Potentiation of Genotoxic Agents by CCT244747 in HT29 Colon Cancer Cells

Genotoxic Agent	CCT244747 Combination GI50 (µM)	Potentiation Index
Gemcitabine	0.004	12.5
Irinotecan (SN38)	0.002	10.0
Cisplatin	0.8	1.9
Etoposide	0.2	2.5

Data summarized from Walton et al., 2012.[1]

Experimental Protocols

Protocol 1: Cell Viability (SRB) Assay

This protocol is adapted from the methods described by Walton et al., 2012[1][2].

• Cell Seeding: Seed cells in 96-well plates at an appropriate density to ensure they are in logarithmic growth phase at the end of the experiment. Allow cells to attach overnight.

• Drug Treatment: Treat cells with a range of concentrations of CCT244747, the genotoxic agent, or the combination. Include a vehicle-only control.

• Incubation: Incubate the plates for 96 hours.

• Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with tap water and allow them to air dry.

• Staining: Add 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to dissolve the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the GI50 (the concentration of drug that inhibits cell growth by 50%) from the dose-response curves.

Protocol 2: Western Blotting for CHK1 Phosphorylation

This protocol is based on standard western blotting procedures and tips for phosphoprotein detection[5][6].

• Cell Treatment and Lysis: Treat cells with CCT244747 and/or a genotoxic agent for the desired time. Wash cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against phospho-CHK1 (e.g., pS296) overnight at 4°C with gentle agitation[8].

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) reagent and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total CHK1 or a loading control like GAPDH.

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of CCT244747 in cancer cells.

Caption: Key mechanisms of resistance to CCT244747.

Caption: Strategies to overcome CCT244747 resistance.

Caption: Experimental workflow for studying CCT244747 resistance.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCT244747 Is a Novel Potent and Selective CHK1 Inhibitor with Oral Efficacy Alone and in Combination with Genotoxic Anticancer Drugs - Kent Academic Repository [kar.kent.ac.uk]
• 5. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 6. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 7. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phospho-Chk1 (Ser280) Antibody (#2347) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Technical Support Center: CCT244747 Experimental Guidance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability in experimental results using the CHK1 inhibitor, CCT244747. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CCT244747?

A1: CCT244747 is a potent and highly selective ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1).[1][2] By inhibiting CHK1, CCT244747 abrogates the S and G2/M cell cycle checkpoints, which are critical for DNA damage repair.[1][3] This forces cells with DNA damage to prematurely enter mitosis, leading to mitotic catastrophe and apoptosis. This mechanism is particularly effective in sensitizing cancer cells to genotoxic agents and radiation.[3]

Q2: I am observing significant variability in the IC50/GI50 values for CCT244747 in my cell line. What are the potential causes?

A2: Variability in IC50 (half-maximal inhibitory concentration) and GI50 (half-maximal growth inhibition) values can arise from several factors:

• Cell Line Specifics: Different cell lines exhibit varying sensitivity to CCT244747. The genetic background, particularly the status of cell cycle checkpoint and DNA damage response genes (e.g., p53), can influence the cellular response.[3]

• Assay Duration: The length of exposure to CCT244747 can impact the observed cytotoxicity. Standard protocols often use a 96-hour incubation period.[3][4]

• Seeding Density: The initial number of cells seeded can affect growth kinetics and drug response. It is crucial to maintain consistent seeding densities across experiments.

• Reagent Quality and Storage: Ensure the CCT244747 stock solution is properly stored, typically at -80°C for long-term storage, to prevent degradation.[4] Repeated freeze-thaw cycles should be avoided.

Q3: What is the recommended solvent and storage condition for CCT244747?

A3: CCT244747 is soluble in DMSO.[4] For long-term storage, it is recommended to store the solid compound and stock solutions at -80°C. For short-term storage (up to one month), -20°C is acceptable.[4] It is advisable to prepare fresh working solutions for each experiment to ensure potency.

Q4: Are there known off-target effects of CCT244747 that could influence my results?

A4: While CCT244747 is highly selective for CHK1, some off-target activity has been observed at higher concentrations. For instance, it shows some activity against FLT3, IRAK1, TrKA, RSK, and AMPK at concentrations significantly higher than its CHK1 IC50.[1][4] It is crucial to use the lowest effective concentration to minimize potential off-target effects.

Troubleshooting Guides

Cell Viability and Cytotoxicity Assays

Observed Issue	Potential Cause	Troubleshooting Steps
Inconsistent dose-response curves	Inaccurate serial dilutions.	Prepare fresh serial dilutions for each experiment. Use calibrated pipettes.
Cell clumping leading to uneven drug exposure.	Ensure single-cell suspension before seeding. Visually inspect plates for even cell distribution.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate, or fill them with sterile media/PBS to maintain humidity.
Higher than expected cell viability	Insufficient drug potency.	Verify the integrity of the CCT244747 stock. Prepare fresh dilutions.
Cell line has developed resistance.	Consider mechanisms of resistance such as downregulation of CHK1 protein.[5]
Suboptimal assay duration.	Optimize the incubation time for your specific cell line and experimental goals (e.g., 72 vs. 96 hours).
Low signal or high background in colorimetric/fluorometric assays	Incorrect cell number.	Titrate the initial cell seeding density to ensure the final readout is within the linear range of the assay.
Reagent issues.	Ensure all assay reagents are within their expiry date and stored correctly.

Western Blotting for CHK1 Pathway Analysis

Observed Issue	Potential Cause	Troubleshooting Steps
Weak or no signal for phosphorylated CHK1 (pS296, pS317, pS345)	Insufficient DNA damage to activate CHK1.	When used in combination, ensure the genotoxic agent is used at a concentration and duration sufficient to induce a DNA damage response.
CCT244747 is effectively inhibiting CHK1 phosphorylation.	This is the expected outcome. Use a positive control (genotoxic agent alone) to confirm pathway activation.
Poor antibody quality or incorrect antibody dilution.	Use a validated antibody and optimize the dilution. Include a positive control lysate.
Inconsistent levels of total CHK1	Uneven protein loading.	Use a reliable loading control (e.g., GAPDH, β-actin) and ensure equal protein loading across all lanes.
CCT244747 may induce CHK1 degradation in some contexts.	Monitor total CHK1 levels in response to treatment.
High background on the membrane	Insufficient blocking or washing.	Increase the duration or number of washes. Optimize the blocking buffer (e.g., BSA instead of milk for phospho-antibodies).

Flow Cytometry for Cell Cycle Analysis

Observed Issue	Potential Cause	Troubleshooting Steps
Poor resolution of cell cycle phases	Cell clumping.	Ensure a single-cell suspension is prepared before fixation and staining. Filter the cell suspension if necessary.
Inappropriate staining protocol.	Optimize the concentration of the DNA dye (e.g., propidium (B1200493) iodide, DAPI) and the incubation time.
Variability in the percentage of cells in G2/M arrest abrogation	Inconsistent timing of CCT244747 treatment and sample collection.	Adhere to a strict timeline for drug addition and cell harvesting, as cell cycle effects are time-dependent.
Cell density affecting cell cycle progression.	Maintain consistent cell densities in culture, as contact inhibition can alter cell cycle distribution.

Data Presentation

Table 1: In Vitro Activity of CCT244747 in Various Cancer Cell Lines

Cell Line	Cancer Type	G2 Checkpoint Abrogation IC50 (nM)	Growth Inhibition GI50 (µM)
HT29	Colon	29	0.33 - 3
SW620	Colon	29 - 170	0.33 - 3
MiaPaCa-2	Pancreatic	29 - 170	0.33 - 3
Calu6	Lung	29 - 170	0.33 - 3
T24	Bladder	Not specified	Not specified
RT112	Bladder	Not specified	Not specified
Cal27	Head and Neck	Not specified	Not specified

Data compiled from multiple sources.[1][4][6]

Table 2: Potentiation of Genotoxic Agents by CCT244747

Cell Line	Genotoxic Agent	Combination GI50 of CCT244747 (µM)	Potentiation Index (PI)
HT29	SN38	Varies	>1.0
HT29	Gemcitabine	Varies	>1.0
SW620	SN38	Varies	>1.0
SW620	Gemcitabine	Varies	>1.0

A Potentiation Index (PI) greater than 1.0 indicates that CCT244747 enhances the cytotoxicity of the genotoxic agent.[3]

Experimental Protocols

Protocol 1: Cell Viability (SRB) Assay

• Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to adhere for 24-36 hours.

• Drug Treatment: Treat cells with a serial dilution of CCT244747 alone or in combination with a fixed concentration of a genotoxic agent. Include vehicle-treated controls.

• Incubation: Incubate the plates for 96 hours in a humidified incubator at 37°C with 5% CO2.

• Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with tap water and allow them to air dry completely.

• Staining: Add 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization and Absorbance Reading: Add 10 mM Tris base solution to each well to solubilize the bound dye. Read the absorbance at 510 nm.

Protocol 2: Western Blotting for CHK1 Pathway

• Cell Treatment and Lysis: Treat cells with CCT244747 and/or a genotoxic agent for the desired time. Lyse the cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-50 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against total CHK1, pS296-CHK1, pS317-CHK1, pS345-CHK1, and a loading control overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with CCT244747 and/or a genotoxic agent. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Wash the cells with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing a DNA dye (e.g., propidium iodide) and RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

• Data Analysis: Use appropriate software to gate the cell populations and quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

Mandatory Visualizations

Caption: CCT244747 inhibits CHK1, leading to cell cycle arrest abrogation.

Caption: Key sources of variability in CCT244747 experiments.

References

• 1. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

CCT244747: A Comparative Guide to Its Kinase Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of CCT244747, a potent and orally bioavailable inhibitor of Checkpoint Kinase 1 (CHK1). The information presented herein is supported by experimental data to offer an objective assessment of its performance against other kinases.

Quantitative Kinase Inhibition Profile

CCT244747 demonstrates high potency and selectivity for its primary target, CHK1, with an IC50 value of 8 nmol/L.[1][2] Its selectivity has been evaluated against a broad panel of human kinases, revealing a favorable profile with significantly lower activity against most other kinases.

The following table summarizes the half-maximal inhibitory concentration (IC50) values of CCT244747 against its primary target and other key kinases.

Kinase Target	IC50 (nmol/L)	Fold Selectivity vs. CHK1
CHK1	8	1
FLT3	600	75
CHK2	>10,000	>1,250
CDK1	>10,000	>1,250

Data compiled from multiple sources.[1][2][3]

Furthermore, in a broad kinase screen at a concentration of 1 µM, CCT244747 exhibited greater than 50% inhibition against only 8 out of 140 kinases.[1][2] At a higher concentration of 10 µM, the inhibitor showed 80% or more inhibition against just 9 out of 121 kinases, underscoring its high selectivity.[1] Besides CHK1, other kinases that showed some degree of inhibition by CCT244747 at 1 µM include IRAK1, TrKA, RSK, AMPK, NUAK1, Aurora B, and MAP4K.[1][2]

Experimental Protocols

The kinase selectivity of CCT244747 was determined through a series of robust in vitro assays:

Radiometric Protein Phosphorylation Assay: The primary screening of CCT244747 against a large panel of human kinases was conducted using a radiometric protein phosphorylation assay.[1] This method measures the transfer of a radiolabeled phosphate (B84403) group from ATP to a substrate peptide by the kinase. The assays were performed in the presence of ATP at a concentration approximate to the Km for each respective kinase, ensuring physiologically relevant conditions.[1] The percentage of remaining kinase activity was calculated to determine the inhibitory effect of CCT244747.[1]

Commercial Kinase Assay Kits: For specific kinases, commercially available assay kits were utilized. The IC50 value against FLT3 and CHK2 was determined using the Z'-Lyte assay from Invitrogen.[1][2] This assay is based on fluorescence resonance energy transfer (FRET) to measure kinase activity.

DELFIA Assay: The inhibitory activity against CDK1 was assessed using a DELFIA (Dissociation-Enhanced Lanthanide Fluorescent Immunoassay) assay.[1][2][4] This time-resolved fluorescence-based assay provides a sensitive method for quantifying kinase activity.

Signaling Pathway and Mechanism of Action

CCT244747's primary target, CHK1, is a critical component of the DNA damage response (DDR) pathway. In response to DNA damage, CHK1 is activated and phosphorylates downstream targets, leading to cell cycle arrest, primarily at the G2/M checkpoint. This pause allows time for DNA repair. By inhibiting CHK1, CCT244747 abrogates this checkpoint, causing cells with damaged DNA to prematurely enter mitosis, a process that ultimately leads to mitotic catastrophe and apoptosis. This mechanism of action makes CCT244747 a potent sensitizer (B1316253) to genotoxic cancer therapies.

Caption: Mechanism of Action of CCT244747.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Probe CCT244747 | Chemical Probes Portal [chemicalprobes.org]

A Comparative Analysis of CCT244747 and Other CHK1 Inhibitors for Cancer Therapy

For Immediate Release

This guide provides a detailed comparison of the preclinical efficacy of CCT244747, a potent and selective CHK1 inhibitor, with other notable CHK1 inhibitors in clinical development: Prexasertib (B560075) (LY2606368), Rabusertib (LY2603618), and GDC-0575. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the CHK1 signaling pathway in oncology.

Checkpoint Kinase 1 (CHK1) is a critical component of the DNA damage response (DDR) pathway, playing a pivotal role in cell cycle arrest to allow for DNA repair. In many cancer cells with defective p53, reliance on the CHK1-mediated S and G2/M checkpoints is heightened, making CHK1 an attractive target for therapeutic intervention. Inhibition of CHK1 can lead to the abrogation of these checkpoints, forcing cancer cells into premature mitosis with damaged DNA, ultimately resulting in cell death.

In Vitro Efficacy: A Head-to-Head Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following table summarizes the in vitro cytotoxic activity of CCT244747 and other CHK1 inhibitors across a range of cancer cell lines.

Inhibitor	Cell Line	Cancer Type	IC50 (nM)	Reference
CCT244747	HT29	Colon Cancer	29 - 170 (cellular activity)	[1][2]
SW620	Colon Cancer	29 - 170 (cellular activity)	[1][2]
MiaPaCa-2	Pancreatic Cancer	29 - 170 (cellular activity)	[1][2]
Calu6	Lung Cancer	29 - 170 (cellular activity)	[1][2]
Prexasertib	TNBC Cell Lines (Panel of 12)	Triple-Negative Breast Cancer	0.32 - 117.3
Pediatric Cancer Cell Lines (Panel of 25)	Various Pediatric Cancers	0.9 - 22	[3]
Rabusertib	SK-N-BE(2)	Neuroblastoma	10,810	[4]
(Cell-free assay)	-	7	[4][5]
GDC-0575	(Cell-free assay)	-	1.2	[6]

In Vivo Antitumor Activity

Preclinical in vivo studies are crucial for evaluating the therapeutic potential of drug candidates in a whole-organism context. The following table summarizes the in vivo efficacy of the compared CHK1 inhibitors in various xenograft models.

Inhibitor	Animal Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition	Reference
CCT244747	MYCN-driven transgenic mouse	Neuroblastoma	100 mg/kg, p.o., daily for 7 days	Marked single-agent activity	[1][2][7][8]
HT29 xenograft	Colon Cancer	75 mg/kg, p.o. (in combination with gemcitabine)	Significant enhancement of gemcitabine (B846) activity	[7]
Calu6 xenograft	Lung Cancer	75 mg/kg, p.o. (in combination with gemcitabine)	Significant enhancement of gemcitabine activity	[7]
Prexasertib	HCC1187 xenograft	Triple-Negative Breast Cancer	Not specified	83.8%
MX-1 xenograft	Triple-Negative Breast Cancer	Not specified	85.5%	[9]
HCC1806 xenograft	Triple-Negative Breast Cancer	Not specified	94.2%	[9]
MDA-MB-231 orthotopic	Triple-Negative Breast Cancer	Not specified	74.4% (primary tumor), 97.48% (lung metastasis)	[9]
Pediatric tumor xenografts	Various	10 mg/kg, s.c., twice daily for 3 days, 4 days rest, for 3-4 cycles	Objective responses in multiple tumor types	[3][10]
Rabusertib	Calu-6 xenograft	Lung Cancer	200 mg/kg, p.o. (with 150 mg/kg gemcitabine)	Significant increase in tumor growth inhibition over gemcitabine alone	[4]
GDC-0575	D20 and C002 xenografts	Not specified	25 mg/kg	Effective tumor growth blockage
Colitis-associated cancer mouse model	Colorectal Cancer	7.5 mg/kg, p.o.	Efficient antitumor activity	[11][12]

Signaling Pathways and Mechanism of Action

CHK1 inhibitors exert their anticancer effects by disrupting the DNA damage response pathway. The following diagrams illustrate the core CHK1 signaling pathway and the mechanism of action of these inhibitors.

Figure 1: Simplified CHK1 signaling pathway in response to DNA damage.

Figure 2: Mechanism of action of CHK1 inhibitors leading to apoptosis.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of standard protocols used to evaluate the efficacy of CHK1 inhibitors.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the CHK1 inhibitor for a specified period (e.g., 72 hours).

• MTT Addition: MTT reagent (final concentration 0.5 mg/mL) is added to each well, and the plate is incubated for 3-4 hours at 37°C.[13]

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.[14]

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.[13][14]

Figure 3: Workflow for a typical MTT cell viability assay.

Apoptosis Assay (Annexin V & Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the CHK1 inhibitor for the desired time.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and Propidium Iodide (PI).[15][16]

• Incubation: The cells are incubated in the dark at room temperature for 15 minutes.[17]

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry to quantify the different cell populations.[15]

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain DNA and analyze the cell cycle distribution of a cell population by flow cytometry.

• Cell Treatment and Harvesting: Cells are treated and harvested as in the apoptosis assay.

• Fixation: Cells are fixed in ice-cold 70% ethanol (B145695) to permeabilize the membrane.[18][19]

• Staining: The fixed cells are washed and stained with a solution containing propidium iodide and RNase A (to prevent staining of RNA).[19][20]

• Incubation: Cells are incubated in the staining solution for at least 15-30 minutes.[18][19]

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[20]

Conclusion

CCT244747 demonstrates potent and selective inhibition of CHK1, leading to significant antitumor activity both in vitro and in vivo, comparable and in some cases superior to other CHK1 inhibitors in clinical development. Its oral bioavailability presents a potential advantage for clinical administration. The data presented in this guide underscore the therapeutic promise of CHK1 inhibition as a strategy to exploit the inherent vulnerabilities of cancer cells with defective DNA damage response pathways. Further clinical investigation of CCT244747 and other CHK1 inhibitors is warranted to fully elucidate their efficacy and safety profiles in cancer patients.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Broad spectrum activity of the checkpoint kinase 1 inhibitor prexasertib as a single agent or chemopotentiator across a range of preclinical pediatric tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. A Phase 1 Study of Prexasertib (LY2606368), a CHK1/2 Inhibitor, in Pediatric Patients with Recurrent or Refractory Solid Tumors, including CNS Tumors: A Report from the Children’s Oncology Group Pediatric Early Phase Clinical Trials Network (ADVL1515) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GDC-0575, a CHK1 Inhibitor, Impairs the Development of Colitis and Colitis-Associated Cancer by Inhibiting CCR2+ Macrophage Infiltration in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GDC-0575, a CHK1 Inhibitor, Impairs the Development of Colitis and Colitis-Associated Cancer by Inhibiting CCR2+ Macrophage Infiltration in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. merckmillipore.com [merckmillipore.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 17. kumc.edu [kumc.edu]
• 18. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 19. docs.research.missouri.edu [docs.research.missouri.edu]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]

A Head-to-Head Battle of CHK1 Inhibitors: CCT244747 vs. SAR-020106 in Preclinical Models

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of two potent and selective Checkpoint Kinase 1 (CHK1) inhibitors, CCT244747 and SAR-020106. This analysis is based on publicly available preclinical data, offering insights into their mechanisms of action, in vitro and in vivo efficacy, and the experimental protocols used for their evaluation.

CCT244747 and SAR-020106 are both ATP-competitive inhibitors of CHK1, a crucial serine/threonine kinase involved in the DNA damage response.[1][2] By inhibiting CHK1, these compounds abrogate the S and G2-M cell cycle checkpoints, leading to the potentiation of DNA-damaging chemotherapeutic agents, particularly in cancer cells with deficient p53 function.[2][3] This targeted approach aims to selectively enhance the killing of tumor cells while sparing normal cells that have intact G1-S checkpoint control.[3]

At a Glance: Key Preclinical Data

The following tables summarize the key in vitro and in vivo preclinical data for CCT244747 and SAR-020106, extracted from their respective primary publications. It is important to note that these studies were not conducted head-to-head, and therefore, direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: In Vitro Potency and Cellular Activity

Parameter	CCT244747	SAR-020106
CHK1 Enzymatic IC50	7.7 nM[1]	13.3 nM[2]
Cellular G2 Checkpoint Abrogation IC50 (HT29 cells)	29 nM[1]	55 nM[2]
Cellular G2 Checkpoint Abrogation IC50 (SW620 cells)	Not Reported	91 nM[4]
Single Agent GI50 (HT29 cells)	0.33 µM[1]	0.48 µM[4]
Single Agent GI50 (SW620 cells)	Not Reported	2 µM[4]

Table 2: In Vitro Potentiation of Chemotherapy

Cell Line	Chemotherapeutic Agent	CCT244747 Potentiation	SAR-020106 Potentiation
Multiple Colon Tumor Lines	Gemcitabine (B846), SN38	Significant enhancement of cytotoxicity[1]	3.0- to 29-fold enhancement of cell killing[2]

Table 3: In Vivo Efficacy in Xenograft Models

Xenograft Model	Chemotherapeutic Agent	CCT244747 Efficacy	SAR-020106 Efficacy
SW620 (colon)	Irinotecan	Significant enhancement of anti-tumor activity[1]	Potentiates anti-tumor activity[4]
HT29 (colon)	Gemcitabine	Potent anti-tumor effects in combination[1]	Not Reported
Calu6 (lung)	Gemcitabine	Potent anti-tumor effects in combination[1]	Not Reported

Mechanism of Action: The CHK1 Signaling Pathway

Both CCT244747 and SAR-020106 function by inhibiting CHK1, a key kinase in the DNA damage response pathway. The diagram below illustrates the central role of CHK1 and the impact of its inhibition.

Caption: CHK1 signaling pathway and the mechanism of action of CCT244747 and SAR-020106.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows used in the preclinical evaluation of CHK1 inhibitors like CCT244747 and SAR-020106.

Caption: A typical in vitro experimental workflow for evaluating CHK1 inhibitors.

Caption: A standard in vivo xenograft study workflow for assessing CHK1 inhibitor efficacy.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of CCT244747 and SAR-020106.

In Vitro Cytotoxicity and Potentiation Assays

• Cell Lines and Culture: Human cancer cell lines (e.g., HT29, SW620) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Drug Preparation: CCT244747 and SAR-020106 are dissolved in a suitable solvent like DMSO to create stock solutions, which are then diluted in culture medium to the desired final concentrations. Genotoxic agents such as gemcitabine and SN38 (the active metabolite of irinotecan) are prepared similarly.

• Assay Procedure (SRB Assay):

  • Cells are seeded in 96-well plates at an appropriate density and allowed to attach overnight.

  • For single-agent cytotoxicity, cells are treated with a range of concentrations of the CHK1 inhibitor.

  • For potentiation studies, cells are treated with a fixed, sub-lethal concentration of the genotoxic agent in combination with a range of concentrations of the CHK1 inhibitor.

  • After a 96-hour incubation period, cells are fixed with trichloroacetic acid.

  • The fixed cells are stained with sulforhodamine B (SRB) dye.

  • Unbound dye is washed away, and the protein-bound dye is solubilized.

  • The absorbance is read on a microplate reader to determine cell density.

• Data Analysis: The concentration of the inhibitor that causes 50% growth inhibition (GI50) is calculated from dose-response curves. The potentiation index is often calculated as the ratio of the GI50 of the CHK1 inhibitor alone to the GI50 of the inhibitor in combination with the genotoxic agent.

G2 Checkpoint Abrogation Assay

• Cell Treatment:

  • Cells are seeded in 96-well plates.

  • Cells are treated with a DNA-damaging agent that induces G2 arrest, such as etoposide, for a short period (e.g., 1-2 hours).

  • The DNA-damaging agent is washed out, and the cells are then incubated with various concentrations of the CHK1 inhibitor.

• Mitotic Index Determination:

  • After a defined incubation period (e.g., 23 hours), cells are fixed.

  • Cells are stained with an antibody against a mitotic marker, such as phospho-histone H3, and a DNA stain (e.g., propidium (B1200493) iodide).

  • The percentage of cells in mitosis is quantified using a high-content imaging system or flow cytometry.

• Data Analysis: The IC50 for G2 checkpoint abrogation is determined as the concentration of the inhibitor that causes a 50% increase in the mitotic index compared to the etoposide-only treated cells.

Cell Cycle Analysis by Flow Cytometry

• Sample Preparation:

  • Cells are treated with the CHK1 inhibitor, a genotoxic agent, or a combination of both for a specified duration (e.g., 24 or 48 hours).

  • Both adherent and floating cells are collected to account for apoptotic cells.

  • Cells are washed with PBS and fixed in cold 70% ethanol.

• Staining:

  • Fixed cells are washed and then incubated with a solution containing a DNA intercalating dye (e.g., propidium iodide) and RNase to prevent staining of double-stranded RNA.

• Flow Cytometry:

  • The DNA content of individual cells is measured using a flow cytometer.

• Data Analysis: The percentage of cells in different phases of the cell cycle (G1, S, and G2/M) is determined by analyzing the DNA content histograms using appropriate software.

In Vivo Human Tumor Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Human cancer cells are injected subcutaneously into the flanks of the mice. Tumors are allowed to grow to a palpable size.

• Treatment:

  • Mice are randomized into different treatment groups (e.g., vehicle control, CHK1 inhibitor alone, genotoxic agent alone, and the combination).

  • CCT244747 is typically administered orally (p.o.), while SAR-020106 has been administered intraperitoneally (i.p.).[1][4] Genotoxic agents are administered via appropriate routes (e.g., intravenous or intraperitoneal).

  • Dosing schedules are optimized based on in vitro scheduling studies and pharmacokinetic data.

• Efficacy Evaluation:

  • Tumor volumes are measured regularly using calipers.

  • Animal body weights are monitored as an indicator of toxicity.

  • The study endpoint is typically when tumors in the control group reach a predetermined size.

• Data Analysis: Tumor growth inhibition is calculated and statistical analyses are performed to determine the significance of the anti-tumor effects of the combination therapy compared to single agents.

Conclusion

Both CCT244747 and SAR-020106 have demonstrated significant preclinical activity as potent and selective CHK1 inhibitors. They effectively enhance the anti-tumor effects of DNA-damaging agents in vitro and in vivo. A key differentiator highlighted in the available literature is the oral bioavailability of CCT244747, which offers a potential advantage for clinical development and patient compliance.[1] While a direct, comprehensive head-to-head comparison in the same preclinical studies is not publicly available, the data from their respective primary publications provide a strong rationale for the clinical investigation of CHK1 inhibitors in combination with chemotherapy for the treatment of various cancers. This guide serves as a valuable resource for researchers to understand the preclinical landscape of these two important CHK1 inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Pharmacodynamic Biomarkers for CCT244747 Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of pharmacodynamic (PD) biomarkers for the selective CHK1 inhibitor, CCT244747. It offers a comparative analysis of key biomarkers, their modulation in response to CCT244747 treatment, and detailed experimental protocols for their assessment. This information is intended to aid in the design and interpretation of preclinical and clinical studies involving CCT244747 and other CHK1 inhibitors.

Introduction to CCT244747 and its Mechanism of Action

CCT244747 is a potent, selective, and orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1)[1][2][3][4]. CHK1 is a critical serine/threonine kinase in the DNA damage response (DDR) pathway. In response to DNA damage, CHK1 is activated and phosphorylates downstream targets to induce cell cycle arrest, allowing time for DNA repair[5][6]. Many cancer cells have defects in their G1 checkpoint and rely heavily on the S and G2 checkpoints, which are controlled by CHK1, for survival, especially when treated with DNA-damaging agents[2][4]. By inhibiting CHK1, CCT244747 abrogates these checkpoints, forcing cancer cells with damaged DNA to enter mitosis prematurely, leading to mitotic catastrophe and apoptosis[1][7]. This mechanism makes CCT244747 a promising agent both as a monotherapy in tumors with high replicative stress and in combination with genotoxic chemotherapies[1][2][4].

Key Pharmacodynamic Biomarkers for CCT244747

Several biomarkers have been identified to monitor the pharmacodynamic effects of CCT244747 in both in vitro and in vivo models. These biomarkers reflect direct target engagement, downstream pathway modulation, and the ultimate cellular consequences of CHK1 inhibition.

Table 1: Key Pharmacodynamic Biomarkers for CCT244747

Biomarker	Role/Significance	Expected Change with CCT244747	Cellular Location
pS296 CHK1	A marker of CHK1 autophosphorylation and activation. Its inhibition demonstrates direct target engagement.	Decrease	Nucleus
pY15 CDK1	A marker of cell cycle inactivity at the G2/M checkpoint. Its dephosphorylation indicates checkpoint abrogation.	Decrease	Nucleus
γH2AX (pS139 H2AX)	A marker of DNA double-strand breaks. An increase suggests an accumulation of DNA damage.	Increase	Nucleus
Cleaved PARP (C-PARP)	A marker of apoptosis. An increase indicates induction of programmed cell death.	Increase	Nucleus
pS345 CHK1	Phosphorylation by ATR in response to DNA damage. Can be modulated by CHK1 inhibitors.	Increase	Nucleus

Comparative Analysis with Other CHK1 Inhibitors

The biomarker profile of CCT244747 is consistent with that of other selective CHK1 inhibitors. This conservation of mechanism provides a robust rationale for the use of these biomarkers across different compounds in this class.

Table 2: Comparison of CCT244747 with other CHK1 inhibitors

Inhibitor	IC50 (CHK1)	Key Biomarker Findings	Reference
CCT244747	7.7 nM	Decreased pS296 CHK1 and pY15 CDK1; Increased γH2AX and cleaved PARP.[1][3]	[1][2][4]
SRA737 (CCT245737)	Not specified, but noted as a highly selective oral Chk1 inhibitor.	Similar biomarker profile to CCT244747, has progressed to clinical trials.[8]	[8]
AZD7762	Not specified	Increased pS345 Chk1 in response to gemcitabine (B846) and AZD7762.[9]	[9]
LY2603618	Not specified	Potentiated gemcitabine and camptothecin (B557342) cytotoxicity.	[10]
MK-8776 (SCH 900776)	Not specified	Potentiated gemcitabine and camptothecin cytotoxicity.	[10]
GNE-900	Not specified	Potentiated gemcitabine and camptothecin cytotoxicity.	[10]

Signaling Pathways and Experimental Workflows

CCT244747 Mechanism of Action

Caption: Mechanism of action of CCT244747 in the context of the DNA damage response and cell cycle.

Experimental Workflow for Biomarker Analysis

Caption: A typical experimental workflow for the analysis of pharmacodynamic biomarkers for CCT244747.

Experimental Protocols

Western Blotting for Biomarker Assessment

This protocol is adapted from methodologies described in studies of CCT244747[1][2].

• Cell Lysis:

  • Treat cells with CCT244747 alone or in combination with a genotoxic agent for the desired time.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • For tumor tissues, homogenize in lysis buffer.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-50 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE on a precast polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-pS296 CHK1, anti-pY15 CDK1, anti-γH2AX, anti-cleaved PARP, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image with a chemiluminescence detection system.

• Densitometry:

  • Quantify band intensities using image analysis software and normalize to the loading control.

Cell Cycle Analysis by Flow Cytometry

This protocol is based on methods used to assess the effect of CCT244747 on cell cycle distribution[1][7].

• Cell Treatment and Collection:

  • Treat cells as described for Western blotting.

  • For analysis of S-phase, pulse-label cells with BrdU for 1 hour before harvesting.

  • Harvest cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing. Store at -20°C.

• Staining:

  • Centrifuge fixed cells and wash with PBS.

  • For BrdU staining, treat with 2M HCl to denature DNA, followed by neutralization with 0.1M sodium borate.

  • Incubate with an anti-BrdU antibody, followed by a fluorescently labeled secondary antibody.

  • Resuspend cells in a solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry:

  • Analyze stained cells using a flow cytometer.

  • Quantify the percentage of cells in G1, S, and G2/M phases of the cell cycle using appropriate software.

Conclusion

The pharmacodynamic biomarkers pS296 CHK1, pY15 CDK1, γH2AX, and cleaved PARP are robust indicators of CCT244747 activity. Their consistent modulation across various preclinical models and in response to different CHK1 inhibitors validates their utility in pharmacodynamic studies. The provided experimental protocols offer a standardized approach for assessing these biomarkers, facilitating the comparison of data across different studies and supporting the clinical development of CCT244747 and other CHK1-targeted therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of Chk1 phosphorylation as a pharmacodynamic biomarker of Chk1 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. γH2AX and Chk1 phosphorylation as predictive pharmacodynamic biomarkers of Chk1 inhibitor-chemotherapy combination treatments - PMC [pmc.ncbi.nlm.nih.gov]

pS296 CHK1: A Comparative Guide to Biomarker-Driven Targeting of CHK1 with CCT244747

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of phosphorylated Serine 296 on Checkpoint Kinase 1 (pS296 CHK1) as a pharmacodynamic biomarker for the potent and selective CHK1 inhibitor, CCT244747. We present a comparative overview of CCT244747 against other CHK1 inhibitors, supported by experimental data and detailed protocols to assist in the design and interpretation of studies aimed at validating target engagement and predicting therapeutic response.

The CHK1 Signaling Pathway and the Role of CCT244747

Checkpoint Kinase 1 (CHK1) is a critical serine/threonine kinase in the DNA Damage Response (DDR) pathway. In response to DNA damage or replication stress, CHK1 is activated through phosphorylation, leading to cell cycle arrest and allowing time for DNA repair. Many cancer cells harbor defects in the G1 checkpoint, often due to p53 mutations, and are therefore heavily reliant on the S and G2/M checkpoints regulated by CHK1 for survival. This dependency makes CHK1 an attractive therapeutic target.

CCT244747 is a potent and orally bioavailable inhibitor of CHK1.[1] By inhibiting CHK1, CCT244747 abrogates the S and G2/M checkpoints, forcing cancer cells with damaged DNA to enter mitosis prematurely, leading to mitotic catastrophe and apoptosis.[2][3] The autophosphorylation of CHK1 at Serine 296 (pS296) is a direct marker of its kinase activity, making it a robust proximal biomarker for assessing the target engagement of CHK1 inhibitors like CCT244747.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Phospho-Chk1 (Ser296) Antibody (#2349) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

pY15 CDK1: A Key Biomarker for CCT244747-Induced Cell Cycle Modulation

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of targeted cancer therapies, inhibitors of the cell cycle checkpoint kinase 1 (CHK1) have emerged as a promising strategy to exploit the inherent replicative stress in tumor cells. CCT244747, a potent and selective CHK1 inhibitor, has demonstrated significant preclinical activity by abrogating DNA damage-induced cell cycle arrest, thereby sensitizing cancer cells to genotoxic agents. A critical biomarker for monitoring the cellular response to CCT244747 is the phosphorylation status of Cyclin-Dependent Kinase 1 (CDK1) at tyrosine 15 (pY15 CDK1). This guide provides a comparative analysis of CCT244747, supported by experimental data and detailed protocols, to aid researchers in evaluating its efficacy and mechanism of action.

Performance Comparison of CHK1 Inhibitors

CCT244747 distinguishes itself through its high potency and selectivity for CHK1. The following table summarizes its in vitro potency in comparison to other notable CHK1 inhibitors.

Inhibitor	CHK1 IC₅₀ (nM)	CHK2 IC₅₀ (nM)	CDK1 IC₅₀ (nM)	Cellular G2 Checkpoint Abrogation IC₅₀ (nM)
CCT244747	8[1]	>10,000[2]	>10,000[2]	29-170[1][3]
SAR-020106	13.3[4][5]	-	-	55-91[4]
AZD7762	5[5]	5[5]	>1000-fold selectivity vs CHK1	-
PF-477736	<1	47	-	-
LY2603618	7	12,000	-	-

IC₅₀ values represent the concentration of the inhibitor required to reduce the activity of the target kinase by 50%. A lower IC₅₀ indicates greater potency. Cellular G2 checkpoint abrogation IC₅₀ reflects the concentration needed to override a DNA damage-induced G2 arrest in cellular assays.

The Role of pY15 CDK1 in CCT244747's Mechanism of Action

Under normal conditions, in response to DNA damage, CHK1 is activated and phosphorylates the phosphatase CDC25. This prevents CDC25 from removing the inhibitory phosphate (B84403) group on tyrosine 15 of CDK1. The resulting accumulation of phosphorylated CDK1 (pY15 CDK1) leads to cell cycle arrest in the S and G2/M phases, allowing time for DNA repair.

CCT244747, by inhibiting CHK1, prevents the phosphorylation of CDC25. Consequently, CDC25 remains active and dephosphorylates CDK1 at Y15. The decrease in pY15 CDK1 levels activates the CDK1/Cyclin B complex, forcing cells to bypass the S and G2/M checkpoints and enter mitosis prematurely, often with damaged DNA, leading to mitotic catastrophe and apoptosis.[3][5] Therefore, a reduction in pY15 CDK1 serves as a direct and reliable biomarker of CCT244747's target engagement and its downstream effect on cell cycle modulation.

Experimental Data: CCT244747 Abrogates Cell Cycle Arrest

In preclinical studies, CCT244747 has been shown to effectively abrogate cell cycle arrest induced by genotoxic agents. For instance, in HT29 colon cancer cells treated with the topoisomerase I inhibitor SN38, co-treatment with CCT244747 leads to a dose-dependent reduction in the percentage of cells arrested in the S and G2/M phases of the cell cycle. This effect is accompanied by a corresponding decrease in pY15 CDK1 levels.

Effect of CCT244747 on SN38-Induced Cell Cycle Arrest in HT29 Cells (24h treatment)

Treatment	% G1 Phase	% S Phase	% G2/M Phase
Control	55	25	20
SN38 (20 nM)	10	50	40
SN38 (20 nM) + CCT244747 (0.1 µM)	15	35	50
SN38 (20 nM) + CCT244747 (0.5 µM)	25	20	55

Data is illustrative and compiled from descriptions in preclinical studies.[1]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: CHK1 pathway and CCT244747's inhibitory action.

Caption: Workflow for pY15 CDK1 and cell cycle analysis.

Caption: Logical flow of CCT244747's cellular effects.

Experimental Protocols

Western Blot for pY15 CDK1

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto a polyacrylamide gel. After electrophoresis, transfer proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against pY15-CDK1 (e.g., 1:1000 dilution), total CDK1 (e.g., 1:1000 dilution), and a loading control like beta-actin (e.g., 1:5000 dilution).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify band intensity using densitometry software and normalize pY15-CDK1 levels to total CDK1 and the loading control.

Flow Cytometry for Cell Cycle Analysis

• Cell Preparation: Harvest cells by trypsinization and wash with PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol (B145695) while gently vortexing and fix for at least 2 hours at -20°C.

• Staining: Centrifuge the fixed cells to remove ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A. Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer, exciting the PI at 488 nm and collecting the emission signal at approximately 617 nm.

• Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to gate on single cells and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle based on DNA content.

Conclusion

pY15 CDK1 is a robust and mechanistically relevant biomarker for assessing the activity of the CHK1 inhibitor CCT244747. Its dephosphorylation directly reflects the inhibition of CHK1 and the subsequent abrogation of cell cycle checkpoints. This guide provides a framework for researchers to design and interpret experiments aimed at evaluating CCT244747 and other CHK1 inhibitors, ultimately contributing to the development of more effective cancer therapies.

References

• 1. Inhibition of Human Chk1 Causes Increased Initiation of DNA Replication, Phosphorylation of ATR Targets, and DNA Breakage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. oncotarget.com [oncotarget.com]
• 4. Preclinical Profiles and Contexts for CHK1 and CHK2 Inhibitors | Semantic Scholar [semanticscholar.org]
• 5. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of CCT244747's Anti-Tumor Activity: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the CHK1 inhibitor CCT244747 and its closely related analogue SRA737 (CCT245737) against other prominent CHK1 inhibitors, namely prexasertib (B560075) (LY2606368) and MK-8776. This guide summarizes key experimental data on their anti-tumor activities, presents detailed experimental protocols, and visualizes relevant biological pathways and workflows.

CCT244747 is a potent and selective, orally bioavailable ATP-competitive inhibitor of Checkpoint Kinase 1 (CHK1), a critical component of the DNA damage response (DDR) pathway.[1] Many tumors exhibit deficiencies in cell cycle checkpoint control and experience increased replicative stress, making them reliant on CHK1 for survival. Inhibition of CHK1 can therefore lead to mitotic catastrophe and cell death in cancer cells, particularly in combination with DNA-damaging agents. This guide focuses on independently validated preclinical data to aid in the evaluation of CCT244747 and its analogues in the context of other CHK1 inhibitors.

Comparative Analysis of In Vitro Activity

The following tables summarize the in vitro potency and cellular activity of CCT244747/SRA737, prexasertib, and MK-8776 across various cancer cell lines.

Table 1: In Vitro Potency of CHK1 Inhibitors

Compound	Target	IC50 (nM)	Notes
CCT244747	CHK1	8	Highly selective against CHK2 and CDK1 (>1,000-fold).
SRA737 (CCT245737)	CHK1	1.3 - 1.4	Orally active analogue of CCT244747 with high selectivity.[2][3]
Prexasertib (LY2606368)	CHK1	Low nM	Potent inhibitor of CHK1 and, to a lesser extent, CHK2.[4]
MK-8776	CHK1	Low nM	Potent CHK1 inhibitor.

Table 2: Cellular Activity of CHK1 Inhibitors in Cancer Cell Lines

Compound	Cell Line	Assay	IC50 / EC50 (nM)	Reference
CCT244747	HT29 (Colon)	G2 Checkpoint Abrogation	29	[1]
SW620 (Colon)	G2 Checkpoint Abrogation	170	[1]
Neuroblastoma Panel	Cell Proliferation	0.9 - 22	[5]
SRA737	HGSOC PDX models	Tumor Growth Inhibition	-	[6]
SCLC cell lines	Cell Viability	Varies	[7]
Prexasertib	Neuroblastoma Panel	Cell Proliferation	Low nM	[5]
HGSOC PDX models	Tumor Growth Inhibition	-	[4]
MK-8776	Various	Cell Viability	Varies	[8]

Comparative Analysis of In Vivo Anti-Tumor Efficacy

The following table summarizes the in vivo anti-tumor activity of the compared CHK1 inhibitors in various xenograft models. Direct head-to-head in vivo comparative studies are limited; therefore, data from independent studies are presented.

Table 3: In Vivo Efficacy of CHK1 Inhibitors in Xenograft Models

Compound	Tumor Model	Dosing Regimen	Outcome	Reference
CCT244747	MYCN-driven Neuroblastoma	100 mg/kg, p.o., daily for 7 days	Significant tumor growth inhibition	[1]
HT29 (Colon) Xenograft (with Gemcitabine)	75 mg/kg, p.o.	Enhanced anti-tumor effect of gemcitabine	[1]
SRA737	HGSOC PDX models	Varies	Monotherapy efficacy	[6]
SCLC Xenograft (with anti-PD-L1)	50 mg/kg	Synergistic anti-tumor activity	[7][9]
Prexasertib	Neuroblastoma Xenografts	Varies	Tumor regression	[5]
HGSOC PDX models	8 mg/kg, BID for 3 days, rest 4 days	Monotherapy activity and sensitization to PARP inhibitors	[4]

Signaling Pathways and Experimental Workflows

DNA Damage Response and CHK1 Inhibition

The following diagram illustrates the central role of CHK1 in the DNA damage response (DDR) pathway and the mechanism of action of CHK1 inhibitors. In response to DNA damage, ATR and ATM kinases are activated, which in turn phosphorylate and activate CHK1. Activated CHK1 then phosphorylates downstream targets, such as CDC25 phosphatases, leading to cell cycle arrest to allow for DNA repair. CHK1 inhibitors block this process, forcing cells with damaged DNA to enter mitosis, resulting in mitotic catastrophe and apoptosis.

Caption: Simplified signaling pathway of the DNA damage response mediated by CHK1 and its inhibition.

Experimental Workflow for In Vivo Xenograft Studies

The following diagram outlines a typical workflow for assessing the in vivo efficacy of a CHK1 inhibitor in a xenograft mouse model.

Caption: Generalized experimental workflow for in vivo xenograft studies.

Detailed Experimental Protocols

In Vitro Cell Proliferation Assay (SRB Assay)

• Cell Plating: Cancer cell lines are seeded into 96-well plates at an appropriate density and allowed to attach overnight.

• Drug Treatment: Cells are treated with a range of concentrations of the CHK1 inhibitor for 72-96 hours.

• Cell Fixation: After incubation, cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Plates are washed with water and stained with 0.4% sulforhodamine B (SRB) in 1% acetic acid for 30 minutes.

• Washing and Solubilization: Unbound dye is removed by washing with 1% acetic acid. The protein-bound dye is solubilized with 10 mM Tris base.

• Absorbance Measurement: The absorbance is read at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to untreated control cells, and IC50 values are determined.

In Vivo Xenograft Tumor Growth Inhibition Study

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or NSG) are used.

• Tumor Cell Implantation: A suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is calculated using the formula: (length x width²)/2.

• Randomization and Treatment: Mice are randomized into treatment and control groups. The CHK1 inhibitor is administered via the appropriate route (e.g., oral gavage) at the specified dose and schedule. For combination studies, the chemotherapeutic agent is administered according to its established protocol.

• Efficacy Assessment: Tumor volumes and body weights are measured regularly (e.g., twice weekly).

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or at a specified time point.

• Pharmacodynamic Analysis: At the end of the study, tumors may be excised for analysis of biomarkers of CHK1 inhibition (e.g., pCHK1, γH2AX) by Western blotting or immunohistochemistry.

Western Blotting for Pharmacodynamic Markers

• Protein Extraction: Cells or tumor tissues are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against proteins of interest (e.g., total CHK1, phospho-CHK1 (S296), γH2AX, and a loading control like GAPDH or β-actin).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Band intensities are quantified using densitometry software.

This guide provides a comparative overview of CCT244747 and other key CHK1 inhibitors based on available preclinical data. The provided experimental protocols and visualizations aim to support researchers in designing and interpreting studies in the field of DNA damage response and cancer therapeutics.

References

• 1. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Sierra Oncology Reports Supportive Preclinical Data for SRA737 in Ovarian Cancer Models - BioSpace [biospace.com]
• 7. Combination treatment of the oral CHK1 inhibitor, SRA737 and low dose gemcitabine, enhances the effect of PD-L1 blockade by modulating the immune microenvironment in small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sierra Oncology Reports Preclinical Efficacy for Immunotherapy Combination with its Chk1 inhibitor SRA737 - BioSpace [biospace.com]

Evaluating the Specificity of CCT244747 in Cellular Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the checkpoint kinase 1 (CHK1) inhibitor, CCT244747, with other alternatives, supported by experimental data from cellular assays. CCT244747 is a potent, selective, and orally active ATP-competitive CHK1 inhibitor.[1][2] It plays a critical role in the DNA damage response, making it a key target in cancer therapy, particularly in tumors with defective cell-cycle checkpoints and increased replicative stress.[1][2]

Mechanism of Action and Cellular Effects

CCT244747 functions by inhibiting CHK1, a crucial protein kinase in the regulation of cell cycle progression and the DNA damage response.[3][4] In response to DNA damage, CHK1 is activated to halt the cell cycle, allowing time for DNA repair. By inhibiting CHK1, CCT244747 abrogates drug-induced S and G2 phase arrests, leading to increased DNA damage and apoptosis in cancer cells.[1][2][5] This mechanism enhances the cytotoxicity of several genotoxic anticancer drugs.[1][5]

Quantitative Performance Data

The following tables summarize the in vitro and cellular activity of CCT244747, providing a clear comparison of its potency and selectivity.

Table 1: In Vitro Kinase Inhibition Profile of CCT244747

Target	IC50 (nM)	Selectivity vs. CHK1	Reference
CHK1	7.7 - 8	-	[5][6]
FLT3	600	75-fold	[5]
CHK2	>10,000	>1,000-fold	[5][6]
CDK1	>10,000	>1,000-fold	[5][6]

At a concentration of 1µM, CCT244747 showed more than 50% inhibition against a small number of kinases including IRAK1, TrKA, RSK, and AMPK from a panel of 140 kinases.[5] At 10µM, it inhibited only 9 out of 121 kinases by ≥80%.[5]

Table 2: CCT244747 Activity in Cellular Assays

Cell Line	Assay Type	IC50 (nM)	Reference
HT29 (colon)	G2 Checkpoint Abrogation (MIA)	29 - 170	[1][6]
SW620 (colon)	G2 Checkpoint Abrogation (MIA)	29 - 170	[1][6]
MiaPaCa-2 (pancreatic)	G2 Checkpoint Abrogation (MIA)	29 - 170	[1][6]
Calu6 (lung)	G2 Checkpoint Abrogation (MIA)	29 - 170	[1][6]

The corresponding GI50 (50% growth inhibition) for CCT244747 as a single agent was between 0.33 and 3 µM in these cell lines.[1][5]

Comparative Analysis with Alternative CHK1 Inhibitors

While direct head-to-head studies are limited, data from various publications allow for a comparative overview of CCT244747 with other notable CHK1 inhibitors.

Table 3: Comparison of Select CHK1 Inhibitors

Inhibitor	Primary Target(s)	Key Features	Selectivity Notes	Reference
CCT244747	CHK1	Orally bioavailable, highly selective	>1000-fold vs. CHK2/CDK1	[1][2][5]
UCN-01 (7-hydroxystaurosporine)	CHK1, multiple kinases	First-generation, non-selective	Broad kinase inhibition profile	[7][8]
AZD7762	CHK1/CHK2	Potent, dual inhibitor	Also inhibits other kinases	[7][9]
MK-8776	CHK1	Selective	[9][10]
SRA737	CHK1	[10]
LY2606368	CHK1/CHK2	Potent dual inhibitor	Also inhibits CHK2	[10]

Published in vitro kinase assays may not always perfectly predict selectivity and potency in a cellular context.[10]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental procedures used to evaluate CCT244747, the following diagrams are provided.

Caption: DNA Damage Response Pathway and CCT244747 Inhibition.

Caption: General Workflow for Evaluating CCT244747 in Cellular Assays.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Kinase Assays

• Recombinant Kinase Inhibition: The inhibitory activity of CCT244747 against recombinant human CHK1 was determined using a microfluidic assay that monitors the separation of a fluorescently labeled phosphorylated peptide product from the unphosphorylated substrate.[11] For broader kinase profiling, a radiometric assay format was used against a panel of 120-140 human kinases with ATP concentrations corresponding to the kinase Km.[1]

Cellular Assays

• Cell Lines and Culture: Human tumor cell lines such as HT29, SW620, MiaPaCa-2, and Calu6 were cultured in Dulbecco's modified Eagle's medium with 10% fetal calf serum and 2 mmol/L glutamine at 37°C in a 5% CO2 atmosphere.[1]

• Cytotoxicity Assay (SRB): Growth inhibition (GI50) was determined using a standard 96-hour incubation followed by sulphorhodamine B (SRB) staining to assess cell density.[1]

• G2 Checkpoint Abrogation Assay (Mitosis Induction Assay - MIA): An ELISA-based cellular assay was used to measure the functional inhibition of CHK1.[1] This assay quantifies the ability of the inhibitor to overcome a G2 arrest induced by a genotoxic agent (e.g., etoposide), forcing cells into mitosis.[5]

• Western Blotting for Biomarker Analysis: Cells were treated with genotoxic agents with or without CCT244747. Protein lysates were collected and analyzed by immunoblotting to detect biomarkers of CHK1 activity (e.g., pS296 CHK1), cell cycle status (e.g., pY15 CDK1), DNA damage (e.g., γH2AX), and apoptosis (e.g., cleaved-PARP).[1][5]

• Cell-Cycle Analysis: Cells were treated as required, harvested, fixed, and stained with a DNA-intercalating dye (e.g., propidium (B1200493) iodide). The DNA content was then analyzed by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G1, S, G2/M).[1][2]

Conclusion

The available data demonstrate that CCT244747 is a potent and highly selective inhibitor of CHK1 in both in vitro and cellular contexts. Its ability to abrogate the G2 checkpoint at nanomolar concentrations, combined with its high selectivity over other key kinases like CHK2 and CDK1, underscores its specificity. In cellular assays, CCT244747 effectively enhances the cytotoxic effects of DNA-damaging agents, supporting its therapeutic potential. For researchers considering CHK1 inhibition, CCT244747 represents a specific and orally bioavailable tool, though as with any inhibitor, off-target effects at higher concentrations should be considered in experimental design.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are Chk1 inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 4. Analysis on the Research Progress of Chk1 inhibitor [synapse.patsnap.com]
• 5. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. CHK1 Inhibitors in Combination Chemotherapy: Thinking Beyond the Cell Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Probe CCT244747 | Chemical Probes Portal [chemicalprobes.org]

Safety & Regulatory Compliance

Essential Safety and Operational Protocols for Handling CCT244747

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the handling of CCT244747, a potent and selective CHK1 inhibitor. The following procedural guidance is designed to answer specific operational questions, ensuring the safe management of this compound from receipt to disposal. Adherence to these protocols is critical for minimizing exposure risk and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling CCT244747 to prevent dermal, ocular, and respiratory exposure. The following table summarizes the recommended PPE for various tasks involving this compound.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work (e.g., preparing buffers, general monitoring)	- Safety glasses with side shields- Standard laboratory coat- Nitrile gloves- Closed-toe shoes	Not generally required
Handling of Powders/Solids (e.g., weighing, aliquoting)	- Chemical splash goggles or a full-face shield- Chemical-resistant laboratory coat or disposable gown- Double-gloving with nitrile gloves- Respiratory protection (e.g., N95 respirator or a powered air-purifying respirator (PAPR) depending on the quantity and potential for aerosolization)	- Anti-static weigh paper or enclosed balance- Use of a chemical fume hood is mandatory
Handling of Liquids/Solutions (e.g., preparing stock solutions, cell culture application)	- Chemical splash goggles- Chemical-resistant laboratory coat- Nitrile gloves	- Use of a chemical fume hood or biosafety cabinet- Luer-lock syringes to prevent needle detachment
Equipment Cleaning & Decontamination	- Chemical splash goggles- Heavy-duty nitrile or butyl rubber gloves- Chemical-resistant apron over a lab coat	- Work in a well-ventilated area or fume hood
Waste Disposal	- Chemical splash goggles- Chemical-resistant laboratory coat- Double-gloving with nitrile gloves	- Use of sealed, properly labeled hazardous waste containers

Experimental Protocols: Safe Handling and Workflow

A systematic approach to handling CCT244747 is essential to mitigate risks. The following protocol outlines the key steps for safely working with this potent compound.

2.1. Preparation and Planning

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for CCT244747.[1]

• Designate a Handling Area: All work with CCT244747 should be conducted in a designated area, such as a chemical fume hood, to contain any potential spills or aerosols.

• Assemble Materials: Gather all necessary equipment, including PPE, weighing paper, spatulas, tubes, solvents, and waste containers, before handling the compound.

2.2. Weighing and Solution Preparation

• Weighing Solid Compound:

  • Perform all weighing operations within a chemical fume hood.

  • Use disposable weigh boats or anti-static weighing paper to minimize contamination.

  • Handle the compound gently to avoid creating dust.

• Preparing Stock Solutions:

  • In a chemical fume hood, slowly add the solvent to the pre-weighed CCT244747 powder.

  • Ensure the container is securely capped before mixing.

  • Clearly label the solution with the compound name, concentration, solvent, date, and your initials.

2.3. Experimental Procedures

• All manipulations of CCT244747, including dilutions and additions to cell cultures or animal models, should be performed in a designated containment area (e.g., chemical fume hood or biosafety cabinet).

2.4. Decontamination and Cleaning

• Work Surfaces: After completing your work, decontaminate all surfaces with a suitable cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down with water.

• Equipment: Decontaminate all non-disposable equipment that came into contact with CCT244747 according to your institution's standard operating procedures for hazardous chemicals.

Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the correct sequence for donning and doffing PPE to prevent cross-contamination.

PPE Donning and Doffing Sequence.

Disposal Plan

Proper disposal of CCT244747 and all contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

• Solid Waste: All disposable items that have come into contact with CCT244747, including gloves, weigh paper, and pipette tips, must be disposed of in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions of CCT244747 and contaminated solvents should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do not pour any solutions containing CCT244747 down the drain.

• Sharps: Needles and syringes used for handling CCT244747 solutions must be disposed of in a designated sharps container for hazardous chemical waste.

4.2. Container Management

• Ensure all waste containers are properly labeled with "Hazardous Waste" and the chemical name "CCT244747."

• Keep waste containers closed except when adding waste.

• Store waste containers in a designated secondary containment area away from general laboratory traffic.

4.3. Final Disposal

• Follow your institution's and local regulations for the final disposal of hazardous chemical waste. This typically involves arranging for pickup by a certified hazardous waste disposal company. High-temperature incineration is often the preferred method for the disposal of potent pharmaceutical compounds.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]